2-Methylpyrazine

• CAS: 109-08-0

Core Science & Biosynthesis

2-Methylpyrazine chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methylpyrazine (CAS No: 109-08-0) is a heterocyclic aromatic organic compound that plays a significant role as a versatile building block in the synthesis of various pharmaceuticals and agrochemicals.[1][2] It is also widely recognized as a key flavoring agent in the food and fragrance industries, imparting nutty, roasted, and cocoa-like aromas.[1][3][4] This technical guide provides an in-depth overview of the chemical properties, structure, synthesis, and spectroscopic data of 2-Methylpyrazine, tailored for professionals in research and development.

Chemical Properties and Structure

2-Methylpyrazine, also known by its IUPAC name 2-methylpyrazine, is a colorless to pale yellow liquid at room temperature.[5][6][7] It is a member of the pyrazine (B50134) class of compounds, which are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 4.[8][9] The presence of a methyl group at the second position of the pyrazine ring is a defining feature of its structure.[6]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methylpyrazine is presented in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	C₅H₆N₂	[1][10][11]
Molecular Weight	94.11 g/mol	[1][10][11]
CAS Number	109-08-0	[1][10][11]
IUPAC Name	2-methylpyrazine	[6]
Appearance	Colorless to pale yellow liquid	[1][5][6]
Boiling Point	135-137 °C at 761 mmHg	[1][6]
Melting Point	-29 °C	[4][6]
Density	1.03 g/mL at 25 °C	[4][12]
Solubility	Fully miscible with water; soluble in common organic solvents.	[4][5][13]
Refractive Index	n20/D 1.504	[11][14]
Flash Point	50 °C (122 °F) - closed cup
pKa	1.45 at 27 °C	[13][15]

Chemical Structure

The structure of 2-Methylpyrazine consists of a pyrazine ring with a methyl group substituent.

Caption: Chemical structure of 2-Methylpyrazine.

Synthesis of 2-Methylpyrazine

The industrial synthesis of 2-Methylpyrazine is primarily achieved through the vapor-phase catalytic cyclocondensation of ethylenediamine (B42938) (ED) and propylene (B89431) glycol (PG).[16][17] This reaction is typically carried out at elevated temperatures over a solid catalyst.

General Experimental Protocol

The following is a generalized experimental protocol based on common synthesis routes. Specific conditions may vary depending on the catalyst and equipment used.

Materials:

• Ethylenediamine (ED)

• Propylene glycol (PG)

• Deionized water

• Solid catalyst (e.g., nano-sized mixed metal oxide, Cr-promoted Cu-Zn/Al₂O₃)[5][17]

• Inert gas (e.g., Nitrogen)

• Hydrogen (for catalyst reduction)

Equipment:

• Fixed-bed quartz tube microreactor

• Syringe pump

• Gas flow controllers

• Temperature controller and furnace

• Condenser and collection flask

• Gas chromatograph (GC) for analysis

Procedure:

• Catalyst Preparation and Activation: The solid catalyst is crushed and sieved to the desired particle size (e.g., 198-245 μm).[5] The catalyst is then packed into the fixed-bed reactor and typically reduced in a stream of hydrogen at an elevated temperature (e.g., 400 °C) for a specified period (e.g., 2 hours).[5]

• Reactant Feed Preparation: An aqueous solution of ethylenediamine and propylene glycol is prepared, often in a 1:1 molar ratio, and may be diluted with deionized water.[5]

• Reaction: The reactor is heated to the desired reaction temperature (e.g., 380-723 K).[5][16] The liquid reactant mixture is then fed into the reactor at a controlled rate using a syringe pump.[5] An inert gas, such as nitrogen, is simultaneously introduced as a carrier or dilution gas.[5]

• Product Collection and Analysis: The reaction products exit the reactor in the gas phase and are passed through a condenser to liquefy the products, which are then collected. The composition of the product mixture is analyzed by gas chromatography (GC) to determine the conversion of reactants and the selectivity to 2-Methylpyrazine.[18]

Caption: General workflow for the synthesis of 2-Methylpyrazine.

Spectroscopic Data

The structural elucidation and purity assessment of 2-Methylpyrazine are routinely performed using various spectroscopic techniques.

Mass Spectrometry

The mass spectrum of 2-Methylpyrazine typically shows a prominent molecular ion peak (M+) corresponding to its molecular weight.

• Electron Ionization (EI-MS): The mass spectrum obtained by EI-MS shows a base peak at m/z 94.0, corresponding to the molecular ion [C₅H₆N₂]⁺. Other significant fragments are observed at m/z 67.0 and 40.0.[6]

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methylpyrazine exhibits characteristic absorption bands corresponding to its functional groups and aromatic structure.

• Key IR Absorptions: The FTIR spectrum of 2-Methylpyrazine would typically show C-H stretching vibrations of the aromatic ring and the methyl group, C=N and C=C stretching vibrations of the pyrazine ring, and various bending vibrations.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the structure of 2-Methylpyrazine.

• ¹H NMR (CDCl₃, 300 MHz): The proton NMR spectrum of 2-Methylpyrazine in deuterated chloroform (B151607) typically shows three signals: a singlet for the methyl protons and three signals in the aromatic region for the three protons on the pyrazine ring.[19]

  • δ (ppm): ~2.57 (s, 3H, -CH₃), ~8.3-8.5 (m, 3H, aromatic protons).[18][19]

Applications

2-Methylpyrazine is a valuable compound with a broad range of applications across several industries.

• Flavor and Fragrance: It is a widely used flavoring agent in food products, imparting nutty, roasted, cocoa, and meaty flavors.[1][4][20] It is found in products such as coffee, peanuts, and red peppers.[4][6]

• Pharmaceuticals: It serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[1][2][5] Notably, it is a precursor for the production of pyrazinamide, a first-line medication for the treatment of tuberculosis.[5][16]

• Agrochemicals: 2-Methylpyrazine is utilized in the formulation of pesticides and herbicides.[1][2]

• Research: In laboratory settings, it is used in studies related to neurobiology and sensory perception.[1] It is also employed as a ligand in the synthesis of coordination polymers and fluorescent complexes.

Safety and Handling

2-Methylpyrazine is classified as a flammable liquid and is harmful if swallowed.[12][21]

• Precautions: When handling 2-Methylpyrazine, it is essential to work in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves, eye protection, and protective clothing.[21][22] Keep away from heat, sparks, open flames, and other ignition sources.[21][23]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[1][21]

This technical guide provides a comprehensive overview of the chemical properties and structure of 2-Methylpyrazine. For more detailed information on specific applications or analytical procedures, consulting the cited literature is recommended.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. 2-methyl pyrazine, 109-08-0 [thegoodscentscompany.com]
• 4. 2-Methylpyrazine | 109-08-0 [chemicalbook.com]
• 5. guidechem.com [guidechem.com]
• 6. 2-Methylpyrazine | C5H6N2 | CID 7976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Methylpyrazine - Hazardous Agents | Haz-Map [haz-map.com]
• 8. 2-Methylpyrazine | 109-08-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 9. guidechem.com [guidechem.com]
• 10. scbt.com [scbt.com]
• 11. 2-Methylpyrazine = 99 109-08-0 [sigmaaldrich.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. jnfuturechemical.com [jnfuturechemical.com]
• 14. 2-Methylpyrazine = 99 109-08-0 [sigmaaldrich.com]
• 15. 2-Methylpyrazine(109-08-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. ias.ac.in [ias.ac.in]
• 18. mdpi.com [mdpi.com]
• 19. 2-Methylpyrazine(109-08-0) 1H NMR spectrum [chemicalbook.com]
• 20. perfumerflavorist.com [perfumerflavorist.com]
• 21. synerzine.com [synerzine.com]
• 22. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 23. fishersci.com [fishersci.com]

The Ubiquitous Nutty Note: A Technical Guide to 2-Methylpyrazine in Food

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural occurrence of 2-methylpyrazine, a key aroma compound, in various food products. Valued for its characteristic nutty, roasted, and cocoa-like aroma, 2-methylpyrazine is a significant contributor to the flavor profile of many thermally processed and fermented foods. This document provides a comprehensive overview of its formation pathways, quantitative distribution in different food matrices, and detailed analytical methodologies for its detection and quantification.

Introduction to 2-Methylpyrazine

2-Methylpyrazine is a heterocyclic aromatic organic compound belonging to the pyrazine (B50134) family.[1] It is a potent flavor agent, imparting desirable roasted and nutty notes to a wide array of food products, including coffee, cocoa, peanuts, and baked goods.[2] Its presence is primarily a result of the Maillard reaction, a complex series of chemical reactions between amino acids and reducing sugars that occurs during heating.[3] Additionally, microbial activity during fermentation can also contribute to the formation of 2-methylpyrazine.[3]

Formation Pathways of 2-Methylpyrazine

The generation of 2-methylpyrazine in food is predominantly attributed to two key pathways: the Maillard reaction and microbial biosynthesis.

The Maillard Reaction

The Maillard reaction is a non-enzymatic browning reaction that is fundamental to the color and flavor development of cooked foods. The formation of pyrazines, including 2-methylpyrazine, is a significant outcome of this reaction. The general mechanism involves the condensation of an amino acid with a reducing sugar, followed by a cascade of reactions including rearrangements, degradations, and polymerizations.[4]

The formation of 2-methylpyrazine specifically involves the reaction of α-dicarbonyl compounds, such as glyoxal (B1671930) and methylglyoxal (B44143) (derived from sugar degradation), with an amino acid, leading to the formation of α-aminocarbonyl intermediates. Two of these intermediates then condense to form a dihydropyrazine (B8608421) ring, which is subsequently oxidized to the stable aromatic 2-methylpyrazine.[5]

Figure 1: Simplified Maillard Reaction Pathway for 2-Methylpyrazine Formation

Microbial Biosynthesis

Certain microorganisms, particularly bacteria of the Bacillus genus, are capable of producing pyrazines during fermentation. Bacillus subtilis, for instance, has been shown to synthesize various alkylpyrazines, including 2-methylpyrazine.[6] The biosynthetic pathway often involves the metabolism of amino acids. For example, the synthesis of 2,5-dimethylpyrazine (B89654) in B. subtilis utilizes L-threonine as a precursor, which is converted to aminoacetone, a key intermediate.[7][8] While the specific enzymatic steps for 2-methylpyrazine are less defined, it is understood to involve the condensation of intermediates derived from amino acid and sugar metabolism.[9][10]

Figure 2: General Microbial Biosynthesis Pathway for Pyrazines

Quantitative Occurrence of 2-Methylpyrazine in Food

The concentration of 2-methylpyrazine varies significantly depending on the food matrix, processing conditions (e.g., roasting time and temperature), and fermentation duration. The following table summarizes the reported concentrations of 2-methylpyrazine in various food products.

Food Product	Concentration Range	Reference(s)
Coffee (Roasted Beans)	82.1 - 211.6 mg/kg (total pyrazines)	[11][12]
2-Methylpyrazine is often the most abundant	[11]
Cocoa (Roasted Beans)	Varies significantly with fermentation and roasting	[3]
Peanuts (Roasted)	Present as a key aroma compound	[13]
Roasted Meats
- Roast Beef	~400 ppm (in flavor preparations)	[14]
- Roast Chicken	~60 ppm (in flavor preparations)	[14]
- Bacon	~100 ppm (in flavor preparations)	[14]
- Ham	~50 ppm (in flavor preparations)	[14]
- Lamb	~100-400 ppm (in flavor preparations)	[14]
- Pork	~100 ppm (in flavor preparations)	[14]
Fermented Dairy Products	Generally low, but can be present in cheese	[15][16]
Bread (Crust)	Present, formed during baking	[3][17]

Experimental Protocols for the Analysis of 2-Methylpyrazine

The analysis of 2-methylpyrazine in food is typically performed using gas chromatography-mass spectrometry (GC-MS) due to its volatility and the complexity of food matrices. Headspace solid-phase microextraction (HS-SPME) is a common sample preparation technique that is solvent-free and highly effective for extracting volatile and semi-volatile compounds.

General Experimental Workflow

Figure 3: General Workflow for 2-Methylpyrazine Analysis

Detailed Protocol for HS-SPME-GC-MS Analysis of 2-Methylpyrazine in Coffee Beans

This protocol provides a detailed methodology for the extraction and quantification of 2-methylpyrazine in roasted coffee beans.

1. Materials and Equipment:

• Roasted coffee beans

• Grinder

• Headspace vials (20 mL) with PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

• SPME manual holder or autosampler

• Heating block or water bath

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• 2-Methylpyrazine standard for quantification

• Internal standard (e.g., 2-methyl-d3-pyrazine)

2. Sample Preparation:

• Grind the roasted coffee beans to a uniform powder.

• Accurately weigh approximately 1.0 g of the ground coffee into a 20 mL headspace vial.

• Add an appropriate amount of the internal standard solution.

• Immediately seal the vial with a screw cap containing a PTFE/silicone septum.

3. HS-SPME Procedure:

• Place the vial in a heating block or water bath and equilibrate at a specific temperature (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.[18]

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 20-40 minutes) at the same temperature.

• After extraction, retract the fiber into the needle and immediately insert it into the GC injector port for thermal desorption.

4. GC-MS Analysis:

• Injector: Set to a temperature of 250-270°C for thermal desorption of the analytes from the SPME fiber. Operate in splitless mode for a defined period (e.g., 2-5 minutes).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).[19]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2-5 minutes.

  • Ramp to 150°C at a rate of 3-5°C/min.

  • Ramp to 230-250°C at a rate of 5-10°C/min and hold for 5-10 minutes.[6][18]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.[19]

  • Quadrupole Temperature: 150°C.[19]

  • Scan Range: m/z 35-350.

5. Quantification:

• Identify 2-methylpyrazine based on its retention time and mass spectrum by comparison with a pure standard.

• Quantify the concentration of 2-methylpyrazine using a calibration curve prepared with standard solutions and normalized to the internal standard.

Conclusion

2-Methylpyrazine is a crucial flavor compound that significantly influences the sensory perception of a wide range of thermally processed and fermented foods. Its formation through the Maillard reaction and microbial biosynthesis is a complex process influenced by various factors. The analytical methods detailed in this guide, particularly HS-SPME-GC-MS, provide robust and sensitive means for its identification and quantification. A thorough understanding of the occurrence and formation of 2-methylpyrazine is essential for food scientists in optimizing processing conditions to achieve desired flavor profiles and for researchers investigating the impact of dietary compounds on human health.

References

• 1. 2-Methylpyrazine | C5H6N2 | CID 7976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-methyl pyrazine, 109-08-0 [thegoodscentscompany.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. perfumerflavorist.com [perfumerflavorist.com]
• 5. Formation of Pyrazines in Maillard Model Systems: Effects of Structures of Lysine-Containing Dipeptides/Tripeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazines Biosynthesis by Bacillus Strains Isolated from Natto Fermented Soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. An Alkylpyrazine Synthesis Mechanism Involving l-Threonine-3-Dehydrogenase Describes the Production of 2,5-Dimethylpyrazine and 2,3,5-Trimethylpyrazine by Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. perfumerflavorist.com [perfumerflavorist.com]
• 15. Frontiers | Factors Influencing Biogenic Amines Accumulation in Dairy Products [frontiersin.org]
• 16. Volatilomics-Based Microbiome Evaluation of Fermented Dairy by Prototypic Headspace-Gas Chromatography–High-Temperature Ion Mobility Spectrometry (HS-GC-HTIMS) and Non-Negative Matrix Factorization (NNMF) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]

The Pivotal Role of 2-Methylpyrazine in the Maillard Reaction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The Maillard reaction, a cornerstone of flavor chemistry, is a complex cascade of non-enzymatic browning reactions between reducing sugars and amino acids. Among the myriad of flavor compounds generated, pyrazines are of paramount importance, imparting characteristic roasted, nutty, and toasted aromas to a wide variety of foods and beverages. This technical guide delves into the core of pyrazine (B50134) formation, with a specific focus on 2-methylpyrazine, a key contributor to the desirable sensory profiles of many cooked food products. This document provides an in-depth analysis of its formation pathways, quantitative data on its generation under various conditions, and detailed experimental protocols for its analysis.

Formation Pathways of 2-Methylpyrazine

The formation of 2-methylpyrazine is intricately linked to the Strecker degradation of amino acids, a critical step within the broader Maillard reaction network. The primary pathway involves the reaction of an α-dicarbonyl compound, formed from sugar degradation, with an amino acid.

The generally accepted mechanism for pyrazine formation involves the condensation of α-aminocarbonyl intermediates.[1] Specifically for 2-methylpyrazine, the reaction of an α-dicarbonyl with an amino acid such as alanine (B10760859) is a key route. The Strecker degradation of alanine produces acetaldehyde (B116499) and an α-aminoketone. Two molecules of an α-aminocarbonyl compound can then condense to form a dihydropyrazine (B8608421) intermediate, which is subsequently oxidized to the stable aromatic pyrazine. The specific substitution pattern on the pyrazine ring is determined by the nature of the precursor amino acids and the intermediate carbonyl compounds.

// Nodes ReducingSugar [label="Reducing Sugar\n(e.g., Glucose)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; AminoAcid [label="Amino Acid\n(e.g., Alanine)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Amadori [label="Amadori/Heyns\nProducts", fillcolor="#FBBC05", fontcolor="#202124"]; Dicarbonyl [label="α-Dicarbonyls\n(e.g., Glyoxal)", fillcolor="#FBBC05", fontcolor="#202124"]; StreckerAldehyde [label="Strecker Aldehyde\n(e.g., Acetaldehyde)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Aminoketone [label="α-Aminocarbonyl\nIntermediate", fillcolor="#34A853", fontcolor="#FFFFFF"]; Dihydropyrazine [label="Dihydropyrazine\nIntermediate", fillcolor="#34A853", fontcolor="#FFFFFF"]; Methylpyrazine [label="2-Methylpyrazine", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges ReducingSugar -> Amadori [label="Condensation"]; AminoAcid -> Amadori; Amadori -> Dicarbonyl [label="Degradation"]; Dicarbonyl -> StreckerAldehyde [label="Strecker Degradation", dir=both]; AminoAcid -> StreckerAldehyde; Dicarbonyl -> Aminoketone [dir=both]; AminoAcid -> Aminoketone; Aminoketone -> Dihydropyrazine [label="Condensation (x2)"]; Dihydropyrazine -> Methylpyrazine [label="Oxidation"]; } dot Caption: Formation pathway of 2-methylpyrazine via the Maillard reaction.

Quantitative Analysis of 2-Methylpyrazine Formation

The yield of 2-methylpyrazine is significantly influenced by various factors, including the type of amino acid and reducing sugar, temperature, pH, and reaction time. The following tables summarize quantitative data from model system studies.

Table 1: Formation of Pyrazines from Different Amino Acids in a Glucose Model System

Amino Acid	Methylpyrazine	2,5-Dimethylpyrazine (B89654)	2,6-Dimethylpyrazine	Total Pyrazines
Glutamic Acid	High	Low	Low	Moderate
Lysine	Low	High	High	High
Alanine	Low	High	Low	Moderate
Glutamine	Moderate	High	High	High
Data adapted from a study on pyrazine generation from mixed amino acids.[1] The terms "High", "Moderate", and "Low" are relative comparisons within this specific study.

Table 2: Quantitative Yield of 2-Methylpyrazine in a Lysine-Glucose Solid Model System

Temperature (°C)	Reaction Time (min)	2-Methylpyrazine Concentration (µg/g)
80	60	~1.5
100	60	~4.0
120	60	~8.5
Data extrapolated from kinetic studies on 2-methylpyrazine and 2,5-dimethylpyrazine formation.[2][3]

Table 3: Effect of Dipeptides on Pyrazine Formation in a Glucose Model System at 140°C for 90 min

Amino Compound	2-Methylpyrazine (µg/g)	2,5(6)-Dimethylpyrazine (µg/g)	Total Pyrazines (µg/g)
Arg-Lys	0.52	1.63	13.12
His-Lys	0.43	1.41	5.54
Control (Arg + Lys)	0.22	0.69	-
Control (His + Lys)	0.22	0.61	-
Data from a study on the effects of lysine-containing dipeptides on pyrazine formation.[4]

Experimental Protocols

The accurate quantification of 2-methylpyrazine in complex food matrices or model systems necessitates robust analytical methodologies. Gas chromatography-mass spectrometry (GC-MS) is the most common technique employed for this purpose.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is well-suited for the analysis of volatile and semi-volatile compounds like pyrazines.

• Apparatus:

  • 20 mL headspace vials with PTFE/silicone septa

  • SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

  • Heating block or water bath

  • Vortex mixer

• Procedure:

  • Accurately weigh 1-5 g of the homogenized sample into a 20 mL headspace vial.

  • For solid samples, add a specific volume of saturated NaCl solution to aid in the release of volatiles.

  • Add an internal standard solution (e.g., 2-ethyl-3-methylpyrazine (B101031) in methanol) for accurate quantification.

  • Seal the vial tightly with the cap and septum.

  • Equilibrate the sample at a specific temperature (e.g., 60-80°C) for a defined period (e.g., 15-30 minutes) with agitation.

  • Expose the SPME fiber to the headspace of the vial for a set extraction time (e.g., 30-60 minutes) at the same temperature.

  • Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 min.

    • Ramp 1: Increase to 150°C at 5°C/min.

    • Ramp 2: Increase to 240°C at 10°C/min, hold for 5 min.

  • Column: DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).[5][6]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-300.

  • Identification: Based on comparison of retention times and mass spectra with authentic standards and reference libraries (e.g., NIST).

  • Quantification: Based on the peak area ratio of the target analyte to the internal standard.

Conclusion

2-Methylpyrazine is a vital aroma compound formed during the Maillard reaction, significantly contributing to the desirable flavor profiles of a vast array of food products. Its formation is a complex process influenced by a multitude of factors, with the Strecker degradation of specific amino acids being a critical pathway. Understanding the mechanisms of its formation and the impact of processing conditions is crucial for the food industry in controlling and optimizing flavor development. The analytical methods detailed in this guide, particularly HS-SPME-GC-MS, provide a robust framework for the accurate quantification of 2-methylpyrazine, enabling researchers and quality control professionals to effectively monitor and modulate its presence in various matrices. This knowledge is not only pivotal for the food and flavor industries but also holds relevance for pharmaceutical and drug development professionals studying the complex interactions of molecules in biological and chemical systems.

References

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Formation of Pyrazines in Maillard Model Systems: Effects of Structures of Lysine-Containing Dipeptides/Tripeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of free amino acids and peptide hydrolysates from sunflower seed protein on the formation of pyrazines under different heating conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Biosynthesis of 2-Methylpyrazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathway of 2-methylpyrazine, a significant heterocyclic compound. The document details the key precursors, proposed enzymatic transformations, and relevant quantitative data from microbial production. Furthermore, it includes detailed experimental protocols for the analysis of 2-methylpyrazine and visual diagrams to illustrate the metabolic pathways and experimental workflows.

Introduction

2-Methylpyrazine is a volatile organic compound belonging to the pyrazine (B50134) family, known for its characteristic nutty and roasted aroma. It is a key flavor component in a variety of foods and beverages, including coffee, roasted nuts, and baked goods. Beyond its role in flavor chemistry, 2-methylpyrazine and its derivatives are of interest to the pharmaceutical industry as scaffolds for the synthesis of various bioactive molecules. While chemical synthesis routes are well-established, there is a growing interest in understanding and harnessing the natural biosynthetic pathways for the sustainable production of 2-methylpyrazine. This guide focuses on the microbial biosynthesis of this compound.

Proposed Biosynthesis Pathway of 2-Methylpyrazine

The biosynthesis of 2-methylpyrazine in microorganisms is not as fully elucidated as that of other alkylpyrazines, such as 2,5-dimethylpyrazine. However, based on isotopic labeling studies and analysis of microbial cultures, a putative pathway has been proposed with L-serine as the primary precursor.[1] This pathway is analogous to the formation of other pyrazines from amino acid precursors.

The proposed pathway involves the following key steps:

• Formation of Aminoacetaldehyde: The initial step is the conversion of L-serine to an α-aminocarbonyl intermediate, likely aminoacetaldehyde. This transformation can occur through several enzymatic reactions. One possibility is the action of an L-serine decarboxylase to produce ethanolamine, followed by oxidation by an amine oxidase.

• Dimerization: Two molecules of the aminoacetaldehyde intermediate then undergo a condensation reaction to form a dihydropyrazine (B8608421) intermediate.

• Oxidation: The final step is the oxidation of the dihydropyrazine to the stable aromatic 2-methylpyrazine. This oxidation may occur spontaneously in the presence of oxygen or could be enzyme-catalyzed.

It is important to note that while L-serine has been identified as a key precursor, the specific enzymes catalyzing each step in the biosynthesis of 2-methylpyrazine have not yet been definitively characterized.[1][2]

Pathway Diagram

A proposed biosynthetic pathway for 2-methylpyrazine from L-serine.

Quantitative Data on 2-Methylpyrazine Production

Several studies have investigated the production of 2-methylpyrazine by various microorganisms, particularly Bacillus subtilis. The following table summarizes the quantitative data on 2-methylpyrazine production from selected studies.

Microorganism Strain	Precursor(s)	Fermentation Conditions	2-Methylpyrazine Concentration (µg/L)	Reference
Bacillus subtilis BcP4	L-threonine and acetoin	Not specified	690.0 ± 40.5	[3]
Bacillus subtilis BcP1	L-threonine and acetoin	Not specified	> 400	[3]
Bacillus subtilis BcP21	L-threonine and acetoin	Not specified	> 100	[3]
Bacillus subtilis BcP31	L-threonine and acetoin	Not specified	> 100	[3]

Experimental Protocols

Microbial Fermentation for 2-Methylpyrazine Production

This protocol is a representative method for the production of 2-methylpyrazine using Bacillus subtilis.

Materials:

• Bacillus subtilis strain (e.g., BcP4)

• Luria-Bertani (LB) broth

• Precursor solution (e.g., L-serine, sterile)

• Incubator shaker

• Sterile culture flasks

Procedure:

• Inoculate a single colony of Bacillus subtilis into 10 mL of LB broth.

• Incubate overnight at 37°C with shaking at 200 rpm.

• Use the overnight culture to inoculate a larger volume of LB broth (e.g., 100 mL in a 500 mL flask) to an initial OD600 of 0.1.

• Incubate at 37°C with shaking at 200 rpm until the culture reaches the mid-logarithmic phase of growth (OD600 ≈ 0.6-0.8).

• Add the sterile precursor solution (L-serine) to a final concentration of 1-10 g/L.

• Continue incubation for 24-72 hours.

• Harvest the culture broth for extraction and analysis of 2-methylpyrazine.

Extraction and Quantification of 2-Methylpyrazine by GC-MS

This protocol describes a general method for the extraction and analysis of 2-methylpyrazine from a microbial culture using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Microbial culture broth

• Dichloromethane (DCM), HPLC grade

• Anhydrous sodium sulfate

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Separatory funnel

• Rotary evaporator

• Vials for GC-MS analysis

Procedure:

• Extraction:

  • To 50 mL of the microbial culture broth, add 50 mL of DCM in a separatory funnel.

  • Shake vigorously for 2 minutes and allow the layers to separate.

  • Collect the lower organic layer.

  • Repeat the extraction of the aqueous layer two more times with 50 mL of DCM each.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the combined organic extract over anhydrous sodium sulfate.

  • Filter the dried extract to remove the sodium sulfate.

  • Concentrate the extract to a final volume of approximately 1 mL using a rotary evaporator at a temperature below 40°C.

• GC-MS Analysis:

  • Injector: 250°C, splitless mode.

  • Oven Program: Start at 40°C for 2 min, ramp to 150°C at 5°C/min, then ramp to 250°C at 10°C/min, and hold for 5 min.

  • Column: A non-polar or medium-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer:

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-300.

• Quantification:

  • Prepare a calibration curve using a certified standard of 2-methylpyrazine.

  • Quantify the amount of 2-methylpyrazine in the sample by comparing its peak area to the calibration curve.

Experimental Workflow Diagram

References

• 1. l-Serine is the Direct Precursor for the Pyrazine Ring Construction in the Biosynthesis of 3-Isobutyl-2-Methoxypyrazine in Bell Pepper Fruits (Capsicum annuum L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrazine formation from serine and threonine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrazines Biosynthesis by Bacillus Strains Isolated from Natto Fermented Soybean - PMC [pmc.ncbi.nlm.nih.gov]

The Sensory Profile of 2-Methylpyrazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylpyrazine (CAS No. 109-08-0) is a volatile, heterocyclic aromatic compound that plays a significant role in the flavor and aroma of a wide variety of thermally processed foods and beverages.[1][2] As a member of the pyrazine (B50134) family, it is a key product of the Maillard reaction, contributing characteristic roasted, nutty, and cocoa-like notes to products such as coffee, chocolate, peanuts, and baked goods.[1][2] Its potent and distinctive sensory characteristics make it a subject of great interest in the fields of food science, flavor chemistry, and sensory neuroscience. This technical guide provides an in-depth overview of the sensory properties of 2-methylpyrazine, including its odor and taste profiles, quantitative sensory data, the experimental protocols used for its evaluation, and the underlying signaling pathways involved in its perception.

Sensory Characteristics

2-Methylpyrazine is characterized by a complex and potent aroma and taste profile. Its sensory attributes are highly dependent on its concentration and the matrix in which it is present.

Odor Profile

The odor of 2-methylpyrazine is predominantly described as nutty, roasted, and cocoa-like .[2][3][4] At different concentrations, it can also evoke perceptions of roasted peanuts, popcorn, and chocolate.[2][5] Some descriptions also include earthy and musty undertones.[5]

Taste Profile

The taste of 2-methylpyrazine is closely aligned with its aroma, contributing to the overall flavor perception. It is generally described as having a nutty and roasted taste.

Quantitative Sensory Data

The sensory impact of a flavor compound is determined by its concentration relative to its detection and recognition thresholds. The following table summarizes the available quantitative data for 2-methylpyrazine.

Parameter	Medium	Value	Reference
Odor Detection Threshold	Water	60,000 ppb (60 ppm)

Experimental Protocols for Sensory Evaluation

The sensory characteristics of 2-methylpyrazine are determined using standardized sensory evaluation techniques, often in combination with analytical methods.

Determination of Odor Threshold

The odor threshold of 2-methylpyrazine can be determined using a three-alternative forced-choice (3-AFC) method.[6]

Objective: To determine the lowest concentration of 2-methylpyrazine that is detectible by a sensory panel.

Materials:

• 2-Methylpyrazine stock solution of known concentration.

• Odor-free water or other suitable solvent for dilution.

• Glass sniffing jars with Teflon-lined caps.

• Trained sensory panel (8-12 members).

Procedure:

• Sample Preparation: A series of ascending concentrations of 2-methylpyrazine in the chosen solvent is prepared, typically with a dilution factor of 2 or 3.[6]

• Presentation: In each trial, a panelist is presented with three samples in randomized order: two blanks (solvent only) and one containing a specific concentration of 2-methylpyrazine.[6]

• Evaluation: Panelists are instructed to sniff each sample and identify the one that is different from the other two.[6]

• Data Analysis: The group's best-estimate threshold is calculated as the geometric mean of the individual best-estimate thresholds.

Quantitative Descriptive Analysis (QDA)

QDA is used to develop a detailed sensory profile of 2-methylpyrazine.

Objective: To identify and quantify the characteristic aroma and flavor attributes of 2-methylpyrazine.

Materials:

• Solutions of 2-methylpyrazine at various concentrations.

• Reference standards for relevant aroma and flavor attributes (e.g., roasted nuts, cocoa powder).

• Trained sensory panel (8-12 members).

• Sensory evaluation software for data collection.

Procedure:

• Lexicon Development: The sensory panel, through a series of training sessions, develops a consensus vocabulary (lexicon) to describe the aroma and flavor attributes of 2-methylpyrazine.[6]

• Intensity Rating: Panelists individually rate the intensity of each attribute for the 2-methylpyrazine samples on a continuous, unstructured line scale.[6]

• Data Analysis: The intensity ratings are collected and analyzed using statistical methods, such as Analysis of Variance (ANOVA) and Principal Component Analysis (PCA), to generate a quantitative sensory profile.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines instrumental analysis with human sensory perception to identify odor-active compounds.[1][7][8]

Objective: To separate and identify the specific odor-active compounds in a sample containing 2-methylpyrazine.

Experimental Workflow:

GC-O Experimental Workflow

Methodology:

• Sample Preparation: Volatile compounds, including 2-methylpyrazine, are extracted from the sample matrix using techniques such as Headspace Solid-Phase Microextraction (HS-SPME) or Liquid-Liquid Extraction (LLE).[9]

• Gas Chromatographic Separation: The extracted volatiles are injected into a gas chromatograph, where they are separated based on their boiling points and polarity.[10]

• Detection: The effluent from the GC column is split. One portion goes to a mass spectrometer (MS) for chemical identification, while the other goes to a sniffing port where a trained panelist assesses the odor.[10]

• Data Analysis: The data from the MS and the olfactometry port are combined to identify the compounds responsible for specific odors. The Odor Activity Value (OAV) can be calculated by dividing the concentration of a compound by its odor threshold to determine its contribution to the overall aroma.[1]

Signaling Pathways of Perception

The perception of 2-methylpyrazine involves both the olfactory (smell) and gustatory (taste) systems, which are mediated by specific receptors and intracellular signaling cascades.

Olfactory Perception

The nutty and roasted aroma of 2-methylpyrazine is primarily detected by olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. The human olfactory receptor OR5K1 has been identified as a key receptor for alkylpyrazines, including 2-methylpyrazine.[11][12][13][14][15]

Olfactory Signaling Pathway:

Olfactory Transduction Cascade

Gustatory Perception (Bitter Taste)

While not as extensively studied as its aroma, 2-methylpyrazine can contribute to a bitter taste perception. The sensation of bitterness is mediated by a family of G protein-coupled receptors known as Taste 2 Receptors (TAS2Rs).[5][16] Although a specific TAS2R for 2-methylpyrazine has not been definitively identified, the general signaling pathway for bitter taste is well-established.

Bitter Taste Signaling Pathway:

Bitter Taste Transduction Cascade

Conclusion

2-Methylpyrazine is a potent and multifaceted flavor compound with significant contributions to the sensory profiles of many common foods and beverages. Its characteristic nutty, roasted, and cocoa-like aroma and taste are well-documented. Understanding the quantitative sensory data, the experimental protocols for its evaluation, and the underlying biochemical signaling pathways is crucial for researchers, scientists, and professionals in the food, flavor, and pharmaceutical industries. Further research to deorphanize the specific bitter taste receptor(s) for 2-methylpyrazine and to explore its potential synergistic or masking effects with other flavor compounds will continue to be an active area of investigation.

References

• 1. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 2-methyl pyrazine, 109-08-0 [thegoodscentscompany.com]
• 5. Bitter taste receptors: Genes, evolution and health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. imreblank.ch [imreblank.ch]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. aidic.it [aidic.it]
• 11. An evolutionary conserved olfactory receptor for foodborne and semiochemical alkylpyrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chemcom.be [chemcom.be]
• 13. An evolutionary conserved olfactory receptor for foodborne and semiochemical alkylpyrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. news-medical.net [news-medical.net]
• 15. Progress in the functional characterization of human olfactory receptors - Odorant receptor OR5K1 is specialized to recognize pyrazines in both humans and domesticated animals [yumda.com]
• 16. The Growing Complexity of Human Bitter Taste Perception - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of 2-Methylpyrazine and its Derivatives: A Technical Guide for Drug Discovery Professionals

An in-depth technical guide or whitepaper on the core.

Introduction

Pyrazine (B50134), a six-membered heterocyclic aromatic ring with two nitrogen atoms at positions 1 and 4, serves as a "privileged scaffold" in medicinal chemistry.[1] Derivatives of pyrazine, including the foundational compound 2-methylpyrazine, have garnered significant attention due to a wide spectrum of biological activities, establishing them as promising candidates for the development of novel therapeutic agents.[1][2] These compounds are noted for their roles in anticancer, antimicrobial, anti-inflammatory, and neuroprotective applications.[2][3] 2-Methylpyrazine itself is a key intermediate in the synthesis of pharmaceuticals, such as the first-line anti-tuberculosis drug pyrazinamide (B1679903).[4][5][6] This technical guide provides a comprehensive overview of the biological activities of 2-methylpyrazine and its derivatives, offering detailed quantitative data, experimental methodologies, and insights into their mechanisms of action for researchers, scientists, and professionals in drug discovery and development.

Anticancer Activity

Pyrazine derivatives have emerged as a prominent class of anticancer agents, with their mechanisms often centered on the inhibition of key enzymes and signaling pathways that are dysregulated in cancer.[1][7] A primary area of investigation is their function as kinase inhibitors, which are crucial for controlling cell proliferation, survival, and metastasis.[1]

Quantitative Data: Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected pyrazine derivatives against various human cancer cell lines.

Derivative Class	Specific Compound/Series	Target	Cancer Cell Line	Activity (IC₅₀)	Reference
[8][9][10]triazolo[4,3-a]pyrazine	Compound 17l	c-Met, VEGFR-2	A549 (Lung)	0.98 ± 0.08 µM	[11]
MCF-7 (Breast)	1.05 ± 0.17 µM	[11]
HeLa (Cervical)	1.28 ± 0.25 µM	[11]
Cinnamic acid-pyrazine hybrids	Compound 2	HCV NS5B RdRp	-	0.69 µM	[2]
Compound 3	HCV NS5B RdRp	-	1.2 µM	[2]
Ligustrazine-chalcone hybrids	Compounds 55-60	-	MDA-MB-231, MCF-7, A549, HepG-2	0.99 to 9.99 µM	[2]
Pyrazino[2,3-b]pyrazines	mTOR Inhibitors	mTOR, PI3K, DNA-PK	PC-3 (Prostate)	< 100 nM	[12]
Fused Pyrazole Derivatives	Compound 3	EGFR	HEPG2 (Liver)	0.06 µM	[13]
Compound 9	VEGFR-2	HEPG2 (Liver)	0.22 µM	[13]
Copper(II) Pyrazine Complex	Cu(L) Complex	-	Various	High activity and selectivity	[14]

Mechanism of Action: Kinase Inhibition

A significant number of pyrazine derivatives exert their anticancer effects by targeting receptor tyrosine kinases such as c-Met and VEGFR-2.[11] The dual inhibition of these pathways can disrupt downstream signaling cascades, including the RAS/RAF/MEK/ERK and PI3K/Akt/mTOR pathways, which are fundamental for tumor growth, angiogenesis, and survival. The most promising compounds, such as 17l , have demonstrated the ability to induce cell cycle arrest in the G0/G1 phase and promote late-stage apoptosis in cancer cells.[11]

Pyrazine derivatives block key cancer signaling pathways.

Experimental Protocols

1. In Vitro Cytotoxicity Assessment (MTT Assay) The MTT (methylthiazolyldiphenyl-tetrazolium bromide) test is a colorimetric assay used to evaluate the cytotoxic effects of compounds on cancer cell lines.[14]

• Cell Culture: Cancer cells (e.g., A549, MCF-7) are seeded in 96-well plates and incubated to allow for cell attachment.

• Compound Treatment: Cells are treated with various concentrations of the pyrazine derivatives (typically in DMSO, with a final concentration <0.5%) and incubated for a specified period (e.g., 48 hours).[14]

• MTT Addition: MTT solution (e.g., 4.0 mg/mL) is added to each well, and the plate is incubated for 4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.[14]

• Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.[14]

• Data Acquisition: The absorbance of the solution is measured at 570 nm using a microplate spectrophotometer.

• Analysis: The IC₅₀ value, the concentration at which 50% of cell growth is inhibited, is calculated from the dose-response curve.[14]

2. Western Blot Analysis for Intracellular Signaling This technique is used to verify the effect of a compound on specific proteins within a signaling pathway.[11]

• Cell Lysis: Cancer cells, previously treated with the test compound, are lysed to extract total protein.

• Protein Quantification: The concentration of protein in the lysates is determined.

• Electrophoresis: Equal amounts of protein are separated by size using SDS-PAGE.

• Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF).

• Blocking & Antibody Incubation: The membrane is blocked to prevent non-specific binding, then incubated with primary antibodies specific to the target proteins (e.g., phosphorylated c-Met, Akt) and subsequently with a secondary antibody.

• Detection: The protein bands are visualized using a detection reagent, and their intensity is quantified to determine changes in protein expression or phosphorylation status.

A typical workflow for identifying and optimizing pyrazine-based anticancer agents.

Antimicrobial Activity

Pyrazine derivatives exhibit broad-spectrum antimicrobial properties against various pathogens, including bacteria and fungi.[8][15] This activity is foundational to the clinical use of pyrazinamide for tuberculosis.[4]

Quantitative Data: Antimicrobial Activity

Derivative	Target Microorganism	Activity Type	Concentration	Reference
2-Ethyl-3-methylpyrazine	Ralstonia solanacearum	72.89% Growth Inhibition	335 µg/mL	[8]
95.9% Growth Inhibition	672 µg/mL	[8]
2,5-Dimethylpyrazine	Ralstonia solanacearum	79.87% Growth Inhibition	672 µg/mL	[8]
2,5-bis(1-methylethyl)-pyrazine	E. coli	Cell-wall & DNA damage	-	[16]
5-Isobutyl-2,3-dimethylpyrazine	Meat-associated bacteria	4-log reduction	-	[10]
Cinnamic acid-pyrazine hybrids	Xanthomonas oryzae (Xoo)	MIC	6.72 µg/cm³	[2]
Ralstonia solanacearum (Rs)	MIC	9.29 µg/cm³	[2]
5-Methylpyrazine-2-carbohydrazides	S. aureus, B. subtilis (Gram+)	Promising Activity	-	[17]
S. typhi, E. coli (Gram-)	Promising Activity	-	[17]

Mechanism of Action

The antimicrobial mechanisms of pyrazine derivatives can vary. For instance, 2,5-bis(1-methylethyl)-pyrazine has been shown to induce a strong DNA damage response at high concentrations, while at lower concentrations, it primarily targets cell-wall integrity.[16] The activity of pyrazinamide against Mycobacterium tuberculosis is highly dependent on an acidic environment (pH 5-5.5), where it is converted to its active form, pyrazinoic acid.[4]

Experimental Protocol

1. Determination of Minimum Inhibitory Concentration (MIC) This protocol determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[17]

• Inoculum Preparation: A standardized suspension of the target bacterium (e.g., S. aureus, E. coli) is prepared.

• Serial Dilution: The pyrazine compound is serially diluted in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension. Positive (no compound) and negative (no bacteria) controls are included.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• Analysis: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Anti-inflammatory Activity

Several pyrazine derivatives have demonstrated significant anti-inflammatory effects, positioning them as potential treatments for inflammatory conditions.[2][3]

Mechanism of Action

The anti-inflammatory action of certain pyrazine derivatives involves the modulation of key signaling pathways. For example, aminopyrazine derivatives have been shown to inhibit mitogen-activated protein kinase-activated protein kinase 2 (MK-2), which in turn suppresses the production of the pro-inflammatory cytokine TNFα in response to lipopolysaccharide (LPS) stimulation.[18]

Experimental Protocol

1. In Vivo Carrageenan-Induced Paw Edema Assay This is a standard in vivo model for evaluating the anti-inflammatory activity of new compounds.[19]

• Animal Model: Rats are typically used for this assay.

• Compound Administration: The test compound (pyrazine derivative) or a standard drug (e.g., Indomethacin) is administered orally to the animals.[19]

• Induction of Inflammation: After a set time (e.g., 30 minutes), a subplantar injection of 1% carrageenan suspension is administered into the right hind paw of the rat to induce acute inflammation.[19]

• Measurement: The volume of the paw is measured at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection using a plethysmometer.[19]

• Analysis: The percentage inhibition of edema by the test compound is calculated by comparing the increase in paw volume in the treated group to the control group.

Neuroprotective Activity

Tetramethylpyrazine (TMP), a naturally occurring pyrazine, and its synthetic derivatives are potent neuroprotective agents with therapeutic potential for neurodegenerative disorders like Parkinson's and Alzheimer's disease.[20][21][22]

Quantitative Data: Neuroprotective Activity

Derivative	Model	Effect	Signaling Pathway	Reference
T-006	Parkinson's Disease (MPTP, 6-OHDA)	Improves motor behavior, protects dopaminergic neurons	Akt/GSK3β, MEF2-PGC1α, BDNF/CREB	[21]
T-006	Alzheimer's Disease	Rescues neuronal loss, prevents oxidative stress	-	[20]
TBN	Alzheimer's Disease	Reduces Aβ and tau pathology, enhances autophagy	AMPK/mTOR/ULK1	[22][23]
TBN	Parkinson's Disease	Promotes α-synuclein degradation	PGC-1α/Nrf2, Ubiquitin-Proteasome System	[23]
TMP-phenolic acid hybrids	Neuroinflammation	Downregulates NF-κB and COX-2	TLR4/NF-κB	[22]

Mechanism of Action

The neuroprotective effects of TMP derivatives are multifaceted, involving the activation of several critical cell survival and regenerative pathways. The derivative T-006 has been shown to restore mitochondrial function and biogenesis by activating the PGC1α pathway via Akt/GSK3β signaling.[21][22] It also promotes adult neurogenesis by activating brain-derived neurotrophic factor (BDNF) and cAMP responsive element-binding protein (CREB).[21] Another derivative, TBN, provides robust protection by activating antioxidant responses through the Nrf2/HO-1 axis and enhancing the clearance of toxic protein aggregates via autophagy.[22][23]

TMP derivatives activate multiple pathways to confer neuroprotection.

Conclusion

2-Methylpyrazine and its derivatives represent a versatile and highly valuable class of compounds in medicinal chemistry. Their broad range of biological activities—spanning anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects—underscores the potential of the pyrazine scaffold in developing next-generation therapeutics. The ability to modify the core pyrazine structure allows for the fine-tuning of pharmacological properties and the development of agents with multi-target capabilities. Continued exploration of structure-activity relationships, mechanisms of action, and novel synthetic strategies will be crucial in unlocking the full therapeutic potential of these remarkable compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [wap.guidechem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. nbinno.com [nbinno.com]
• 7. Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. jyoungpharm.org [jyoungpharm.org]
• 10. First evaluation of alkylpyrazine application as a novel method to decrease microbial contaminations in processed meat products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors [frontiersin.org]
• 12. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors [frontiersin.org]
• 14. Physicochemical properties and mechanism of action of a new copper(ii) pyrazine-based complex with high anticancer activity and selectivity towards cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. ijddr.in [ijddr.in]
• 18. Design, synthesis, and biological evaluation of aminopyrazine derivatives as inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antitumor, Analgesic, and Anti-inflammatory Activities of Synthesized Pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A Potent Multi-functional Neuroprotective Derivative of Tetramethylpyrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Neuroprotective and neurogenic effects of novel tetramethylpyrazine derivative T-006 in Parkinson's disease models through activating the MEF2-PGC1α and BDNF/CREB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. From a traditional medicine monomer to a modern neurotherapeutic scaffold: a review of SAR-Driven tetramethylpyrazine derivatives for cerebrovascular and cognitive health - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Tetramethylpyrazine nitrone: a multifaceted neuroprotective agent in neurodegenerative disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Methylpyrazine: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Whitepaper on the Volatile Organic Compound 2-Methylpyrazine

Abstract

2-Methylpyrazine (CAS 109-08-0) is a volatile organic compound of significant interest across various scientific disciplines due to its distinct sensory properties and versatile chemical nature.[1][2] It is a key component of the characteristic aroma of many roasted and cooked foods, such as coffee, peanuts, and baked goods, and is also utilized as a flavoring agent in the food and beverage industry.[3][4] Beyond its role in flavor chemistry, 2-methylpyrazine serves as a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][5] This technical guide provides a comprehensive overview of 2-methylpyrazine, including its chemical and physical properties, natural occurrence, and biosynthesis. Detailed experimental protocols for its analysis and visualization of key biological pathways are also presented to support researchers and professionals in drug development and related fields.

Chemical and Physical Properties

2-Methylpyrazine is a heterocyclic aromatic organic compound with a pyrazine (B50134) ring substituted with a methyl group.[6] Its fundamental properties are summarized in the table below, providing a quick reference for laboratory and industrial applications.

Property	Value	Reference(s)
Molecular Formula	C₅H₆N₂	[6]
Molecular Weight	94.11 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[6]
Odor	Nutty, roasted, cocoa-like	[7]
Boiling Point	135 °C at 761 mmHg	[8]
Melting Point	-29 °C	[8]
Density	1.03 g/mL at 25 °C	[8]
Solubility in Water	Fully miscible	[9]
logP	0.21	[6]
Refractive Index	1.504 at 20 °C	[8]

Natural Occurrence and Biosynthesis

2-Methylpyrazine is a naturally occurring compound found in a wide array of thermally processed foods.[10] Its formation is primarily attributed to the Maillard reaction and microbial biosynthesis.

Maillard Reaction

The Maillard reaction, a non-enzymatic browning reaction between amino acids and reducing sugars, is a major pathway for the formation of 2-methylpyrazine in cooked and roasted foods.[11][12] The reaction involves a complex series of steps, including the condensation of an amino group with a carbonyl group, followed by rearrangements, degradations, and polymerizations.[13] Specifically, the formation of 2-methylpyrazine can occur through the reaction of glucose with amino acids like glutamine.[4]

Figure 1: Simplified Maillard reaction pathway leading to 2-Methylpyrazine formation.

Microbial Biosynthesis

Certain microorganisms, particularly species of Bacillus, are known to produce 2-methylpyrazine.[7][14] In Bacillus subtilis, the biosynthesis of alkylpyrazines, including 2-methylpyrazine, often involves the amino acid L-threonine as a key precursor.[8][15] The enzymatic conversion of L-threonine to aminoacetone is a critical step, catalyzed by L-threonine-3-dehydrogenase.[8][9] Two molecules of aminoacetone can then condense to form a dihydropyrazine intermediate, which is subsequently oxidized to yield 2,5-dimethylpyrazine.[8][16] The formation of 2-methylpyrazine is also proposed to occur through related pathways involving intermediates from amino acid metabolism.

Figure 2: Biosynthesis pathway of pyrazines in Bacillus subtilis.

Applications

Food and Flavor Industry

Due to its potent nutty and roasted aroma, 2-methylpyrazine is widely used as a flavoring agent in a variety of food products, including baked goods, snacks, beverages, and sauces.[1][2] It enhances the sensory profile of products, providing a more authentic and appealing taste.

Pharmaceutical and Agrochemical Synthesis

2-Methylpyrazine serves as a crucial building block in the synthesis of various pharmaceutical and agrochemical compounds.[1][5] Its heterocyclic structure makes it a versatile intermediate for creating more complex molecules with desired biological activities.

Role as a Signaling Molecule

2-Methylpyrazine functions as a semiochemical, a chemical substance that carries a message, in various biological systems, particularly in insects.[2] It can act as an attractant, influencing behaviors such as foraging and mating.[17][18][19][20][21]

Insect Olfactory Signaling

Insects detect volatile compounds like 2-methylpyrazine through olfactory receptor neurons (ORNs) located in their antennae and maxillary palps.[22] The binding of an odorant to an olfactory receptor (OR), which is a G-protein coupled receptor (GPCR), initiates a signal transduction cascade.[10][14] This leads to the depolarization of the ORN and the generation of an action potential, which is then transmitted to the brain for processing.[11]

Figure 3: Generalized insect olfactory signal transduction pathway.

Bacterial Quorum Sensing

While the direct role of 2-methylpyrazine in bacterial quorum sensing is not as well-defined as other pyrazine derivatives like 3,5-dimethyl-pyrazin-2-ol (DPO), pyrazines, in general, are recognized as signaling molecules in bacterial communication.[23][24][25][26][27] Quorum sensing allows bacteria to coordinate gene expression in response to population density. In Vibrio cholerae, the DPO autoinducer binds to the VqmA receptor, a transcriptional regulator, to control biofilm formation and virulence.[9][13][28][29][30]

Figure 4: General mechanism of pyrazine-mediated bacterial quorum sensing.

Experimental Protocols

Accurate detection and quantification of 2-methylpyrazine are crucial for research and quality control. The following are detailed protocols for its analysis in food matrices.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS for 2-Methylpyrazine in Roasted Coffee

This protocol is suitable for the extraction and analysis of volatile 2-methylpyrazine from a solid food matrix like roasted coffee.[6][31][32][33]

Materials:

• Roasted coffee beans, finely ground

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

• Heating block or water bath with agitator

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Weigh 0.5 g of finely ground roasted coffee into a 20 mL headspace vial.

• Equilibration: Seal the vial and place it in a heating block at 50°C for 10 minutes with agitation (500 rpm) to allow volatiles to equilibrate in the headspace.

• HS-SPME Extraction: Expose the conditioned SPME fiber to the headspace of the vial at 50°C for 10 minutes.

• Desorption and GC-MS Analysis:

  • Immediately after extraction, insert the SPME fiber into the GC injection port set at 250°C for 1 minute for thermal desorption in splitless mode.

  • GC Oven Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: Increase to 200°C at a rate of 3°C/min.

    • Ramp 2: Increase to 250°C at a rate of 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Parameters:

    • Ion source temperature: 230°C.

    • Quadrupole temperature: 150°C.

    • Mass scan range: m/z 35-350.

    • Acquire data in full scan mode.

• Identification and Quantification: Identify 2-methylpyrazine based on its retention time and mass spectrum compared to an authentic standard. For quantification, use an internal standard (e.g., deuterated 2-methylpyrazine) and create a calibration curve.

Figure 5: Workflow for HS-SPME-GC-MS analysis of 2-Methylpyrazine.

Protocol 2: High-Performance Liquid Chromatography (HPLC) with UV Detection for 2-Methylpyrazine Quantification

This protocol provides a general method for the quantification of methylpyrazines in liquid samples or extracts.[34][35][36]

Materials:

• Liquid sample or a solvent extract of a solid sample containing 2-methylpyrazine

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile phase: Acetonitrile (B52724) and water (e.g., gradient elution)

• 2-Methylpyrazine standard for calibration

Procedure:

• Sample Preparation:

  • For liquid samples, filter through a 0.45 µm syringe filter.

  • For solid samples, perform a solvent extraction (e.g., with dichloromethane), concentrate the extract, and reconstitute in the mobile phase.

• HPLC Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water. For example, start with 10% acetonitrile and increase to 90% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • UV Detection: 275 nm.

• Calibration: Prepare a series of standard solutions of 2-methylpyrazine of known concentrations in the mobile phase. Inject each standard and construct a calibration curve of peak area versus concentration.

• Quantification: Inject the prepared sample and determine the peak area corresponding to 2-methylpyrazine. Calculate the concentration of 2-methylpyrazine in the sample using the calibration curve.

Figure 6: Workflow for HPLC-UV analysis of 2-Methylpyrazine.

Conclusion

2-Methylpyrazine is a multifaceted volatile organic compound with significant implications in food science, chemical synthesis, and biology. Its characteristic aroma, a product of the Maillard reaction and microbial metabolism, makes it a vital component in the flavor industry. Furthermore, its utility as a synthetic intermediate and its role as a semiochemical highlight its importance for researchers and drug development professionals. The detailed experimental protocols and pathway visualizations provided in this guide offer a solid foundation for further investigation and application of this versatile molecule.

References

• 1. The Biosynthesis Mechanism Involving 2,3-Pentanedione and Aminoacetone Describes the Production of 2-Ethyl-3,5-dimethylpyrazine and 2-Ethyl-3,6-dimethylpyrazine by Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 4. researchwithrutgers.com [researchwithrutgers.com]
• 5. Effect of amino acids in the Maillard reaction products generated from the reaction flavors of Tenebrio molitor (mealworm) protein and d-xylose - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Formation of Pyrazines in Maillard Model Systems: Effects of Structures of Lysine-Containing Dipeptides/Tripeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Crystal structure of the Vibrio cholerae VqmA–ligand–DNA complex provides insight into ligand-binding mechanisms relevant for drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]
• 12. Reactome | Olfactory Signaling Pathway [reactome.org]
• 13. Mechanism underlying the DNA-binding preferences of the Vibrio cholerae and vibriophage VP882 VqmA quorum-sensing receptors | PLOS Genetics [journals.plos.org]
• 14. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An Alkylpyrazine Synthesis Mechanism Involving l-Threonine-3-Dehydrogenase Describes the Production of 2,5-Dimethylpyrazine and 2,3,5-Trimethylpyrazine by Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. journals.asm.org [journals.asm.org]
• 17. www-pub.iaea.org [www-pub.iaea.org]
• 18. digitalcommons.unl.edu [digitalcommons.unl.edu]
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• 20. CMAVE Research Highlights : USDA ARS [ars.usda.gov]
• 21. Efficacy of lure mixtures in baited traps to attract different fruit fly species in guava and vegetable fields - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Molecular mechanisms of olfactory detection in insects: beyond receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Bacterial Quorum Sensing: Its Role in Virulence and Possibilities for Its Control - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Frontiers | Regulatory Mechanisms and Promising Applications of Quorum Sensing-Inhibiting Agents in Control of Bacterial Biofilm Formation [frontiersin.org]
• 26. Quorum Sensing: A Prospective Therapeutic Target for Bacterial Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Quorum-Sensing Signal-Response Systems in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 28. A Vibrio cholerae autoinducer-receptor pair that controls biofilm formation - PMC [pmc.ncbi.nlm.nih.gov]
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• 34. HPLC Separation of 2-Ethyl-5(6)-methylpyrazine and Its Electroantennogram and Alarm Activities on Fire Ants (Solenopsis invicta Buren) - PMC [pmc.ncbi.nlm.nih.gov]
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• 36. revroum.lew.ro [revroum.lew.ro]

Discovery and history of 2-Methylpyrazine

An In-depth Technical Guide to 2-Methylpyrazine: Discovery, Synthesis, and Applications

Abstract

2-Methylpyrazine (CAS No. 109-08-0) is a vital heterocyclic aromatic compound with significant roles in the flavor, fragrance, and pharmaceutical industries. This technical guide provides a comprehensive overview of the discovery and history of 2-Methylpyrazine, its physicochemical properties, detailed experimental protocols for its synthesis, and its primary applications. Naturally occurring in thermally processed foods as a product of the Maillard reaction, this compound is known for its characteristic nutty, roasted, and cocoa-like aroma.[1][2] Synthetically, it serves as a crucial intermediate in the production of the anti-tuberculosis drug pyrazinamide (B1679903) and in the formulation of various agrochemicals.[3][4] This document consolidates quantitative data, outlines key synthesis methodologies, and presents logical and experimental workflows to serve as an essential resource for researchers, scientists, and professionals in drug development.

Discovery and History

The precise origin of 2-Methylpyrazine's discovery is not attributed to a single individual in historical literature. Its synthesis emerged from broader investigations into substituted pyrazines during the early 20th century.[1] Pyrazine (B50134) chemistry itself dates back to the late 19th century, with foundational synthesis methods like the Staedel–Rugheimer (1876) and Gutknecht (1879) syntheses, which laid the groundwork for creating pyrazine derivatives.[5]

The significance of 2-Methylpyrazine grew substantially with its identification as a key flavor component in a variety of roasted and baked goods, such as coffee, peanuts, cocoa, and red peppers.[1][6] It is formed naturally during the high-temperature processing of food through the Maillard reaction, a chemical reaction between amino acids and reducing sugars that gives browned food its distinctive flavor.[1][2] This natural occurrence spurred its industrial synthesis for use as a potent flavoring agent.[7][8] In the pharmaceutical sector, its importance was cemented as a key building block for pyrazinamide, a first-line medication for treating tuberculosis.[2][3]

Physicochemical and Spectroscopic Data

2-Methylpyrazine is a colorless to pale yellow liquid at room temperature, possessing a strong, nutty, and roasted odor.[1][3] Its key physical, chemical, and spectroscopic properties are summarized below.

Physical and Chemical Properties

Property	Value	Source(s)
CAS Number	109-08-0	[2]
Molecular Formula	C₅H₆N₂	[2][6][7]
Molecular Weight	94.11 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[1][2]
Odor	Nutty, cocoa, roasted, chocolate, green	[1]
Melting Point	-29 °C	[2]
Boiling Point	135-137 °C (at 760 mmHg)	[2][7]
Density	1.03 g/mL (at 25 °C)	[2]
Flash Point	50 °C (closed cup)	[2]
Water Solubility	Fully miscible	[3]
pKa	1.45 (at 27 °C)	[8]
Refractive Index	1.504 (at 20 °C, n20/D)

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Methylpyrazine.

• Infrared (IR) Spectra : Various IR spectroscopy techniques have been used, including FTIR (Capillary Cell), ATR-IR, and Vapor Phase IR, to characterize the molecule's vibrational modes.[6]

• ¹H NMR : The ¹H NMR spectrum of 2-Methylpyrazine in CDCl₃ shows characteristic peaks at δ = 8.32–8.5 (m, 3H) and 2.56 (s, 3H), corresponding to the pyrazine ring protons and the methyl group protons, respectively.[9]

Synthesis Methodologies and Experimental Protocols

Several methods have been developed for the industrial synthesis of 2-Methylpyrazine. Early methods included preparation from its corresponding carboxylic acid or the condensation of methylglyoxal (B44143) with ethylenediamine (B42938).[1][2] Modern synthesis predominantly relies on the catalytic cyclo-dehydrogenation of ethylenediamine (EDA) and a propylene (B89431) source like 1,2-propanediol (propylene glycol, PG) or crude glycerol (B35011).[3][4][9]

Caption: Reaction pathway for 2-Methylpyrazine synthesis.

Protocol 1: Synthesis via Cyclo-dehydrogenation of EDA and PG

This protocol details the synthesis of 2-Methylpyrazine using a Cr-promoted Cu-Zn/Al₂O₃ catalyst.[4] The reaction involves the cyclization of ethylenediamine and propylene glycol followed by dehydrogenation.[4]

A. Catalyst Preparation (Impregnation Method):

• Prepare a mixed solution of Cu(NO₃)₂·3H₂O and Zn(NO₃)₂·6H₂O.

• Impregnate γ-Al₂O₃ support with the mixed nitrate (B79036) solution.

• Dry the impregnated support at 120 °C for 12 hours.

• Calcine the dried material at 450 °C for 4 hours to obtain a Cu-Zn/Al₂O₃ catalyst.

• Impregnate the Cu-Zn/Al₂O₃ catalyst with a Cr(NO₃)₃·9H₂O solution.

• Dry the final material at 120 °C for 12 hours and calcine at 450 °C for 4 hours to yield the Cr-promoted Cu-Zn/Al₂O₃ catalyst.

B. Reaction Procedure:

• Load the prepared catalyst into a fixed-bed quartz tube microreactor.

• Reduce the catalyst in situ with a hydrogen flow at 400 °C for 2 hours.

• Prepare a liquid reactant mixture of ethylenediamine and 1,2-propanediol, typically in a 1:1 molar ratio, diluted with deionized water (e.g., 50 wt%).[3]

• Introduce the liquid reactant into the reactor using a pump at a specified liquid hourly space velocity (LHSV).

• Use pure nitrogen as a carrier/dilution gas.[3]

• Maintain the reaction temperature at 380 °C under atmospheric pressure.[4]

• Collect the liquid product in a condenser cooled with ice water.[3]

• Analyze the product using gas chromatography (GC) and GC-Mass Spectrometry (GC-MS).[9]

Protocol 2: Synthesis from Crude Glycerol and EDA

This method provides a value-added pathway for utilizing crude glycerol, a byproduct of biodiesel production.[9]

A. Catalyst Preparation (Co-precipitation Method):

• Synthesize a mixed oxide of ZnO and Cr₂O₃ with a specific mole ratio (e.g., 1:1) via co-precipitation.

• Characterize the catalyst using techniques such as BET surface area analysis, XRD, XPS, and H₂-TPR to determine its physicochemical properties.[9]

B. Reaction Procedure:

• The reaction is performed in a vapor-phase fixed-bed reactor.

• Reduce the Zn-Cr-O catalyst in situ.

• Feed a mixture of crude glycerol and ethylenediamine (EDA) into the reactor.

• Conduct the dehydrocyclization reaction at an optimized temperature.

• Collect and analyze the product samples after several hours of continuous operation using GC and GC-MS to determine yield and selectivity for 2-Methylpyrazine.[9]

Caption: Experimental workflow for 2-Methylpyrazine synthesis.

Applications in Research and Industry

2-Methylpyrazine is a versatile compound with applications spanning multiple industries. Its primary uses are driven by its distinct sensory properties and its utility as a chemical intermediate.[7]

• Flavor and Fragrance Industry : It is extensively used as a flavoring agent in food products to impart or enhance nutty, roasted, cocoa, or coffee-like aromas.[1][7] It is a key component in seasonings for savory snacks, baked goods, beverages, and sauces.[7][8] Its low odor threshold makes it effective even at very low concentrations.[8]

• Pharmaceutical Synthesis : 2-Methylpyrazine is a critical intermediate in the synthesis of pyrazinamide, an essential first-line drug for the treatment of tuberculosis.[3] This highlights its importance in the medical field.[2]

• Agrochemicals and Dyes : The compound serves as a building block in the synthesis of various pesticides, herbicides, and dyes.[7][8]

• Research Applications : In laboratory settings, it is used as a ligand for preparing coordination polymers and fluorescent complexes. It is also utilized in research related to neurobiology and sensory perception to understand the mechanisms of taste and smell.[7]

Caption: Key application areas of 2-Methylpyrazine.

Conclusion

From its origins in early 20th-century pyrazine research to its current status as a high-impact industrial chemical, 2-Methylpyrazine has a rich history. Its dual role as a potent flavor compound and a versatile chemical intermediate for life-saving drugs and other specialty chemicals ensures its continued relevance. The development of efficient, catalyst-driven synthesis protocols has enabled its large-scale production, meeting the demands of diverse industries. This guide provides a foundational resource for professionals engaged in chemical synthesis, drug discovery, and flavor science, encapsulating the essential technical knowledge surrounding this important heterocyclic compound.

References

• 1. Page loading... [guidechem.com]
• 2. innospk.com [innospk.com]
• 3. Page loading... [guidechem.com]
• 4. ias.ac.in [ias.ac.in]
• 5. Pyrazine - Wikipedia [en.wikipedia.org]
• 6. 2-Methylpyrazine | C5H6N2 | CID 7976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. zhishangchem.com [zhishangchem.com]
• 9. mdpi.com [mdpi.com]

A Comprehensive Toxicological Profile of 2-Methylpyrazine

Abstract: This technical guide provides a detailed overview of the toxicological data for 2-Methylpyrazine (CAS No. 109-08-0), a heterocyclic aromatic compound widely used as a flavoring agent in the food industry and as an intermediate in the pharmaceutical and agrochemical sectors.[1][2] This document synthesizes available data on acute and repeated-dose toxicity, genotoxicity, reproductive toxicity, and skin sensitization. It includes summaries of quantitative data, descriptions of relevant experimental protocols based on established guidelines, and visualizations of metabolic pathways and safety assessment workflows to support comprehensive evaluation by professionals in research and development.

Introduction

2-Methylpyrazine (C₅H₆N₂) is a monocyclic pyrazine (B50134) derivative known for its nutty, roasted, and cocoa-like aroma.[3] It is a naturally occurring component of many cooked or roasted foods and is used extensively as a food additive.[4] Its versatile chemical structure also makes it a valuable building block in the synthesis of pharmaceuticals and agricultural chemicals.[1][2] Given its widespread human exposure, a thorough understanding of its toxicological profile is essential for risk assessment and safe handling.

Metabolism and Pharmacokinetics

Upon oral administration, 2-Methylpyrazine is readily absorbed from the gastrointestinal tract. The primary metabolic pathway involves the oxidation of the aliphatic methyl side-chain by P450 enzymes to form pyrazine-2-carboxylic acid.[5] This metabolite is then largely excreted unconjugated in the urine, with a smaller fraction (10-15%) eliminated as a glycine (B1666218) conjugate. Metabolic studies in rats have shown this to be an efficient process, with approximately 90% of the administered dose of 2-methylpyrazine being excreted as its carboxylic acid derivative within 24 hours.[5]

Caption: Primary metabolic pathway of 2-Methylpyrazine in rats.

Toxicological Profile

The safety assessment of 2-Methylpyrazine often relies on a combination of direct experimental data, information from structurally related compounds (read-across), and the Threshold of Toxicological Concern (TTC) approach, which is a risk assessment tool used when toxicity data is incomplete.

Acute Toxicity

2-Methylpyrazine exhibits low acute toxicity via the oral route. It is classified as harmful if swallowed.[3][6]

Endpoint	Species	Route	Value	Reference
LD₅₀	Rat	Oral	1800 mg/kg bw	[7][8][9]
LD₅₀	Mouse	Intraperitoneal	1820 mg/kg bw	[9]

Experimental Protocol: Acute Oral Toxicity (OECD TG 401, adapted) An acute oral toxicity study is typically conducted to determine the median lethal dose (LD₅₀).

• Species: Wistar rats are commonly used.

• Administration: The test substance is administered by oral gavage. A vehicle (e.g., water or corn oil) may be used if the substance is not readily soluble.[10]

• Dose Levels: Several dose levels are used with a small group of animals (e.g., 5 per sex) for each dose.

• Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in behavior, breathing, and posture), and body weight changes for a period of 14 days post-administration.

• Necropsy: A gross necropsy is performed on all animals at the end of the observation period to identify any pathological changes.

Repeated Dose Toxicity

Direct experimental data on the repeated dose toxicity of 2-Methylpyrazine is limited. Safety assessments have concluded that at current exposure levels from its use as a flavoring ingredient, there is no safety concern. The total systemic exposure was estimated to be 0.23 µg/kg/day, which is significantly below the Threshold of Toxicological Concern (TTC) of 9 µg/kg/day for a Cramer Class II substance.[4]

Endpoint	Exposure Assessment	Conclusion	Reference
Repeated Dose Toxicity	Below TTC (9 µg/kg/day)	No safety concern at current levels of use.	[4]

Experimental Protocol: 90-Day Oral Toxicity Study in Rodents (OECD TG 408, general) This study provides information on potential health hazards arising from repeated exposure.

• Species: Typically rats, with groups of 10 males and 10 females per dose level.

• Administration: The substance is administered daily for 90 days, usually via the diet, drinking water, or oral gavage.[10]

• Dose Levels: At least three dose levels are tested, along with a concurrent control group.

• Observations: Daily clinical observations, weekly body weight and food/water consumption measurements are recorded.

• Clinical Pathology: Hematology, clinical chemistry, and urinalysis are performed at termination.

• Pathology: All animals undergo a full gross necropsy. Histopathological examination is performed on the control and high-dose groups, with any target organs also examined in the lower-dose groups.

Genotoxicity

There are no direct studies assessing the mutagenic or clastogenic activity of 2-Methylpyrazine. However, based on data from the read-across analog 2,3,5-trimethylpyrazine, which was found to be non-clastogenic in an in vitro micronucleus test, 2-Methylpyrazine is not considered to present a concern for genotoxicity.[4]

Test Type	System	Read-Across Analog	Result	Reference
In Vitro Micronucleus Test	Mammalian Cells	2,3,5-Trimethylpyrazine	Non-clastogenic	[4]

Experimental Protocol: In Vitro Mammalian Cell Micronucleus Test (OECD TG 487, general) This test identifies substances that cause cytogenetic damage, resulting in the formation of micronuclei.

• Cell Lines: Various mammalian cell lines, such as CHO, V79, or human lymphocytes, can be used.

• Exposure: Cultures are exposed to the test substance, both with and without an external metabolic activation system (e.g., S9 mix), for a defined period.

• Analysis: After exposure, cells are harvested and stained. The frequency of micronucleated cells is determined by microscopic analysis.

• Dose Levels: A range of concentrations, including cytotoxic levels, are tested to ensure a thorough evaluation.

Reproductive and Developmental Toxicity

Sufficient data from direct studies on 2-Methylpyrazine are not available. The safety assessment relies on the TTC approach. The total systemic exposure to 2-Methylpyrazine is below the TTC for reproductive toxicity for a Cramer Class II material, indicating no significant risk at current usage levels.[4]

Skin and Eye Irritation / Sensitization

2-Methylpyrazine may cause skin, eye, and respiratory irritation.[8][9][11] However, a Research Institute for Fragrance Materials (RIFM) assessment concluded that, based on the weight of evidence from the target material and a read-across to 2-ethyl-3-methylpyrazine, 2-methylpyrazine does not present a concern for skin sensitization.[4]

Integrated Safety Assessment Workflow

Caption: Workflow for the toxicological safety assessment of 2-Methylpyrazine.

Conclusion

The available toxicological data indicate that 2-Methylpyrazine has low acute oral toxicity. While data from comprehensive repeated-dose and reproductive toxicity studies are lacking, the modern risk assessment approach using Threshold of Toxicological Concern, supported by read-across data for genotoxicity, concludes that 2-Methylpyrazine is safe at the current low levels of exposure from its use as a flavoring ingredient.[4] It is considered an irritant, and appropriate handling procedures should be followed to avoid direct contact.[9][11] This profile supports its continued use under current conditions while highlighting the application of modern safety assessment methodologies.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. 2-Methylpyrazine | C5H6N2 | CID 7976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 5. Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. synerzine.com [synerzine.com]
• 7. fishersci.com [fishersci.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. 2-methyl pyrazine, 109-08-0 [thegoodscentscompany.com]
• 10. Redbook 2000: IV.C.4.a. Subchronic Toxicity Studies with Rodents | FDA [fda.gov]
• 11. 2-Methylpyrazine(109-08-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Protocols & Analytical Methods

Synthesis of 2-Methylpyrazine from ethylenediamine and propylene glycol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 2-methylpyrazine from ethylenediamine (B42938) and propylene (B89431) glycol. 2-Methylpyrazine is a crucial intermediate in the production of pyrazinamide, a primary antitubercular drug. The synthesis is typically achieved through a vapor-phase catalytic cyclocondensation and dehydrogenation reaction. Various catalytic systems have been developed to optimize the yield and selectivity of this process. This guide summarizes key quantitative data from different catalytic methods, presents a comprehensive experimental protocol, and illustrates the reaction pathway and experimental workflow.

Introduction

The synthesis of 2-methylpyrazine from ethylenediamine and propylene glycol is a significant industrial process, primarily driven by the demand for pyrazinamide. The reaction involves the cyclization of the two reactants to form a 2-methylpiperazine (B152721) intermediate, which is subsequently dehydrogenated to yield 2-methylpyrazine. The efficiency of this process is highly dependent on the catalyst employed, with various metal oxides and supported metal catalysts demonstrating efficacy. This document outlines the key parameters and methodologies for performing this synthesis in a laboratory or pilot-plant setting.

Comparative Data of Catalytic Systems

The selection of an appropriate catalyst is critical for maximizing the yield of 2-methylpyrazine while minimizing the formation of byproducts such as acetone (B3395972) and other aliphatic aldehydes. The following table summarizes the performance of different catalytic systems reported in the literature.

Catalyst	Temperature (°C)	Molar Ratio (ED:PG:H₂O)	PG Conversion (%)	2-MP Yield (%)	Reference
MnFe₂O₄	450	1:1:2	~98	80	[1]
Alumina-supported MnFe₂O₄	200 - 300	Varied	-	-	[2]
Cr-promoted Cu-Zn/Al₂O₃	380	-	-	-	[3][4]
Zn-Cr-O	-	-	-	-	[5]

Reaction Mechanism

The synthesis of 2-methylpyrazine from ethylenediamine and propylene glycol is generally understood to proceed through a two-step mechanism:

• Cyclocondensation: Ethylenediamine and propylene glycol react to form 2-methylpiperazine via a cyclization-dehydration reaction.

• Dehydrogenation: The 2-methylpiperazine intermediate is then dehydrogenated to form the aromatic 2-methylpyrazine.

The reaction can be catalyzed by materials possessing both acidic and basic sites, or by dual-functional catalysts that facilitate both dehydration and dehydrogenation.

Fig. 1: Reaction pathway for 2-methylpyrazine synthesis.

Experimental Protocol: Vapor-Phase Catalytic Synthesis

This protocol is a representative procedure based on methodologies described for ferrite (B1171679) catalysts.[1] Researchers should adapt this protocol based on their specific equipment and safety procedures.

Materials and Equipment

• Reactants:

  • Ethylenediamine (ED)

  • Propylene glycol (PG)

  • Deionized water

• Catalyst:

  • Manganese Ferrite (MnFe₂O₄) or other suitable catalyst

• Equipment:

  • Fixed-bed flow reactor system

  • High-pressure liquid pump

  • Gas chromatograph (GC) for product analysis

  • Temperature controller

  • Condenser

  • Product collection vessel

Catalyst Preparation (Example: MnFe₂O₄)

Manganese ferrite catalysts can be prepared via a low-temperature, pH-controlled coprecipitation method.[1]

• Prepare an aqueous solution containing the required molar ratios of ferric nitrate (B79036) and manganese nitrate.

• Under constant stirring, add a dilute NaOH solution to the nitrate solution until a pH of 8.5 is reached, inducing precipitation.

• Digest the precipitate, followed by washing, filtering, and drying.

• Calcine the dried precipitate at 500 °C for 5 hours.

Experimental Procedure

Fig. 2: Experimental workflow for vapor-phase synthesis.

• Reactor Setup: Load the prepared catalyst into the fixed-bed reactor.

• System Purge: Purge the reactor system with an inert gas (e.g., nitrogen) to remove any air.

• Heating: Heat the reactor to the desired reaction temperature (e.g., 450 °C).[1]

• Reactant Feed: Prepare a liquid feed mixture of ethylenediamine, propylene glycol, and water in the desired molar ratio (e.g., 1:1:2).[1]

• Reaction: Introduce the reactant mixture into the reactor at a controlled liquid hourly space velocity (LHSV).

• Product Collection: The product stream exiting the reactor is passed through a condenser to liquefy the products, which are then collected in a cooled vessel.

• Analysis: The collected liquid product is analyzed by gas chromatography (GC) to determine the conversion of propylene glycol and the yield of 2-methylpyrazine.

Safety Considerations

• Ethylenediamine is corrosive and a respiratory irritant. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Propylene glycol is generally considered safe but should be handled with standard laboratory precautions.

• The reaction is conducted at high temperatures and pressures. Ensure the reactor system is properly rated and operated by trained personnel.

• Flammable gases (hydrogen) are produced during the dehydrogenation step. Ensure the system is properly vented.

Conclusion

The synthesis of 2-methylpyrazine from ethylenediamine and propylene glycol is a well-established industrial process. The choice of catalyst and optimization of reaction conditions are crucial for achieving high yields and selectivity. The protocols and data presented in this document provide a comprehensive guide for researchers and professionals working in this area. Further research into novel catalytic systems could lead to even more efficient and environmentally benign synthetic routes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. globaljournals.org [globaljournals.org]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the Catalytic Synthesis of 2-Methylpyrazine over Metal Oxides

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic synthesis of 2-methylpyrazine (2-MP), a key intermediate in the pharmaceutical industry, particularly for the production of the anti-tubercular drug pyrazinamide. The synthesis routes discussed focus on the vapor-phase cyclodehydrogenation of ethylenediamine (B42938) (ED) with 1,2-propanediol (PG) or crude glycerol (B35011) over various metal oxide catalysts.

Overview of Synthetic Routes

The primary method for the synthesis of 2-methylpyrazine involves the reaction of ethylenediamine with a C3-diol, such as 1,2-propanediol, over a bifunctional catalyst. This reaction proceeds via a cyclization-dehydrogenation mechanism. The catalysts employed typically possess both acidic sites for dehydration and metallic sites for dehydrogenation.[1][2] Another economically attractive route utilizes crude glycerol, a byproduct of biodiesel production, as a C3 source.[2]

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the catalytic synthesis of 2-methylpyrazine, providing a comparative overview of different catalytic systems and reaction conditions.

Table 1: Performance of Cr-promoted Cu-Zn/Al₂O₃ Catalysts [1]

Catalyst	Reactant Molar Ratio (ED:PG)	Reaction Temperature (°C)	LHSV (h⁻¹)	PG Conversion (%)	2-MP Selectivity (%)	2-MP Yield (%)
Cu-Zn-Cr₃/Al₂O₃	1:1	380	1.0	98.5	85.2	83.9
Cu-Zn/Al₂O₃	1:1	380	1.0	95.1	75.4	71.7

LHSV (Liquid Hourly Space Velocity)

Table 2: Performance of Zn-Cr-O Catalysts with Crude Glycerol [2]

Catalyst (Zn:Cr Molar Ratio)	Reactant Molar Ratio (Glycerol:EDA:H₂O:N₂)	Reaction Temperature (°C)	GHSV (mL (gcat)⁻¹ s⁻¹)	EDA Conversion (%)	Glycerol Conversion (%)	Rate of 2-MP Formation (mol s⁻¹ (gcat)⁻¹)
Zn1Cr1	1:1:20:8	375	9.37	>95	>95	~1.6 x 10⁻³
Zn2Cr1	1:1:20:8	375	9.37	89	84	Not Specified
Zn3Cr1	1:1:20:8	375	9.37	65	45	Not Specified

GHSV (Gas Hourly Space Velocity)

Table 3: Performance of MnFe₂O₄ Catalyst [3]

Catalyst	Reactant Molar Ratio (ED:PG:H₂O)	Reaction Temperature (°C)	WHSV (h⁻¹)	PG Conversion (%)	2-MP Yield (%)
MnFe₂O₄	1:1:2	450	Not Specified	~98	80

WHSV (Weight Hourly Space Velocity)

Experimental Protocols

The following are detailed methodologies for key experiments in the synthesis of 2-methylpyrazine.

Protocol 1: Preparation of Cr-promoted Cu-Zn/Al₂O₃ Catalyst [1]

• Support Pre-treatment: Dry γ-Al₂O₃ (40-60 mesh) at 450°C for 4 hours.

• Impregnation Solution Preparation: Dissolve appropriate amounts of Cu(NO₃)₂·3H₂O, Zn(NO₃)₂·6H₂O, and Cr(NO₃)₃·9H₂O in deionized water.

• Impregnation:

  • Add one-third of the impregnating solution drop-wise to 3 g of the pre-treated alumina (B75360) support over 10 minutes.

  • Dry the impregnated support at 110°C for 20 minutes.

  • Repeat the impregnation and drying steps two more times with the remaining solution.

• Final Drying and Calcination:

  • Dry the catalyst precursor at 110°C for 4 hours.

  • Calcine the dried precursor in air at 450°C for 4 hours.

Protocol 2: Catalytic Synthesis of 2-Methylpyrazine in a Fixed-Bed Reactor [1][4]

• Reactor Setup:

  • Load the catalyst into the middle of a continuous fixed-bed stainless steel reactor (8 mm inner diameter).

• Catalyst Reduction:

  • Reduce the catalyst in-situ under a flow of H₂ and N₂ gas mixture (1:1 molar ratio) at 380°C for 2 hours.

• Reaction:

  • After reduction, maintain the reactor temperature at the desired reaction temperature (e.g., 380°C).

  • Introduce the reactant feed, a 50 wt.% aqueous solution of ethylenediamine and 1,2-propanediol (e.g., 1:1 molar ratio), into the reactor using a microprocessor-based feed pump at a specific liquid hourly space velocity (LHSV).

• Product Collection and Analysis:

  • Collect the liquid product after a certain time on stream (e.g., 2 hours).

  • Analyze the product composition using a gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable capillary column.

Protocol 3: Synthesis of 2-Methylpyrazine using Crude Glycerol over Zn-Cr-O Catalyst [2]

• Catalyst Preparation (Co-precipitation):

  • Synthesize mixed oxides of ZnO and Cr₂O₃ with varied mole ratios via co-precipitation.

• Reactor Setup:

  • Load approximately 3.0 g of the Zn-Cr-O catalyst into a fixed-bed reactor.

• Reaction:

  • Feed the reactant mixture with a molar ratio of glycerol:EDA:H₂O:N₂ = 1:1:20:8 into the preheated reactor at a flow rate of 5 mL/h.

  • Conduct the reaction at the desired temperature (e.g., 375°C).

• Product Analysis:

  • Collect samples after 6 hours of continuous operation at each temperature.

  • Analyze the samples using a gas chromatograph (GC) with a flame ionization detector (FID) and a ZB-5 capillary column.

  • Confirm the product identity using GC-MS and ¹H NMR.

Visualizations

Diagram 1: Experimental Workflow for 2-Methylpyrazine Synthesis

References

• 1. ias.ac.in [ias.ac.in]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: Quantification of 2-Methylpyrazine in Coffee Aroma Using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methylpyrazine is a key aroma compound in coffee, contributing to its characteristic nutty and roasted scent.[1] This application note provides a detailed protocol for the analysis of 2-Methylpyrazine in coffee samples using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). The described methodology is suitable for quality control, flavor profiling, and research into the impact of roasting and brewing techniques on coffee aroma.

Introduction

The aroma of coffee is a complex mixture of hundreds of volatile organic compounds.[2][3][4] Among these, pyrazines are a critical class of compounds formed during the Maillard reaction in the course of coffee bean roasting.[5][6] 2-Methylpyrazine, in particular, is one of the most abundant and impactful pyrazines, significantly influencing the final sensory profile of the beverage.[5][6][7][8] The accurate quantification of 2-Methylpyrazine is therefore essential for understanding and controlling coffee quality. GC-MS is a powerful analytical technique for the separation and identification of volatile compounds in complex matrices like coffee. Headspace SPME is a solvent-free sample preparation technique that allows for the efficient extraction and concentration of aroma compounds from the coffee matrix.[2][3][9]

Quantitative Data Summary

The concentration of 2-Methylpyrazine in coffee can vary significantly depending on factors such as the coffee bean variety, roasting degree, and brewing method.[5][10] The following table summarizes quantitative data for 2-Methylpyrazine found in various coffee samples from the literature.

Coffee Type/Condition	Concentration of 2-Methylpyrazine	Reference
Turkish Coffee (brewed in a copper pot in hot sand)	793 µg/L	[5]
Turkish Coffee (brewed in a stainless steel pot)	467-658 µg/L	[5]
Turkish Coffee (brewed in an automatic machine)	467 µg/L	[5]
Commercially available ground coffee	Ranged between 82.1 and 211.6 mg/kg (total alkylpyrazines)	[6][7][8]
Brazilian and Ethiopian coffee beans (roasted at 210°C for 11-14 minutes)	4.53%–9.42% (relative peak area)	[10]
Conilon coffee beans (medium roast)	Most abundant pyrazine	[11]

Experimental Protocol

This protocol outlines a general procedure for the determination of 2-Methylpyrazine in ground coffee using HS-SPME-GC-MS.

1. Sample Preparation (Headspace SPME)

• Weigh approximately 2 grams of freshly ground coffee into a 20 mL headspace vial.[2][3]

• For improved extraction, 3 g of sodium chloride and 5 ml of Milli-Q water can be added to the vial.

• Immediately seal the vial with a PTFE/silicone septum cap.

• Place the vial in a heating block or autosampler incubator and equilibrate at a defined temperature (e.g., 60-90°C) for a specific time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.[4][12][13]

• Expose a Solid Phase Microextraction (SPME) fiber (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a set time (e.g., 15-30 minutes) to adsorb the volatile compounds.[4][12]

• Retract the fiber into the needle after extraction.

2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injection Port: Immediately introduce the SPME fiber into the hot GC inlet for thermal desorption of the analytes.

  • Inlet Temperature: 250°C[10]

  • Injection Mode: Splitless or with a small split ratio (e.g., 10:1)[10]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min)[10]

  • Column: A non-polar or medium-polarity capillary column is suitable, for example, a VF-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.[10]

  • Oven Temperature Program:

    • Initial temperature: 40-50°C, hold for 2-5 minutes.[10][14]

    • Ramp: Increase to 180-250°C at a rate of 3-5°C/minute.[10][14]

    • Final hold: Hold at the final temperature for 5-10 minutes.[10]

• Mass Spectrometer (MS) Conditions:

  • Ion Source Temperature: 230-270°C[10]

  • Interface Temperature: 250°C[10]

  • Ionization Mode: Electron Ionization (EI) at 70 eV[10]

  • Mass Scan Range: 50-400 m/z[10]

  • Acquisition Mode: Full Scan for qualitative analysis and identification. For quantitative analysis, Selected Ion Monitoring (SIM) mode can be used for higher sensitivity and selectivity, monitoring characteristic ions of 2-Methylpyrazine (e.g., m/z 94, 67, 42).[14]

3. Data Analysis

• Identify 2-Methylpyrazine in the total ion chromatogram by comparing its mass spectrum and retention time with those of a pure standard or a reference library (e.g., NIST).

• For quantification, create a calibration curve using standard solutions of 2-Methylpyrazine at different concentrations. The peak area of 2-Methylpyrazine in the coffee sample is then used to determine its concentration from the calibration curve.

Experimental Workflow

The following diagram illustrates the key steps in the GC-MS analysis of 2-Methylpyrazine in coffee.

Caption: Workflow for GC-MS Analysis of 2-Methylpyrazine in Coffee.

Conclusion

The HS-SPME-GC-MS method provides a robust and sensitive approach for the analysis of 2-Methylpyrazine in coffee aroma. This application note offers a comprehensive protocol and quantitative data to aid researchers in their studies of coffee flavor and quality. The presented workflow can be adapted and optimized for specific research needs and instrumentation.

References

• 1. mdpi.com [mdpi.com]
• 2. spectralworks.com [spectralworks.com]
• 3. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 4. gcms.cz [gcms.cz]
• 5. journalrpfoods.com [journalrpfoods.com]
• 6. Determination of the alkylpyrazine composition of coffee using stable isotope dilution-gas chromatography-mass spectrometry (SIDA-GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. japsonline.com [japsonline.com]
• 11. scielo.br [scielo.br]
• 12. Analysis of Volatile Compounds, Composition, and Thermal Behavior of Coffee Beans According to Variety and Roasting Intensity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. mdpi.com [mdpi.com]

Application Note &amp; Protocol: Quantification of 2-Methylpyrazine in Biological Fluids by HPLC-UV

AN-HPLC-02MP

Introduction

2-Methylpyrazine is a heterocyclic aromatic compound that contributes to the flavor and aroma of a variety of roasted and cooked foods. It is also under investigation for its potential physiological and pharmacological effects. Accurate and reliable quantification of 2-Methylpyrazine in biological fluids such as plasma, urine, and saliva is crucial for pharmacokinetic studies, metabolism research, and understanding its biological significance. This application note provides a detailed protocol for the quantification of 2-Methylpyrazine in biological fluids using a simple and accurate High-Performance Liquid Chromatography (HPLC) method with UV detection. The described method is based on a validated procedure and is suitable for routine analysis in a research or clinical laboratory setting.[1]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol outlines the extraction of 2-Methylpyrazine from biological fluids using a syringe-type minicolumn packed with diatomaceous earth.[1]

Materials:

• Biological fluid (e.g., plasma, urine)

• Dichloromethane (B109758) (HPLC grade)

• Syringe-type minicolumns packed with diatomaceous earth

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

• HPLC vials with inserts

Procedure:

• Sample Loading: Introduce 10 µL of the biological fluid (plasma, urine, etc.) onto the top of the syringe-type minicolumn.[1]

• Extraction: Add 1 mL of dichloromethane to the minicolumn. Gently aspirate and dispense the solvent back into the column multiple times using a syringe to ensure thorough mixing and extraction.

• Elution: Collect the dichloromethane eluate.

• Evaporation: Evaporate the collected eluate to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried residue in 100 µL of the HPLC mobile phase.

• Sample Transfer: Transfer the reconstituted sample to an HPLC vial for analysis.

HPLC Analysis

This section details the chromatographic conditions for the separation and quantification of 2-Methylpyrazine.

Instrumentation and Conditions:

Parameter	Specification
HPLC System	A standard HPLC system with a UV detector.
Column	Silica gel column.[1] An alternative could be a C18 column.[2][3]
Mobile Phase	Dichloromethane containing 0.08% of 1.65 M ammonia (B1221849) solution and 0.5% of methanol.[1]
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection	UV at 275 nm.[1]
Column Temperature	Ambient

Calibration Standards:

Prepare a series of calibration standards of 2-Methylpyrazine in the mobile phase, ranging from 50 ng/mL to 10 µg/mL.[1]

Data Presentation

The following tables summarize the quantitative data and validation parameters for the HPLC method.

Table 1: Method Validation Parameters

Parameter	Result
Linearity Range	50 ng/mL - 10 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	30 ng/mL.[1]
Limit of Quantification (LOQ)	50 ng/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Table 2: Chromatographic Data

Compound	Retention Time (min)
2-Methylpyrazine	~4.5

Note: Retention times are approximate and may vary depending on the specific column and system.

Visualizations

The following diagrams illustrate the experimental workflow for the quantification of 2-Methylpyrazine in biological fluids.

Caption: Experimental workflow from sample preparation to HPLC analysis.

Caption: Logical relationship of the analytical process.

References

• 1. Simple and accurate determination of methylpyrazines in biofluids using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HPLC Separation of 2-Ethyl-5(6)-methylpyrazine and Its Electroantennogram and Alarm Activities on Fire Ants (Solenopsis invicta Buren) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application of 2-Methylpyrazine as a Flavoring Agent in the Food Industry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylpyrazine is a volatile, heterocyclic aromatic organic compound that plays a significant role in the flavor profiles of a wide variety of thermally processed foods.[1][2] It is a member of the pyrazine (B50134) family, which is renowned for contributing nutty, roasted, and cocoa-like aromas.[2][3] Formed primarily through the Maillard reaction between amino acids and reducing sugars during cooking, 2-methylpyrazine is a key component in the desirable sensory attributes of products such as coffee, chocolate, baked goods, roasted nuts, and cooked meats.[1][4] Its potent aroma and low odor threshold make it a highly effective and widely used flavoring agent in the food industry.[5] This document provides detailed application notes and protocols for the utilization of 2-methylpyrazine as a flavoring agent for research and development purposes.

Physicochemical Properties and Sensory Profile

2-Methylpyrazine is a colorless to pale yellow liquid with a distinct nutty and roasted aroma.[1] Its key properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₅H₆N₂	[1]
Molecular Weight	94.11 g/mol	[5]
CAS Number	109-08-0	[1]
FEMA Number	3309	[5]
Appearance	Colorless to pale yellow liquid	[1]
Odor Profile	Nutty, roasted, cocoa, chocolate, peanut, green	[5]
Boiling Point	135 °C	[5]
Melting Point	-29 °C	[1]
Solubility	Miscible in water, ethanol, and propylene (B89431) glycol	[5]
Regulatory Status	Generally Recognized as Safe (GRAS)	[3][6]

Applications in the Food Industry

2-Methylpyrazine is a versatile flavoring agent used to impart or enhance roasted and nutty notes in a variety of food products. Its application is particularly prevalent in:

• Bakery and Confectionery: Enhances the roasted and nutty profiles in products like bread, cookies, and chocolates.[7]

• Beverages: Contributes to the characteristic aroma of coffee and cocoa-based drinks.[3]

• Savory Products: Adds roasted and savory notes to processed meats, sauces, and snack foods.[3][7]

• Nut-Based Products: Reinforces the nutty flavor in peanut butter and other nut-containing foods.[1][8]

The following table provides a summary of reported concentrations of 2-methylpyrazine in various food products.

Food Product	Concentration Range	Reference
Roasted Peanuts	0.8 - 2.5 mg/kg	[4]
Coffee	82.1 - 211.6 mg/kg	[4]
Cocoa Beans	4.83 (Odor Activity Value)	[4]
Soy Sauce Aroma Type Baijiu	OAV < 0.1	[9]
Regular-fat Peanut Butter	Present (major pyrazine)	[8]

Experimental Protocols

Protocol 1: Quantitative Analysis of 2-Methylpyrazine in a Food Matrix using Headspace Solid-Phase Microextraction (HS-SPME) and Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the quantification of 2-methylpyrazine in a solid or liquid food matrix.

Materials:

• Food sample

• 2-Methylpyrazine analytical standard

• Internal standard (e.g., 2-methylpyrazine-d6)

• Sodium chloride (NaCl)

• Deionized water

• HS-SPME autosampler vials (20 mL) with PTFE/silicone septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • For solid samples, homogenize to a fine powder.

  • Weigh 1-5 g of the homogenized solid sample or pipette 1-5 mL of the liquid sample into a 20 mL headspace vial.

  • Add a known amount of the internal standard to each sample.

  • For improved extraction efficiency, add 5 mL of a saturated NaCl solution to the vial.

  • Immediately seal the vial with the septum cap.

• HS-SPME Extraction:

  • Place the vial in the autosampler tray or a heating block.

  • Equilibrate the sample at a specific temperature (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) with agitation to allow volatile compounds to partition into the headspace.

  • Expose the SPME fiber to the headspace for a defined period (e.g., 30-60 minutes) to allow for the adsorption of analytes.

• GC-MS Analysis:

  • After extraction, the SPME fiber is automatically inserted into the GC injection port for thermal desorption of the analytes.

  • GC Conditions (Example):

    • Injector Temperature: 250°C

    • Column: DB-WAX or equivalent polar column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min

    • Oven Temperature Program: Initial temperature of 40°C for 2 min, ramp at 5°C/min to 230°C, and hold for 5 min.

  • MS Conditions (Example):

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Scan Range: m/z 35-350

    • Acquisition Mode: Full scan and/or Selected Ion Monitoring (SIM) for higher sensitivity (target ion for 2-methylpyrazine: m/z 94).

• Quantification:

  • Identify 2-methylpyrazine based on its retention time and mass spectrum compared to the analytical standard.

  • Construct a calibration curve using the peak area ratios of 2-methylpyrazine to the internal standard at different concentrations.

  • Calculate the concentration of 2-methylpyrazine in the sample based on the calibration curve.

Protocol 2: Sensory Evaluation of 2-Methylpyrazine in a Food Product using a Triangle Test

The triangle test is a discriminative sensory method used to determine if a perceptible difference exists between two products.

Objective: To determine if the addition of 2-methylpyrazine to a food product at a specific concentration creates a noticeable sensory difference compared to a control product without the added flavor.

Materials:

• Control food product (without added 2-methylpyrazine)

• Test food product (with a specific concentration of 2-methylpyrazine)

• Identical tasting cups or containers, coded with random 3-digit numbers

• Water and unsalted crackers for palate cleansing

• A panel of at least 20-30 trained or consumer panelists

Procedure:

• Sample Preparation:

  • Prepare both the control and test products under identical conditions.

  • Portion the samples into the coded cups. Each panelist will receive three samples: two of one type and one of the other. The order of presentation should be randomized for each panelist (e.g., AAB, ABA, BAA, BBA, BAB, ABB, where A is the control and B is the test sample).

• Testing Environment:

  • Conduct the test in a quiet, odor-free environment with controlled lighting to minimize distractions.

• Instructions to Panelists:

  • Instruct panelists to taste the samples from left to right.

  • Ask them to identify the "odd" or "different" sample among the three.

  • Provide water and crackers for panelists to cleanse their palate between samples.

• Data Analysis:

  • Record the number of correct identifications.

  • Use a statistical table for triangle tests (or statistical software) to determine if the number of correct responses is statistically significant at a chosen confidence level (e.g., p < 0.05). A significant result indicates that a perceptible difference exists between the control and test products.

Signaling and Formation Pathways

The primary formation pathway of 2-methylpyrazine in food is the Maillard reaction. This complex series of non-enzymatic browning reactions occurs between amino acids and reducing sugars at elevated temperatures.

Caption: Simplified Maillard reaction pathway for the formation of 2-Methylpyrazine.

Experimental and Logical Workflows

The following diagram illustrates a typical workflow for the application of 2-methylpyrazine in food product development.

Caption: Workflow for incorporating 2-Methylpyrazine in food product development.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. fiveable.me [fiveable.me]
• 4. An Overview of Sensory Characterization Techniques: From Classical Descriptive Analysis to the Emergence of Novel Profiling Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijrpr.com [ijrpr.com]
• 6. ctv-jve-journal.org [ctv-jve-journal.org]
• 7. fiveable.me [fiveable.me]
• 8. scispace.com [scispace.com]
• 9. ndfs.byu.edu [ndfs.byu.edu]

Application Notes and Protocols: 2-Methylpyrazine as a Versatile Intermediate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of 2-methylpyrazine and its derivatives as key intermediates in the synthesis of several important pharmaceutical agents. The following sections outline the synthetic pathways for Pyrazinamide, Glipizide (B1671590), and Acipimox (B1666537), supported by experimental protocols, quantitative data, and diagrams of both the synthetic workflows and the signaling pathways associated with the therapeutic action of these drugs.

Introduction

2-Methylpyrazine is a heterocyclic compound that serves as a valuable building block in organic synthesis, particularly within the pharmaceutical industry.[1][2][3][4] Its pyrazine (B50134) core is a structural motif found in numerous biologically active molecules. This document focuses on its role as a precursor to key intermediates, such as 5-methylpyrazine-2-carboxylic acid and 2-cyanopyrazine, which are subsequently used to synthesize a range of therapeutics, including anti-tubercular, hypoglycemic, and lipid-lowering agents.[5][6]

Synthesis of Key Pharmaceutical Intermediates from Pyrazine Derivatives

The versatility of the pyrazine scaffold allows for various chemical modifications, leading to the formation of critical intermediates for drug synthesis.

Synthesis of 5-Methylpyrazine-2-carboxylic Acid

5-Methylpyrazine-2-carboxylic acid is a crucial intermediate for the synthesis of Glipizide and Acipimox.[7] It is commonly synthesized from 2,5-dimethylpyrazine (B89654) through oxidation. Several methods have been reported, including a multi-step process and a one-step oxidation.

A multi-step synthesis involves the initial N-oxidation of 2,5-dimethylpyrazine, followed by rearrangement and subsequent oxidation of the methyl group to a carboxylic acid. One patented method reports a yield of 82.5% for the final oxidation step. Another approach is the direct one-step oxidation of 2,5-dimethylpyrazine using a strong oxidizing agent like potassium permanganate, which can achieve a yield of over 75%.[8]

Table 1: Synthesis of 5-Methylpyrazine-2-carboxylic Acid from 2,5-Dimethylpyrazine (One-Step Oxidation)

Parameter	Value	Reference
Starting Material	2,5-Dimethylpyrazine	CN108017586A
Oxidizing Agent	Potassium Permanganate (KMnO4)	CN108017586A
Molar Ratio (KMnO4:Starting Material)	< 2:1	CN108017586A
Solvent	Water	CN108017586A
Product	5-Methylpyrazine-2-carboxylic acid	CN108017586A
Yield	> 75%	CN108017586A
Purity	> 99.5%	CN108017586A

Synthesis of 2-Cyanopyrazine

2-Cyanopyrazine is the key intermediate for the synthesis of the anti-tubercular drug Pyrazinamide. It is produced from 2-methylpyrazine via a process called ammoxidation. This gas-phase reaction involves the catalytic oxidation of the methyl group in the presence of ammonia. Various catalysts have been developed to optimize this conversion, with yields of 2-cyanopyrazine reaching up to 68%.

Table 2: Ammoxidation of 2-Methylpyrazine to 2-Cyanopyrazine

Parameter	Value	Reference
Starting Material	2-Methylpyrazine (2-MP)	[9]
Reactants	Ammonia, Air	[9]
Catalyst	MoO3/FePO4	[9]
Temperature	380-420 °C	[10]
Product	2-Cyanopyrazine (2-CP)	[9]
Yield	up to 68.0%	[10]

Application in the Synthesis of Active Pharmaceutical Ingredients (APIs)

Synthesis of Pyrazinamide

Pyrazinamide is a first-line medication for the treatment of tuberculosis. Its synthesis involves the hydrolysis of 2-cyanopyrazine to pyrazine-2-carboxamide (pyrazinamide).

Experimental Protocol: Synthesis of Pyrazinamide

• Step 1: Ammoxidation of 2-Methylpyrazine. In a fixed-bed reactor, pass a gaseous mixture of 2-methylpyrazine, ammonia, and air over a heated catalyst bed (e.g., MoO3/FePO4) at 380-420 °C. The effluent gas is cooled to condense and collect the 2-cyanopyrazine product.

• Step 2: Hydrolysis of 2-Cyanopyrazine. The obtained 2-cyanopyrazine is subjected to hydrolysis. This can be achieved under acidic or basic conditions. For example, heating 2-cyanopyrazine with an aqueous solution of sodium hydroxide, followed by neutralization, will yield pyrazinamide. The crude product is then purified by recrystallization.

Synthetic workflow for Pyrazinamide.

Mechanism of Action: Pyrazinamide

Pyrazinamide is a prodrug that is converted to its active form, pyrazinoic acid (POA), by the mycobacterial enzyme pyrazinamidase.[6] POA disrupts the membrane potential and inhibits fatty acid synthase I (FAS I) in Mycobacterium tuberculosis, particularly in the acidic environment of caseous necrosis.[6][11][12] This disruption of cellular energetics and cell wall synthesis leads to bacterial death.

References

• 1. CN100999502A - Process of selective synthesizing 5-methyl pyrazine-2-carboxylic acid using 2,5-dimethyl pyrazine - Google Patents [patents.google.com]
• 2. CN103508963A - Preparation method of acipimox - Google Patents [patents.google.com]
• 3. CN1141299C - Method for preparing 5-methylpyrazine-2-carboxylic acid by one-step oxidation with KMnO4 - Google Patents [patents.google.com]
• 4. Continuous-Flow Ammoxidation of 2-Methylpyrazine to 2-Cyanopyrazine with High Space-Time Yield in a Microreactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Synthesis of Glipizide [cjph.com.cn]
• 7. CN108017586A - A kind of preparation method of 5-Methylpyrazine-2-carboxylic acid - Google Patents [patents.google.com]
• 8. ias.ac.in [ias.ac.in]
• 9. ias.ac.in [ias.ac.in]
• 10. WO2018078657A1 - Process for preparation of glipizide - Google Patents [patents.google.com]
• 11. CN102993106B - Novel synthesis route of glipizide - Google Patents [patents.google.com]
• 12. Preparation method of 5-methylpyrazine-2-carboxylic acid - Eureka | Patsnap [eureka.patsnap.com]

Application Notes: Solid-Phase Microextraction (SPME) for 2-Methylpyrazine Analysis

Introduction

Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and efficient sample preparation technique ideal for the extraction and concentration of volatile and semi-volatile organic compounds, such as 2-Methylpyrazine, from a variety of matrices.[1] 2-Methylpyrazine is a key aroma compound found in many roasted, toasted, and fermented foods and beverages, contributing to nutty, roasted, and cocoa-like flavors. Accurate quantification of 2-Methylpyrazine is crucial for quality control and flavor profiling in the food and beverage industry, as well as for research in flavor chemistry and drug development. This document provides detailed application notes and protocols for the analysis of 2-Methylpyrazine using SPME coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of SPME

SPME utilizes a fused silica (B1680970) fiber coated with a stationary phase.[2] When the fiber is exposed to a sample, either by direct immersion into a liquid sample or by exposure to the headspace above a liquid or solid sample, analytes partition from the sample matrix into the fiber coating.[2] After a predetermined extraction time, the fiber is withdrawn and transferred to the injection port of a gas chromatograph, where the analytes are thermally desorbed for analysis. Headspace SPME (HS-SPME) is the most common method for volatile compounds like 2-Methylpyrazine as it minimizes matrix effects.[2]

Fiber Selection

The choice of SPME fiber coating is critical for the efficient extraction of 2-Methylpyrazine. The selection depends on the polarity and volatility of the analyte. For volatile and semi-volatile compounds like pyrazines, combination fibers are often the most effective.

• Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS): This triphasic fiber is highly recommended for the extraction of a wide range of volatile compounds, including 2-Methylpyrazine, due to its ability to adsorb compounds with varying polarities and molecular weights.[1] Studies have shown that a 50/30 µm DVB/CAR/PDMS fiber provides excellent extraction efficiency for pyrazines in complex matrices.[1]

• Carboxen/Polydimethylsiloxane (CAR/PDMS): This fiber is particularly well-suited for the analysis of very volatile compounds.[3]

• Polydimethylsiloxane/Divinylbenzene (PDMS/DVB): This is another popular choice for pyrazine (B50134) analysis, especially for bipolar volatile compounds.[1][4]

Quantitative Data Summary

The following table summarizes quantitative data for the analysis of 2-Methylpyrazine and other pyrazines using SPME-GC-MS from various studies. This data is essential for method validation and comparison.

Analyte(s)	Matrix	SPME Fiber	Key SPME Parameters	Analytical Method	Quantitative Results	Reference
13 Pyrazines (including 2-Methylpyrazine)	Flavor-Enhanced Edible Oils	120 µm PDMS/DVB/CAR	Pre-incubation: 80°C for 20 min, Extraction: 50°C for 50 min	MHS-SPME-arrow-GC-MS	LODs: 2–60 ng/g, LOQs: 6–180 ng/g, Recoveries: 91.6–109.2%, RSD: <16%	[5][6]
Pyrazines (including 2-Methylpyrazine)	Perilla Seed Oils	Not specified	Optimized extraction temperature and time	HS-SPME-GC-MS²	LODs: 0.07–22.22 ng/g, Intra-day RSD: <9.49%, Inter-day RSD: <9.76%, Recoveries: 94.6–107.92%	[7][8]
2-Methoxy-3,5-dimethylpyrazine (B149192)	Drinking Water	Not specified	Optimized salt concentration, absorption temperature, and time	HS-SPME-GC-MS	LOD: 0.83 ng/mL, LOQ: 2.5 ng/mL, Linearity (R²): 0.9998	[9]
Alkylpyrazines (including 2-Methylpyrazine)	Cocoa Liquor	65 µm Carbowax/DVB	Extraction Temp: 60°C, Equilibration Time: 15 min, Extraction Time: 45 min, Saturated NaCl solution	HS-SPME-GC-FID	Optimized conditions reported	[10]
2-Methyl-6-vinylpyrazine	Insect Volatiles	65 µm PDMS/DVB	3 hours at 25°C	SPME-GC/MSD	Calibration curve constructed (187-3500 ng)	[4][11]

Experimental Workflow

The following diagram illustrates the typical workflow for the analysis of 2-Methylpyrazine using HS-SPME followed by GC-MS analysis.

HS-SPME-GC-MS workflow for 2-Methylpyrazine analysis.

Detailed Experimental Protocol: Analysis of 2-Methylpyrazine in a Food Matrix

This protocol provides a general method for the determination of 2-Methylpyrazine in a solid or semi-solid food matrix (e.g., cocoa powder, roasted nuts) using HS-SPME-GC-MS. Optimization of parameters may be required for different matrices.

1. Materials and Equipment

• SPME Fiber Assembly: Manual or autosampler SPME holder with a DVB/CAR/PDMS fiber.

• Vials: 20 mL clear glass headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa.

• Heating and Agitation: Heating block, water bath, or autosampler with heating and agitation capabilities.

• Analytical Balance: Capable of weighing to ± 0.001 g.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector and a suitable capillary column (e.g., DB-5ms, HP-5ms).

• Reagents: Sodium chloride (NaCl), analytical standard of 2-Methylpyrazine.

2. Sample Preparation

• Weigh 1.0 g (± 0.1 g) of the homogenized sample directly into a 20 mL headspace vial.

• (Optional but recommended) Add 1.0 g of NaCl to the vial. The addition of salt increases the ionic strength of the sample, which can enhance the release of volatile compounds into the headspace (salting-out effect).

• Immediately seal the vial with the screw cap and septum to prevent the loss of volatile compounds.

• Gently vortex the vial for 10 seconds to ensure mixing.

3. Headspace Solid-Phase Microextraction (HS-SPME) Procedure

• Equilibration: Place the sealed vial into the heating block or autosampler set at 60°C. Allow the sample to equilibrate for 15 minutes with constant agitation (e.g., 250 rpm). This step allows the volatile analytes to partition into the headspace.

• Extraction: After equilibration, expose the SPME fiber to the headspace of the vial by manually piercing the septum or through an automated sequence. Maintain the extraction temperature at 60°C for 45 minutes with continued agitation.

• Desorption: Once the extraction is complete, retract the fiber into the needle and immediately insert it into the hot GC injection port, set at 250°C. Desorb the analytes from the fiber for 5 minutes in splitless mode.

4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• GC Conditions:

  • Injector: 250°C, splitless mode for 5 min.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Start at 40°C, hold for 2 minutes, then ramp at 5°C/min to 240°C, and hold for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

5. Quantification

For quantitative analysis, a calibration curve can be prepared using a matrix-matched standard or by standard addition. An internal standard (e.g., a deuterated analog of 2-Methylpyrazine) can also be used to improve accuracy and precision.

Logical Relationship Diagram

This diagram outlines the key factors influencing the SPME process and their relationships.

Factors influencing SPME performance.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. researchgate.net [researchgate.net]
• 5. Processing of Flavor-Enhanced Oils: Optimization and Validation of Multiple Headspace Solid-Phase Microextraction-Arrow to Quantify Pyrazines in the Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Headspace-solid phase microextraction-gas chromatography-tandem mass spectrometry (HS-SPME-GC-MS2) method for the determination of pyrazines in perilla seed oils: impact of roasting on the pyrazines in perilla seed oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of 2-methoxy-3,5-dimethylpyrazine as an earthy-musty off-odor compound in drinking water using HS-SPME-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. mdpi.com [mdpi.com]

Analytical Standards and Methodologies for the Quantification of 2-Methylpyrazine

Introduction

2-Methylpyrazine is a significant heterocyclic aromatic compound that contributes to the characteristic aromas of a wide variety of roasted, cooked, and fermented foods.[1] Beyond its role in the food and flavor industries, it also serves as a structural component in many pharmaceutical agents.[1] Consequently, the development of precise and reliable analytical methods for the quantification and characterization of 2-methylpyrazine is of paramount importance for quality control, research, and drug development. This document provides detailed application notes and protocols for the analysis of 2-methylpyrazine using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), targeting researchers, scientists, and drug development professionals.

Certified Reference Materials

For accurate quantification, the use of certified reference materials is essential. Pharmaceutical secondary standards of 2-methylpyrazine are available and are qualified as Certified Reference Materials (CRMs).[2] These standards are suitable for a range of analytical applications, including pharmaceutical release testing, method development, and quality control in the food and beverage industry.[2] Both European Pharmacopoeia (EP) and United States Pharmacopeia (USP) reference standards for 2-methylpyrazine can be sourced from various chemical suppliers.[2][3]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a robust and widely employed technique for the analysis of volatile and semi-volatile compounds like 2-methylpyrazine, offering excellent separation and identification capabilities.[1][4]

Experimental Protocol: GC-MS

This protocol outlines a general method for the analysis of 2-methylpyrazine in various matrices.

1. Sample Preparation: Solid-Phase Microextraction (SPME)

For the extraction of volatile pyrazines from solid or liquid food matrices, Headspace SPME (HS-SPME) is a common and effective sample preparation technique.[1]

• Sample: Place a precisely weighed or measured amount of the sample into a headspace vial.

• Internal Standard: To ensure accurate quantification, add an appropriate internal standard solution, such as a deuterated pyrazine.[1]

• Incubation: Tightly cap the vial and incubate at a controlled temperature (e.g., 50°C) for a specific duration (e.g., 5 minutes) to allow volatiles to partition into the headspace.[5]

• Extraction: Expose the SPME fiber to the headspace for a defined period (e.g., 30 minutes) to extract the analytes.[5]

2. GC-MS Instrumentation and Conditions

The following table summarizes typical GC-MS parameters for 2-methylpyrazine analysis.[1][6]

Parameter	Recommended Setting
GC System	A standard gas chromatograph coupled to a mass spectrometer.
Column	DB-5ms (30 m x 0.25 mm x 0.25 µm) or similar capillary column.[5]
Injector	Splitless mode at 250°C.[5]
Carrier Gas	Helium at a constant flow rate of 1.0-1.2 mL/min.[1][6]
Oven Program	Initial temperature: 40-50°C, hold for 2-5 minutes.[1] Ramp: Increase to 230-250°C at a rate of 3-5°C/min.[1]
MS System	A quadrupole or similar mass spectrometer.
Ion Source Temp.	230°C.[1][6]
Quadrupole Temp.	150°C.[1][6]
Ionization Mode	Electron Ionization (EI) at 70 eV.[7]
Scan Mode	Full scan or Selected Ion Monitoring (SIM) for enhanced sensitivity.

Quantitative Data Summary: GC-MS

The following table presents representative quantitative data for 2-methylpyrazine and other common pyrazines, which can be used as a reference for method development and validation.[1]

Compound	Retention Time (min)	Selected Ion (m/z) for Quantification	LOD (ng/g)	LOQ (ng/g)
2-Methylpyrazine	10.12	108	5	15
2,5-Dimethylpyrazine	12.34	122	3	9
2,6-Dimethylpyrazine	12.58	122	4	12
2-Ethylpyrazine	13.21	122	2	6

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC provides an alternative and versatile method for the analysis of 2-methylpyrazine, particularly for liquid samples.[8][9]

Experimental Protocol: HPLC

This protocol describes a reverse-phase HPLC method for the separation and quantification of 2-methylpyrazine.

1. Sample Preparation

• Liquid Samples: Dissolve the sample in the mobile phase or a compatible solvent.

• Filtration: It is recommended to filter the sample through a 0.45 µm filter prior to injection to remove any particulate matter.[5]

2. HPLC Instrumentation and Conditions

The table below outlines typical HPLC parameters for 2-methylpyrazine analysis.[8][10]

Parameter	Recommended Setting
HPLC System	A standard HPLC system with a UV detector.[5]
Column	Newcrom R1 or Primesep 100 mixed-mode stationary phase column.[8][10]
Mobile Phase	Acetonitrile (MeCN) and water, with an acid modifier such as phosphoric acid or formic acid for MS compatibility.[8] A common composition is MeCN/H2O - 20/80% with 0.2% H3PO4.[10]
Flow Rate	1.0 mL/min.[5][10]
Detection	UV detection at a wavelength of 200 nm or 275 nm.[9][10]

Quantitative Data Summary: HPLC

The following table summarizes performance data for an HPLC method for the determination of methylpyrazines in biofluids.[9]

Parameter	Value
Linear Range	50 ng/mL to 10 µg/mL
Detection Limit	30 ng/mL

Experimental Workflows

To visualize the analytical processes, the following diagrams illustrate the workflows for GC-MS and HPLC analysis of 2-methylpyrazine.

GC-MS analysis workflow for 2-Methylpyrazine.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-甲基吡嗪 Pharmaceutical Secondary Standard; Certified Reference Material | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-Methylpyrazine EP Reference Standard CAS 109-08-0 Sigma Aldrich [sigmaaldrich.com]
• 4. Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. scholars.direct [scholars.direct]
• 8. Separation of 2-Methylpyrazine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Simple and accurate determination of methylpyrazines in biofluids using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HPLC Method for Analysis of 2-Methoxypyrazine on Primesep 100 Column by SIELC Technologies | SIELC Technologies [sielc.com]

Application Notes: Extraction of 2-Methylpyrazine from Solid Matrices

Introduction

2-Methylpyrazine is a volatile organic compound that significantly contributes to the characteristic nutty, roasted, and chocolate-like aromas of many food products. It is a member of the pyrazine (B50134) family of compounds, which are typically formed during the Maillard reaction and Strecker degradation at elevated temperatures. The accurate and sensitive analysis of 2-methylpyrazine is crucial for quality control, process optimization, and flavor profiling in the food and beverage industries. This document provides detailed protocols for the extraction of 2-methylpyrazine from solid matrices, with a primary focus on Headspace Solid-Phase Microextraction (HS-SPME), a widely adopted, solvent-free, and sensitive sample preparation technique. Alternative methods such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are also discussed.

Data Presentation: Comparison of Extraction Methods

The following table summarizes quantitative data for different methods used to extract 2-methylpyrazine and other pyrazines from various solid matrices.

Extraction Method	Matrix	Key Parameters	Recovery (%)	Reference
HS-SPME	Perilla Seed Oil	Fiber: Not specified; Temp: Not specified; Time: Not specified	94.6 - 107.9	[1]
HS-SPME	Cocoa Liquor	Fiber: 65 µm Carbowax/DVB; Temp: 60°C; Time: 45 min	Not specified	[2]
HS-SPME	Peanut Oil	Fiber: 50/30 µm DVB/CAR/PDMS; Temp: 60°C; Time: 50 min	Not specified	[3]
HS-SPME	Yeast Extract	Fiber: 50/30 µm DVB/CAR/PDMS; Optimized Temp & Time	Not specified	[4][5]
Ultrasound-Assisted Extraction (UAE)	General Plant Material	Solvent: Various; Time: Shorter than conventional methods	Higher yield than conventional methods	[6]
Microwave-Assisted Extraction (MAE)	General Solid Samples	Solvent: Various; Time: 15-30 min	Higher extraction rate than traditional methods	[7][8]

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol details the extraction of 2-methylpyrazine from a solid food matrix using HS-SPME followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Materials and Reagents:

• SPME Fiber Assembly: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range analysis of volatile pyrazines.[9]

• Headspace Vials (10 or 20 mL) with PTFE/silicone septa

• Autosampler with heating and agitation capabilities or a heating block with a magnetic stirrer

• GC-MS System

• Analytical standard of 2-methylpyrazine

• Internal Standard (e.g., deuterated 2-methylpyrazine)

• Sodium Chloride (NaCl)

• Deionized Water

Procedure:

• Sample Preparation:

  • Accurately weigh 1.0 g of the homogenized solid sample and place it into a headspace vial.

  • For matrices that are not sufficiently moist, add a small, precise volume of deionized water to create a slurry.

  • To increase the ionic strength and promote the release of volatiles, add NaCl to the sample (e.g., to saturation).[2]

  • If an internal standard is being used, spike the sample with a known amount.

  • Immediately seal the vial with a PTFE/silicone septum.

• Incubation and Equilibration:

  • Place the sealed vial into the heating system (e.g., autosampler or heating block).

  • Incubate the sample at a controlled temperature (typically between 40-80°C) for a set time (e.g., 15-30 minutes) with continuous agitation.[2][9] This allows the volatile compounds, including 2-methylpyrazine, to partition into the headspace.

• Extraction:

  • After equilibration, expose the SPME fiber to the headspace of the vial.

  • Maintain the extraction at a controlled temperature (e.g., 60°C) for a defined period (e.g., 30-60 minutes).[2][3] The analytes will adsorb onto the fiber coating.

• Desorption and Analysis:

  • Retract the fiber into the needle and immediately insert it into the hot injection port of the GC (e.g., 240-270°C).[2][9]

  • Desorb the analytes from the fiber for a specific time (typically 1-5 minutes) in splitless mode.[2]

  • Initiate the GC-MS analysis. The separation is typically performed on a capillary column suitable for volatile compounds, and the mass spectrometer is operated in scan or selected ion monitoring (SIM) mode for detection and quantification.

Workflow Diagram for HS-SPME

Caption: Workflow for 2-Methylpyrazine extraction using HS-SPME.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

UAE utilizes acoustic cavitation to disrupt cell walls and enhance the penetration of solvent into the solid matrix, leading to higher extraction efficiency in a shorter time compared to traditional methods.[6]

Materials and Reagents:

• Ultrasonic bath or probe system

• Extraction vessel (e.g., flask or beaker)

• Solvent (e.g., methanol, ethanol, or a mixture with water)

• Filtration system (e.g., filter paper or syringe filter)

• Rotary evaporator

Procedure:

• Sample Preparation:

  • Place a known amount of the ground solid sample into the extraction vessel.

  • Add a specific volume of the chosen extraction solvent.

• Extraction:

  • Place the extraction vessel in the ultrasonic bath or immerse the ultrasonic probe into the sample slurry.

  • Apply ultrasonic waves at a specific frequency (typically 20-100 kHz) and power for a defined period (e.g., 15-30 minutes).[10] The temperature of the extraction can be controlled by a cooling jacket or by placing the bath in an ice bath.

• Post-Extraction:

  • Separate the extract from the solid residue by filtration or centrifugation.

  • The extract can be concentrated using a rotary evaporator if necessary.

  • The resulting extract is then ready for analysis by GC-MS or other analytical techniques.

Logical Relationship Diagram for UAE

Caption: Mechanism of Ultrasound-Assisted Extraction.

Protocol 3: Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy to heat the solvent and sample, which accelerates the extraction of analytes from the matrix.[7][8]

Materials and Reagents:

• Microwave extraction system with closed or open vessels

• Extraction solvent

• Filtration system

Procedure:

• Sample Preparation:

  • Place the solid sample and the extraction solvent into a microwave-safe extraction vessel.

• Extraction:

  • Seal the vessel (if using a closed-vessel system) and place it in the microwave extractor.

  • Apply microwave energy at a set power and for a specific duration (e.g., 5-20 minutes). The temperature and pressure can be monitored and controlled in closed-vessel systems.

• Post-Extraction:

  • After the extraction and cooling, filter the extract to remove solid particles.

  • The extract is then ready for subsequent analysis.

Signaling Pathway Diagram for MAE

Caption: Pathway of Microwave-Assisted Extraction.

References

• 1. Headspace-solid phase microextraction-gas chromatography-tandem mass spectrometry (HS-SPME-GC-MS2) method for the determination of pyrazines in perilla seed oils: impact of roasting on the pyrazines in perilla seed oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Headspace Solid-Phase Microextraction Analysis of Volatile Components in Peanut Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of Headspace Solid-Phase Microextraction (HS-SPME) Parameters for the Analysis of Pyrazines in Yeast Extract via Gas Chromatography Mass Spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Microwave-assisted extraction in natural products isolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Microwave-Assisted Extraction | Anton Paar Wiki [wiki.anton-paar.com]
• 9. benchchem.com [benchchem.com]
• 10. Ultrasound-Assisted Extraction of Natural Pigments From Food Processing By-Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-Methylpyrazine in Agrochemical Development: Detailed Application Notes and Protocols

For Researchers, Scientists, and Agrochemical Development Professionals

Introduction

2-Methylpyrazine (CAS 109-08-0) is a heterocyclic aromatic organic compound that, beyond its well-known applications in the flavor and fragrance industry, holds potential for agrochemical development. While primarily recognized as a versatile intermediate and formulation aid in the synthesis of pesticides and herbicides to improve their stability and efficacy, emerging research on pyrazine (B50134) derivatives suggests direct bioactivity against a range of agricultural pests.[1][2] This document provides a detailed overview of the current and potential applications of 2-Methylpyrazine in the agrochemical sector, including available data, experimental protocols, and proposed mechanisms of action.

Antifungal Applications

Preliminary studies on alkylpyrazines indicate promising antifungal properties against plant pathogenic fungi. A closely related compound, 2-ethyl-5-methylpyrazine, has demonstrated significant efficacy in controlling black spot disease in sweet potatoes, caused by Ceratocystis fimbriata.[3]

Data Presentation

Compound	Target Pathogen	Assay	Concentration	Result	Reference
2-ethyl-5-methylpyrazine	Ceratocystis fimbriata	In vitro mycelial growth inhibition	50 µL/plate	100% inhibition	[3]
2-ethyl-5-methylpyrazine	Ceratocystis fimbriata	In vivo (fumigation)	100 µL/L	Complete control after 10 days	[3]

Experimental Protocols

Protocol 1: In Vitro Antifungal Susceptibility Testing of 2-Methylpyrazine via Mycelial Growth Inhibition

This protocol is adapted from standard mycology laboratory procedures and is suitable for assessing the direct antifungal activity of 2-Methylpyrazine against various filamentous plant pathogenic fungi.

Materials:

• 2-Methylpyrazine (≥99% purity)

• Target fungal species (e.g., Fusarium oxysporum, Botrytis cinerea, Alternaria solani)

• Potato Dextrose Agar (B569324) (PDA) or other suitable fungal growth medium

• Sterile petri dishes (90 mm)

• Sterile cork borer (5 mm diameter)

• Micropipettes and sterile tips

• Solvent (e.g., sterile distilled water, ethanol (B145695), or DMSO, depending on solubility)

• Parafilm

• Incubator

Procedure:

• Preparation of 2-Methylpyrazine Solutions: Prepare a stock solution of 2-Methylpyrazine in a suitable solvent. From this stock, prepare a series of dilutions to achieve the desired final concentrations in the agar plates (e.g., 10, 50, 100, 250, 500 µg/mL). A solvent-only control should also be prepared.

• Preparation of Amended Agar Plates: Autoclave the fungal growth medium and allow it to cool to approximately 45-50°C. Add the appropriate volume of the 2-Methylpyrazine dilutions or the solvent control to the molten agar to achieve the final desired concentrations. Swirl gently to mix and pour the amended agar into sterile petri dishes. Allow the plates to solidify.

• Inoculation: From a fresh, actively growing culture of the target fungus, use a sterile 5 mm cork borer to take a mycelial plug from the edge of the colony. Place the mycelial plug, mycelium-side down, in the center of each amended agar plate.

• Incubation: Seal the petri dishes with parafilm and incubate them at the optimal growth temperature for the target fungus (typically 25-28°C) in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals (e.g., every 24 hours) until the colony in the control plate reaches the edge of the dish.

• Calculation of Inhibition: Calculate the percentage of mycelial growth inhibition for each concentration using the following formula: % Inhibition = [(dc - dt) / dc] x 100 where dc is the average diameter of the fungal colony in the control plate and dt is the average diameter of the fungal colony in the treated plate.

• Determination of EC50: The EC50 (Effective Concentration to inhibit 50% of growth) can be determined by plotting the percentage of inhibition against the logarithm of the 2-Methylpyrazine concentration and performing a probit or logistic regression analysis.

Proposed Mechanism of Action: Inhibition of Ergosterol (B1671047) Biosynthesis

Many pyrazine-based antifungal compounds are thought to function similarly to azole antifungals by targeting the ergosterol biosynthesis pathway, which is essential for maintaining the integrity of the fungal cell membrane. The primary target is the enzyme lanosterol (B1674476) 14α-demethylase (CYP51), which plays a crucial role in the conversion of lanosterol to ergosterol. Inhibition of this enzyme leads to the accumulation of toxic sterol intermediates and disrupts membrane function, ultimately inhibiting fungal growth.

Proposed antifungal mechanism of 2-Methylpyrazine.

Nematicidal Applications

A study investigating the nematicidal properties of 29 different pyrazine compounds revealed that a specific, yet undisclosed, pyrazine derivative designated as "C2" exhibited significant activity against several plant-parasitic nematodes.[4] This finding suggests that 2-Methylpyrazine and other simple pyrazines warrant further investigation for their potential as nematicides.

Data Presentation

Compound	Target Nematode	Assay	LC50 (mg/L)	Reference
Pyrazine Derivative "C2"	Bursaphelenchus xylophilus	In vitro	2.3	[4]
Pyrazine Derivative "C2"	Meloidogyne incognita	In vitro	3.3	[4]
Pyrazine Derivative "C2"	Aphelenchoides besseyi	In vitro	10.6	[4]

Experimental Protocols

Protocol 2: In Vitro Nematicidal Bioassay of 2-Methylpyrazine

This protocol provides a general framework for assessing the direct toxicity of 2-Methylpyrazine to plant-parasitic nematodes, such as the root-knot nematode (Meloidogyne incognita).

Materials:

• 2-Methylpyrazine (≥99% purity)

• Second-stage juveniles (J2) of the target nematode species

• Sterile 24-well plates

• Micropipettes and sterile tips

• Solvent (e.g., sterile distilled water with a small percentage of a surfactant like Tween 20)

• Stereomicroscope

Procedure:

• Nematode Suspension: Prepare a suspension of J2s in sterile water and adjust the concentration to approximately 100 J2s per 100 µL.

• Preparation of Test Solutions: Prepare a stock solution of 2-Methylpyrazine and create a dilution series in the chosen solvent to achieve the desired final concentrations (e.g., 1, 5, 10, 50, 100 µg/mL). A solvent-only control is essential.

• Bioassay Setup: To each well of a 24-well plate, add 900 µL of the respective 2-Methylpyrazine dilution or the solvent control. Then, add 100 µL of the nematode suspension to each well.

• Incubation: Incubate the plates at room temperature (around 25°C) in the dark.

• Mortality Assessment: At specified time points (e.g., 24, 48, and 72 hours), observe the nematodes under a stereomicroscope. Nematodes are considered dead if they are straight and do not respond to probing with a fine needle.

• Data Analysis: For each concentration and time point, count the number of dead and live nematodes. Calculate the percentage of mortality. The LC50 (Lethal Concentration to kill 50% of the population) can be determined using probit analysis.

Insecticidal Applications

Research into pyrazine derivatives has revealed their potential as insect growth regulators. Certain N-(5-phenylpyrazin-2-yl)-benzamide derivatives have shown activity against lepidopteran pests by inhibiting chitin (B13524) biosynthesis. This suggests a possible avenue for the development of 2-Methylpyrazine-based insecticides.

Experimental Protocols

Protocol 3: Contact Insecticidal Bioassay of 2-Methylpyrazine

This protocol outlines a method to evaluate the contact toxicity of 2-Methylpyrazine against common agricultural insect pests like aphids.

Materials:

• 2-Methylpyrazine (≥99% purity)

• Target insect species (e.g., Green Peach Aphid, Myzus persicae)

• Host plants (e.g., cabbage or pepper seedlings)

• Solvent (e.g., acetone (B3395972) or ethanol with a surfactant)

• Spray bottle or Potter spray tower

• Ventilated cages

Procedure:

• Rearing of Insects: Maintain a healthy culture of the target insect on suitable host plants.

• Preparation of Treatment Solutions: Prepare a stock solution of 2-Methylpyrazine and a dilution series to obtain the desired application rates. A solvent-only control should be included.

• Application: Place a known number of insects (e.g., 20-30 adult aphids) on a leaf disc or a whole plant. Uniformly spray the insects and the plant material with the treatment solutions until runoff.

• Incubation: After the spray has dried, place the treated plants or leaf discs in ventilated cages under controlled environmental conditions (e.g., 25°C, 16:8 L:D photoperiod).

• Mortality Assessment: Assess insect mortality at 24, 48, and 72 hours post-treatment. Insects that are unable to move when gently prodded are considered dead.

• Data Analysis: Calculate the percentage of mortality for each concentration, correcting for any mortality in the control group using Abbott's formula. The LC50 can be determined through probit analysis.

Proposed Mechanism of Action: Inhibition of Chitin Biosynthesis

The proposed insecticidal mechanism for certain pyrazine derivatives involves the disruption of chitin biosynthesis. Chitin is a vital component of the insect's exoskeleton. By inhibiting the enzymes involved in the chitin synthesis pathway, these compounds interfere with the molting process, leading to abnormal cuticle formation and ultimately, the death of the insect, particularly during larval stages.

Proposed insecticidal mechanism of pyrazine derivatives.

Herbicidal Applications

While less explored, some pyrazine derivatives have been investigated for their herbicidal properties. Certain chlorinated N-phenylpyrazine-2-carboxamides have been shown to inhibit photosynthetic electron transport in spinach chloroplasts.[5] This indicates that the pyrazine scaffold could be a starting point for the development of new herbicides with this mode of action.

Experimental Protocols

Protocol 4: Pre-Emergence Herbicidal Activity Bioassay of 2-Methylpyrazine

This protocol describes a laboratory-based method to assess the pre-emergence herbicidal potential of 2-Methylpyrazine on weed seeds.

Materials:

• 2-Methylpyrazine (≥99% purity)

• Seeds of target weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli)

• Sandy loam soil or other suitable growth medium

• Pots or trays

• Solvent (e.g., acetone)

• Spray chamber

Procedure:

• Soil Preparation: Fill pots or trays with the growth medium and level the surface.

• Sowing: Sow a known number of weed seeds uniformly on the soil surface and cover them with a thin layer of soil.

• Preparation of Treatment Solutions: Dissolve 2-Methylpyrazine in a suitable solvent to prepare a stock solution and then create a dilution series to achieve the desired application rates (e.g., equivalent to 100, 250, 500, 1000 g/ha).

• Application: Uniformly spray the soil surface with the treatment solutions using a spray chamber. A solvent-only control should be included.

• Incubation: Place the treated pots or trays in a greenhouse or growth chamber with controlled temperature, light, and humidity. Water the pots as needed.

• Assessment: After a set period (e.g., 14-21 days), count the number of emerged seedlings in each pot. The fresh or dry weight of the emerged seedlings can also be measured.

• Data Analysis: Calculate the percentage of germination inhibition and/or growth reduction for each treatment compared to the control. The GR50 (the concentration that causes a 50% reduction in growth) can be determined.

Conclusion and Future Directions

While 2-Methylpyrazine is established as a valuable component in agrochemical formulations, its potential as a direct active ingredient is an emerging area of research. The demonstrated antifungal activity of a closely related compound and the broader bioactivity of the pyrazine chemical class against nematodes, insects, and weeds highlight the need for further investigation. The protocols provided in this document offer a starting point for the systematic evaluation of 2-Methylpyrazine's efficacy in various agrochemical applications. Future research should focus on generating robust quantitative data for 2-Methylpyrazine against a wider range of agricultural pests and elucidating its specific mechanisms of action.

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Antifungal Volatile Organic Compounds from Streptomyces setonii WY228 Control Black Spot Disease of Sweet Potato - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nematicidal activity of pyrazine compounds against Meloidogyne incongnita, Burshaphelenchus xylophilus, and Aphelenchoides besseyi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, Antimycobacterial, Antifungal and Photosynthesis-Inhibiting Activity of Chlorinated N-phenylpyrazine-2-carboxamides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to minimize side-product formation in 2-Methylpyrazine synthesis

Technical Support Center: 2-Methylpyrazine Synthesis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and frequently asked questions to minimize side-product formation during the synthesis of 2-Methylpyrazine.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for 2-Methylpyrazine?

A1: The most prevalent industrial method is the catalytic cyclo-dehydrogenation of ethylenediamine (B42938) (ED) with propylene (B89431) glycol (PG) or crude glycerol.[1][2][3] This reaction involves a cyclization (dehydration) step to form a 2-methylpiperazine (B152721) intermediate, followed by a dehydrogenation step.[3] Other routes include the condensation of methylglyoxal (B44143) (pyruvaldehyde) with an α-aminoamide, which is a common method for synthesizing pyrazine (B50134) derivatives.[4][5]

Q2: What are the primary side-products I should be aware of during synthesis?

A2: The formation of side-products is highly dependent on the synthetic route and reaction conditions. Key side-products include:

• Unsubstituted Pyrazine: Formation can occur, particularly if the catalyst or conditions are not optimized for selectivity.[1][6]

• Other Alkylpyrazines: Over-alkylation or side-reactions can lead to the formation of various alkylated pyrazines.[3][6]

• 2-Methylpiperazine: This is a key intermediate in the cyclo-dehydrogenation route. Its presence in the final product indicates incomplete dehydrogenation.[3]

• Propylene Glycol Cracking Products: At non-optimal temperatures, propylene glycol can degrade into lower boiling point components like methanol (B129727) and acetaldehyde.[3][6]

• Imidazole (B134444) Derivatives: In Maillard-type reactions, α-dicarbonyl intermediates can react with ammonia (B1221849) and aldehydes to form imidazole by-products.[7]

Q3: How does reaction temperature impact the formation of side-products?

A3: Temperature is a critical parameter for controlling selectivity.

• In Cyclo-dehydrogenation: Lower temperatures (e.g., 340°C) can lead to a higher quantity of side-products from the cracking of propylene glycol.[6][8] As the temperature is increased towards an optimal point (e.g., 380-400°C), the selectivity for 2-Methylpyrazine generally increases significantly.[3][6][8] However, excessively high temperatures can cause cracking of the piperazine (B1678402) ring, leading to a decrease in selectivity.[3]

• In Condensation Reactions: Low temperatures (e.g., -10°C to 5°C) are often crucial to control the exothermic reaction and minimize the formation of degradation products.[4][5]

Q4: What is the role of the catalyst in minimizing side-products?

A4: The catalyst is fundamental for directing the reaction towards 2-Methylpyrazine. For the cyclo-dehydrogenation of ethylenediamine and propylene glycol, catalysts should possess dual functional sites for both dehydration and dehydrogenation.[3]

• Composition: Mixed metal oxides, such as Zn-Cr or Cr-promoted Cu-Zn systems, are commonly used.[1][3] The ratio of the metals (e.g., Zn:Cr) can dramatically alter the product distribution.[1] A synergetic interaction between the metals often leads to the formation of an active phase (e.g., ZnCr2O4) that is crucial for the reaction.[1]

• Acidity/Basicity: The acidity and basicity of the catalyst play a significant role. Strong basic sites combined with mild acid sites are often desirable for the dehydrocyclization reaction to achieve high selectivity towards 2-Methylpyrazine.[1][3]

Troubleshooting Guide

Problem 1: My final product contains a high concentration of 2-methylpiperazine.

• Potential Cause: This indicates that the dehydrogenation of the 2-methylpiperazine intermediate is incomplete. The catalyst's dehydrogenation activity may be insufficient, or the reaction conditions are not optimal for this step.

• Recommended Solution:

  • Optimize Reaction Temperature: Gradually increase the reaction temperature within the recommended range (e.g., 380°C to 420°C for cyclo-dehydrogenation) to favor the energy-demanding dehydrogenation step.[3][6]

  • Verify Catalyst Activity: Ensure the catalyst has not been poisoned or deactivated. The metallic components (like copper or chromium) are often responsible for dehydrogenation.[3] Consider catalyst regeneration or using a fresh batch. The addition of a chromium promoter has been shown to enhance dehydrogenation.[3]

  • Increase Catalyst Loading/Contact Time: If using a flow reactor, decreasing the liquid hourly space velocity (LHSV) can increase contact time with the catalyst, allowing the dehydrogenation to proceed further.

Problem 2: I am observing significant amounts of unsubstituted pyrazine and other alkylpyrazines.

• Potential Cause: The catalyst lacks the required selectivity. This can be due to incorrect catalyst composition, surface properties, or reaction conditions that favor side-reactions like cracking and subsequent alkylation.[3]

• Recommended Solution:

  • Adjust Catalyst Composition: The ratio of metal oxides is critical. For instance, in Zn-Cr catalysts, a 1:1 ratio of Zinc to Chromium has shown a higher rate of 2-Methylpyrazine formation compared to other ratios.[1]

  • Control Reactant Molar Ratio: The molar ratio of ethylenediamine to propylene glycol affects the product distribution. An optimized feed ratio (e.g., ED:PG of 1:1.2) should be determined and maintained.[2][3]

  • Optimize Temperature: Excessively high temperatures can lead to the cracking of the pyrazine ring and subsequent reactions that form various alkylpyrazines.[3] Maintain the temperature in the optimal range for selectivity.

Problem 3: The reaction yield is low, and analysis shows by-products from propylene glycol cracking.

• Potential Cause: The reaction temperature is not optimized. At lower temperatures, the desired cyclodehydration reaction is slow, and side reactions like the cracking of propylene glycol can become significant.[6][8]

• Recommended Solution:

  • Increase Reaction Temperature: Carefully increase the temperature to the optimal range (e.g., 380-400°C). This will increase the rate of the main reaction, improving selectivity for 2-Methylpyrazine from 79.2% at 340°C to 89.4% at 400°C in one study.[6][8]

  • Ensure Catalyst Acidity is Optimal: The catalyst's acidic sites are involved in the dehydration-cyclization step. A catalyst with appropriate acidity can improve the conversion of propylene glycol into the desired reaction pathway.[3]

Problem 4: In my condensation synthesis, the purity is low due to colored impurities and multiple side-products.

• Potential Cause: The reaction is highly exothermic and not properly controlled, or the pH is incorrect. For reactions involving α-dicarbonyl compounds like methylglyoxal, high temperatures and incorrect pH can lead to a host of side-reactions.

• Recommended Solution:

  • Strict Temperature Control: Perform the initial condensation at very low temperatures (-10°C to 5°C) using a cooling bath to manage the exothermic reaction.[4]

  • Control pH: A strongly basic medium (pH > 10) is often required to deprotonate the amine for the initial reaction.[4] However, careful pH control is necessary to prevent the formation of imidazole by-products.[7] After the reaction, neutralize the mixture carefully before extraction.[4]

  • Purification: Crude products from this method often require further purification by recrystallization or column chromatography to achieve high purity.[4]

Data Presentation

Table 1: Effect of Reaction Temperature on Product Selectivity (Data derived from studies on Cu-Zn-Cr/Al₂O₃ catalysts for the cyclo-dehydrogenation of ED and PG)

Temperature (°C)	ED Conversion (%)	2-MP Selectivity (%)	Pyrazine Selectivity (%)	Other Alkylpyrazines Selectivity (%)
340	87.5	~79.2	High	Moderate
380	~95	83.1	Moderate	Moderate
400	>95	~89.4	Low	Low
420	98.1	<83	Low	Increasing

Note: This table synthesizes data from multiple sources for illustrative purposes.[3][6][8] Selectivity for pyrazine and other alkylpyrazines tends to decrease as the temperature is optimized for 2-MP, but increases again at very high temperatures due to cracking.

Table 2: Influence of Catalyst Composition on 2-Methylpyrazine (2-MP) Formation (Data based on Zn-Cr-O mixed oxide catalysts for the dehydrocyclization of ethylenediamine and glycerol)

Catalyst (Zn:Cr Mole Ratio)	Key Active Phase	Surface Basicity (mmol/g)	Surface Acidity (mmol/g)	Relative Rate of 2-MP Formation
1:0 (ZnO)	ZnO	Low	Low	Very Low
1:2	ZnCr₂O₄, Cr₂O₃	Moderate	High	Moderate
1:1	ZnCr₂O₄, ZnO	High	Moderate	Highest
2:1	ZnCr₂O₄, ZnO	Moderate	Low	Moderate
0:1 (Cr₂O₃)	Cr₂O₃	Very Low	High	Very Low

Note: This table is a qualitative summary based on findings that a combination of ZnO and Cr₂O₃, particularly forming a ZnCr₂O₄ active phase with balanced acidic and basic sites, is optimal for 2-MP synthesis.[1]

Experimental Protocols

Protocol 1: Catalytic Cyclo-dehydrogenation of Ethylenediamine and Propylene Glycol

This protocol is representative of a continuous flow synthesis using a packed-bed reactor.

• Catalyst Preparation: Prepare the catalyst (e.g., Cu-Zn-Cr/Al₂O₃) via impregnation or co-precipitation methods as described in the literature.[1][3] Calcine and reduce the catalyst in a hydrogen flow prior to the reaction.

• Reactant Feed: Prepare an aqueous solution of ethylenediamine (ED) and propylene glycol (PG), typically with a molar ratio of ED:PG around 1:1 to 1:1.2.[2][3]

• Reaction Setup:

  • Load the activated catalyst into a fixed-bed reactor.

  • Heat the reactor to the desired reaction temperature (e.g., 380°C) under a flow of an inert gas like nitrogen.[3]

  • Introduce the reactant feed solution into the reactor using a high-pressure liquid pump at a specific liquid hourly space velocity (LHSV), for example, 1 h⁻¹.[3]

• Product Collection:

  • The reaction effluent is passed through a condenser to liquefy the products.

  • Collect the liquid product in a cooled receiving flask.

• Analysis and Purification:

  • Analyze the composition of the product mixture using Gas Chromatography (GC) or GC-MS.

  • Purify the 2-Methylpyrazine from the product mixture, typically via fractional distillation.[2]

Protocol 2: Synthesis via Cyclocondensation of Methylglyoxal and Alaninamide

This protocol is adapted from the Reuben G. Jones synthesis for a structurally similar compound, 2-Hydroxy-5-methylpyrazine, and serves as a general guide.[4]

• Reactant Preparation:

  • In a three-necked round-bottom flask equipped with a stirrer, thermometer, and dropping funnel, dissolve alaninamide hydrochloride (1.0 equivalent) in methanol.

  • Cool the solution to between -10°C and 0°C.

  • Separately, prepare an aqueous solution of sodium hydroxide (B78521) (2.0 equivalents).

• Reaction Execution:

  • Slowly add the sodium hydroxide solution to the alaninamide solution, ensuring the temperature remains below 5°C.[4]

  • To this basic mixture, add a 40% aqueous solution of methylglyoxal (1.1 equivalents) dropwise, maintaining the low temperature.[4]

  • After addition, stir the mixture at low temperature for 1-2 hours, then allow it to warm to room temperature and stir for an additional 12-24 hours.

• Workup and Isolation:

  • Monitor reaction progress with Thin Layer Chromatography (TLC).

  • Upon completion, carefully neutralize the mixture to pH 6-7 with hydrochloric acid.

  • Remove the methanol using a rotary evaporator.

  • Extract the remaining aqueous layer with a suitable organic solvent (e.g., ethyl acetate).[4]

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent or by column chromatography.[4]

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Buy Bulk - 2-Methylpyrazine | Wholesale Supplier [sinofoodsupply.com]
• 3. ias.ac.in [ias.ac.in]
• 4. benchchem.com [benchchem.com]
• 5. CN109369545B - Synthesis process of 2-methyl-5-pyrazine formate - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC-MS for 2-Methylpyrazine Detection

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the sensitive and accurate detection of 2-Methylpyrazine.

Frequently Asked Questions (FAQs)

Q1: What is the optimal sample preparation technique for 2-Methylpyrazine analysis?

A1: The choice of sample preparation technique depends on the sample matrix. For solid and liquid food matrices like coffee and peanut butter, Headspace-Solid Phase Microextraction (HS-SPME) is a suitable technique for extracting volatile pyrazines.[1] For more complex matrices or to extract a broader range of pyrazines, including less volatile ones, a solvent extraction method like Simultaneous Distillation-Extraction (SDE) can be effective.[1] It is also important to use an internal standard, such as a deuterated pyrazine, for accurate quantification.[1]

Q2: Which GC column is best suited for 2-Methylpyrazine analysis?

A2: The selection of the GC column's stationary phase is a critical factor.[2] For separating compounds with different polarity, a polar column such as a WAX column (e.g., DB-WAX or SUPELCOWAX® 10) is recommended.[2][3][4] Non-polar columns, like those with a 5% phenyl-polysiloxane stationary phase (e.g., HP-5MS or DB-5), separate compounds primarily by their boiling points and are also commonly used.[1][5] The choice will depend on the complexity of the sample matrix and the potential for co-eluting compounds.[2]

Q3: What are the typical GC oven temperature program settings for 2-Methylpyrazine analysis?

A3: A typical oven temperature program starts with an initial temperature of 40-50°C, held for 2-5 minutes.[1] The temperature is then ramped up to 230-250°C at a rate of 3-5°C/min.[1] A final hold at the upper temperature for 5-10 minutes helps to elute any remaining compounds.[1] Slower temperature ramps (2-5 °C/min) can significantly improve the resolution of closely eluting compounds.[3]

Q4: What are the recommended settings for the GC inlet?

A4: For most applications, a splitless injection mode is used to maximize the transfer of the analyte onto the column, which is especially important for trace analysis.[1][3] The injector temperature should be set between 250°C and 270°C to ensure the rapid volatilization of 2-Methylpyrazine without causing thermal degradation.[1]

Q5: What are the key MS parameters to consider for 2-Methylpyrazine detection?

A5: For detection, Electron Ionization (EI) at 70 eV is the standard for creating reproducible fragmentation patterns that can be compared to mass spectral libraries.[3][4] The ion source temperature is typically set around 230°C to maintain the analyte in the gas phase and prevent contamination.[1][3][4] The mass spectrometer can be operated in either full scan mode for identification or Selected Ion Monitoring (SIM) mode for higher sensitivity and quantification.[3]

Troubleshooting Guide

Problem 1: Low or No Signal for 2-Methylpyrazine

Possible Cause	Troubleshooting Step
Improper Sample Preparation	Ensure the sample is properly homogenized. For HS-SPME, verify the equilibration temperature (e.g., 60-80°C) and time (e.g., 10-30 minutes) are sufficient to allow partitioning of 2-Methylpyrazine into the headspace.[1] Adding a saturated NaCl solution can enhance the release of volatile compounds in some matrices.[1]
Inefficient Extraction	For HS-SPME, confirm the correct fiber is being used (e.g., DVB/CAR/PDMS for broad-range volatile analysis) and that the exposure time is optimized (e.g., 20-60 minutes).[1]
Incomplete Desorption	Ensure the GC inlet temperature is high enough (e.g., 250-270°C) and the desorption time is sufficient (e.g., 5-10 minutes) to transfer the analyte from the SPME fiber to the GC column.[1]
Injection Issues	Check that the autosampler is functioning correctly and the syringe is not blocked.[3] Regularly replace the septum and check the liner for debris.[3]
Incorrect Carrier Gas Flow Rate	An incorrect flow rate can lead to band broadening and reduced signal intensity. A typical flow rate for a 0.25 mm ID column is around 1.0 mL/min.[3]

Problem 2: Poor Peak Shape (Tailing or Broad Peaks)

Possible Cause	Troubleshooting Step
Active Sites in the GC System	Use a deactivated liner and column to minimize interactions with the analyte.[3]
Improper Carrier Gas Flow Rate	Optimize the carrier gas flow rate for your column dimensions to prevent band broadening.[3]
Column Contamination	Bake out the column at a high temperature (within the column's limits) to remove contaminants. If the problem persists, the column may need to be replaced.
Inlet Temperature Too Low	A low inlet temperature can cause slow vaporization of the sample, leading to broad peaks. Ensure the inlet temperature is appropriate for the analyte.[6]

Problem 3: Co-elution with Other Compounds

Possible Cause	Troubleshooting Step
Inadequate Chromatographic Separation	Optimize the oven temperature program by using a slower ramp rate (e.g., 2-5 °C/min) to improve the resolution of closely eluting compounds.[3]
Inappropriate GC Column	If optimizing the temperature program is insufficient, consider using a column with a different stationary phase polarity to alter the selectivity of the separation.[2] Positional isomers of alkylpyrazines often have similar mass spectra, making chromatographic separation crucial for their individual identification.[2]
Mass Spectral Overlap	If co-eluting compounds have unique mass fragments, you may be able to use Selected Ion Monitoring (SIM) or extracted ion chromatograms to quantify them individually.[2] However, this is not a true separation and relies on the mass spectral differences between the compounds.[2]

Quantitative Data Summary

The following table summarizes retention times and selected ions for the quantification of several common pyrazines, which can serve as a reference for method development.

Pyrazine Compound	Retention Time (min)	Selected Ion (m/z) for Quantification
2-Methylpyrazine	10.12	108
2,5-Dimethylpyrazine	12.34	122
2,6-Dimethylpyrazine	12.58	122
2-Ethylpyrazine	13.21	122
2,3-Dimethylpyrazine	13.55	122
2-Ethyl-5-methylpyrazine	15.67	136
2,3,5-Trimethylpyrazine	15.98	136
2-Ethyl-3-methylpyrazine	16.23	136
2,3,5,6-Tetramethylpyrazine	18.21	136
2-Isobutyl-3-methylpyrazine	19.54	150
Data adapted from a study on flavor-enhanced oils.[1]

Experimental Protocols

Protocol 1: Headspace-Solid Phase Microextraction (HS-SPME) GC-MS for 2-Methylpyrazine in Solid/Liquid Samples

• Sample Preparation:

  • Accurately weigh 1-5 g of your solid sample (or pipette 1-5 mL of a liquid sample) into a 20 mL headspace vial.[3]

  • If quantitative analysis is required, add an appropriate internal standard.[3]

  • For certain matrices like coffee, adding a saturated NaCl solution can enhance the release of volatile compounds.[1]

  • Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.[3]

• Equilibration and Extraction:

  • Place the sealed vial in a heating block or water bath and equilibrate the sample at 60-80°C for 10-30 minutes to allow the volatile pyrazines to partition into the headspace.[1]

  • Expose a Solid-Phase Microextraction (SPME) fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 20-60 minutes) at the same temperature.[1]

• Desorption and GC-MS Analysis:

  • After extraction, retract the fiber and immediately insert it into the hot GC inlet (e.g., 250-270°C) for thermal desorption for a specified time (e.g., 5-10 minutes).[1]

  • The GC-MS analysis begins, with the instrument parameters set according to the recommendations in the tables below.

Protocol 2: Solvent Extraction GC-MS for 2-Methylpyrazine in Complex Matrices

• Sample Preparation (Simultaneous Distillation-Extraction - SDE):

  • Weigh 25 g of the powdered sample (e.g., cocoa) into a flask and add 200 mL of distilled water.[1]

  • Place the flask in a Likens-Nickerson SDE apparatus and add a suitable solvent (e.g., 2 mL of n-hexane) to the solvent arm.[1]

  • Heat the sample flask for 60 minutes to allow for the simultaneous distillation of water and extraction of volatile compounds by the solvent.[1]

  • After extraction, the solvent containing the pyrazines can be carefully concentrated if necessary.[1]

• GC-MS Analysis:

  • The GC-MS parameters can be similar to those described in Protocol 1. The choice of column and temperature program may be adjusted based on the specific pyrazines of interest.[1]

Optimized GC-MS Parameters

GC Parameters

Parameter	Recommended Setting	Rationale
Column	Polar (e.g., DB-WAX) or Non-polar (e.g., HP-5MS); 30 m x 0.25-0.32 mm, 0.25 µm film thickness	Polar columns offer better separation for compounds with differing polarities, while non-polar columns separate based on boiling points.[1][4]
Carrier Gas	Helium	Inert gas that provides good chromatographic efficiency.
Flow Rate	1.0-1.2 mL/min	Optimal for maintaining good peak shape and resolution.[1]
Inlet Temperature	250-270°C	Ensures rapid and complete vaporization of the analyte.[1]
Injection Mode	Splitless	Maximizes analyte transfer to the column for improved sensitivity.[1]
Oven Program	Initial: 40-50°C (hold 2-5 min), Ramp: 3-5°C/min to 230-250°C, Final Hold: 5-10 min	Provides good separation of volatile compounds while ensuring elution of less volatile components.[1]

MS Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard ionization technique that produces reproducible mass spectra for library matching.
Electron Energy	70 eV	Standard energy for reproducible fragmentation and library matching.[3][4]
Ion Source Temp.	230°C	Maintains the analyte in the gas phase and prevents contamination of the ion source.[1][3][4]
Quadrupole Temp.	150°C	Ensures stable performance of the mass analyzer.[1]
Acquisition Mode	Full Scan or Selected Ion Monitoring (SIM)	Full Scan is used for compound identification, while SIM provides higher sensitivity for quantification.[3]
Mass Scan Range	m/z 30-350	Covers the expected mass range for 2-Methylpyrazine and its fragments.[1]

Visualizations

Caption: General workflow for GC-MS analysis of 2-Methylpyrazine.

Caption: Decision tree for troubleshooting common GC-MS issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chromforum.org [chromforum.org]

Technical Support Center: Quantification of 2-Methylpyrazine in Food Samples

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the quantification of 2-Methylpyrazine in complex food matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of 2-Methylpyrazine, offering potential causes and solutions to overcome matrix effects and ensure accurate quantification.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing	- Active sites in the GC inlet or column.- Co-elution with interfering matrix components.	- Use a deactivated inlet liner and a high-quality, inert GC column.- Optimize the GC temperature program to improve separation.- Employ more selective sample preparation techniques like Solid-Phase Microextraction (SPME) to remove interfering compounds.[1][2]
Signal Suppression or Enhancement	- Co-eluting matrix components affecting ionization efficiency in the MS source.	- Stable Isotope Dilution Analysis (SIDA): Use a deuterated internal standard (e.g., [2H6]-2-methyl-pyrazine) to compensate for matrix effects.[3][4]- Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that closely resembles the sample matrix.[5][6]- Standard Addition: Add known amounts of 2-Methylpyrazine standard to sample aliquots to create a calibration curve within the sample matrix.[7][8]- Sample Dilution: Dilute the sample extract to reduce the concentration of interfering matrix components.[9]
Low Analyte Recovery	- Inefficient extraction from the sample matrix.- Loss of volatile analyte during sample preparation.	- Optimize sample preparation parameters (e.g., extraction time, temperature, and solvent). For Headspace SPME (HS-SPME), optimize fiber coating, extraction temperature, and time.[1][3][10]- Ensure a closed system during extraction and sample transfer to prevent the loss of the volatile 2-Methylpyrazine.[11]
Poor Reproducibility	- Inconsistent sample preparation.- Variability in matrix effects between samples.	- Automate sample preparation where possible to improve consistency.[12]- Employ robust methods like SIDA that are less susceptible to variations in matrix effects.[4][13]
High Background Noise	- Contamination from solvents, glassware, or the instrument.- Carryover from previous injections.	- Use high-purity solvents and thoroughly clean all glassware.- Run solvent blanks between samples to check for and mitigate carryover.- Perform regular maintenance on the GC-MS system, including cleaning the ion source.

Logical Workflow for Troubleshooting Matrix Effects

The following diagram illustrates a decision-making workflow for addressing matrix effects during 2-Methylpyrazine quantification.

Caption: A troubleshooting decision tree for overcoming matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the quantification of 2-Methylpyrazine?

A1: Matrix effects are the alteration of the analytical signal of a target analyte due to the co-eluting components of the sample matrix. In the context of GC-MS analysis of 2-Methylpyrazine, these effects can lead to either suppression or enhancement of the ion signal, resulting in inaccurate quantification. This interference arises from the complex nature of food samples which contain a wide variety of compounds like fats, proteins, and sugars.

Q2: What is the most effective method to counteract matrix effects for 2-Methylpyrazine analysis?

A2: Stable Isotope Dilution Analysis (SIDA) is widely regarded as the gold standard for overcoming matrix effects in quantitative mass spectrometry.[4][13] This technique involves adding a known amount of a stable isotope-labeled version of the analyte (e.g., [2H6]-2-methyl-pyrazine) to the sample at the beginning of the sample preparation process. Since the labeled internal standard has nearly identical chemical and physical properties to the native analyte, it experiences the same matrix effects and losses during sample preparation and analysis. By measuring the ratio of the native analyte to the labeled internal standard, accurate quantification can be achieved.

Q3: When should I use matrix-matched calibration instead of SIDA?

A3: Matrix-matched calibration is a suitable alternative when a stable isotope-labeled internal standard for 2-Methylpyrazine is not available or is cost-prohibitive.[5][6] This method involves preparing the calibration standards in a blank matrix that is free of the analyte but otherwise has a similar composition to the samples being analyzed. This approach helps to mimic the matrix effects experienced by the analyte in the actual samples. However, its effectiveness is dependent on the availability of a truly representative blank matrix.

Q4: What is the standard addition method and in which situations is it most useful?

A4: The standard addition method is another powerful technique for correcting for matrix effects, particularly when a blank matrix for matrix-matched calibration is not available.[7][8] In this method, the sample is divided into several aliquots, and known, varying amounts of a 2-Methylpyrazine standard are added to all but one of the aliquots. All aliquots are then analyzed, and a calibration curve is generated by plotting the instrument response against the concentration of the added standard. The unknown initial concentration of 2-Methylpyrazine in the sample is determined by extrapolating the calibration curve back to the x-intercept.

Q5: What are the key parameters to optimize for Headspace Solid-Phase Microextraction (HS-SPME) of 2-Methylpyrazine?

A5: For the analysis of a volatile compound like 2-Methylpyrazine, optimizing HS-SPME conditions is crucial for achieving good sensitivity and reproducibility. The key parameters to optimize include:

• Fiber Coating: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fibers are often effective for pyrazine (B50134) extraction.[1][10]

• Extraction Temperature: Higher temperatures can increase the volatility of 2-Methylpyrazine, leading to better extraction efficiency. A typical range to investigate is 50-80°C.[1][3]

• Extraction Time: Sufficient time is needed for the analyte to reach equilibrium between the sample headspace and the SPME fiber. An extraction time of 30-60 minutes is common.[2][3]

• Sample Incubation Time and Temperature: Pre-incubating the sample at an elevated temperature helps to release the volatile 2-Methylpyrazine into the headspace before the SPME fiber is exposed.[3]

Experimental Protocols

Protocol 1: Sample Preparation using Headspace Solid-Phase Microextraction (HS-SPME)

This protocol describes a general procedure for the extraction of 2-Methylpyrazine from a solid or liquid food sample.

Caption: Workflow for HS-SPME sample preparation.

Methodology:

• Sample Preparation: For solid samples, homogenize to ensure uniformity. Weigh a representative amount of the homogenized sample (e.g., 1-5 g) into a headspace vial (e.g., 20 mL). For liquid samples, pipette a known volume into the vial.

• Internal Standard Addition (for SIDA): If using Stable Isotope Dilution Analysis, add a known amount of the deuterated 2-Methylpyrazine internal standard solution to the sample in the vial.

• Incubation: Securely seal the vial with a septum cap. Place the vial in a heating block or water bath and incubate at a set temperature (e.g., 80°C) for a specific time (e.g., 20 minutes) with agitation to facilitate the release of volatile compounds into the headspace.[3]

• HS-SPME Extraction: After incubation, expose a pre-conditioned SPME fiber to the headspace of the vial. Maintain the extraction at a controlled temperature (e.g., 50°C) for a defined period (e.g., 50 minutes) to allow for the adsorption of 2-Methylpyrazine onto the fiber coating.[3]

• Desorption: Retract the fiber and immediately insert it into the heated injection port of the gas chromatograph (e.g., 250°C) for thermal desorption of the analytes onto the GC column.

• GC-MS Analysis: Initiate the GC-MS analysis.

Protocol 2: Quantification using Matrix-Matched Calibration

This protocol outlines the steps for creating and using a matrix-matched calibration curve.

Methodology:

• Preparation of Blank Matrix Extract: Select a food matrix that is representative of the samples but is known to be free of 2-Methylpyrazine. Prepare an extract of this blank matrix using the same procedure as for the actual samples (e.g., HS-SPME).

• Preparation of Calibration Standards: Prepare a series of calibration standards by spiking the blank matrix extract with known concentrations of a 2-Methylpyrazine standard solution. The concentration range should bracket the expected concentration of 2-Methylpyrazine in the samples.

• Analysis: Analyze the matrix-matched calibration standards and the sample extracts using the same GC-MS method.

• Quantification: Construct a calibration curve by plotting the peak area of 2-Methylpyrazine against the corresponding concentration for the matrix-matched standards. Determine the concentration of 2-Methylpyrazine in the samples by interpolating their peak areas on this calibration curve.

Protocol 3: Quantification using the Standard Addition Method

This protocol provides a workflow for quantification by standard addition.

Caption: Workflow for the standard addition method.

Methodology:

• Sample Aliquoting: Prepare at least four identical aliquots of the sample extract.

• Spiking: Leave one aliquot unspiked. To the remaining aliquots, add known and increasing amounts of a 2-Methylpyrazine standard solution. The amounts added should be in the range of the expected concentration in the sample (e.g., 0.5x, 1x, and 1.5x the estimated amount).[7]

• Analysis: Analyze all the aliquots (spiked and unspiked) using the same GC-MS method.

• Calibration Curve Construction: Plot the measured peak area of 2-Methylpyrazine on the y-axis against the concentration of the standard added to each aliquot on the x-axis.

• Concentration Determination: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line corresponds to the concentration of 2-Methylpyrazine in the original, unspiked sample.[8]

Quantitative Data Summary

The following tables summarize typical performance data for the quantification of pyrazines in food matrices using HS-SPME-GC-MS.

Table 1: Method Detection and Quantification Limits

Analyte	Matrix	LOD (ng/g)	LOQ (ng/g)	Reference
Pyrazines	Rapeseed Oil	2 - 60	6 - 180	[3]
Pyrazines	Perilla Seed Oil	0.07 - 22.22	-	[14]

Table 2: Recovery and Precision Data

Analyte	Matrix	Recovery (%)	Intra-day RSD (%)	Inter-day RSD (%)	Reference
Pyrazines	Rapeseed Oil	91.6 - 109.2	< 16	< 16	[3]
Pyrazines	Perilla Seed Oil	94.6 - 107.92	< 9.49	< 9.76	[14]

LOD: Limit of Detection, LOQ: Limit of Quantification, RSD: Relative Standard Deviation

References

• 1. Headspace Solid-Phase Microextraction Analysis of Volatile Components in Peanut Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Processing of Flavor-Enhanced Oils: Optimization and Validation of Multiple Headspace Solid-Phase Microextraction-Arrow to Quantify Pyrazines in the Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. Optimization of Headspace Solid-Phase Microextraction (HS-SPME) Parameters for the Analysis of Pyrazines in Yeast Extract via Gas Chromatography Mass Spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Best Practices for Sample Preparation in Food Analysis • Food Safety Institute [foodsafety.institute]
• 12. lcms.cz [lcms.cz]
• 13. Quantitative determination of 2-methoxy-3-isobutylpyrazine in red wines and grapes of Bordeaux using a stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: 2-Methylpyrazine Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-Methylpyrazine.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Methylpyrazine, particularly focusing on the widely used method of cyclocondensation between an ethylene (B1197577) source and a propylene (B89431) source.

Question 1: Why is my 2-Methylpyrazine yield consistently low?

Answer: Low yield is a frequent issue that can be attributed to several factors, including suboptimal reaction conditions, catalyst inefficiency, or reactant purity.

• Suboptimal Temperature: The reaction temperature is a critical parameter. For the vapor-phase synthesis over ferrite (B1171679) catalysts, yields of 2-Methylpyrazine can be low at temperatures below 573 K. The optimal yield (up to 80%) is often achieved around 723 K. Above this temperature, yield may decrease due to charring and carbon deposition on the catalyst surface[1]. For fermentative processes, a temperature of 37°C was found to be optimal for production by Bacillus amyloliquefaciens[2].

• Catalyst Issues: The choice and condition of the catalyst are paramount.

  • Composition: Mixed metal oxide catalysts, such as Zn-Cr-O, have shown that a combination of metals is necessary for effective dehydrocyclization[3]. For instance, a 1:1 molar ratio of Zinc to Chromium demonstrated a higher rate of 2-Methylpyrazine formation compared to other ratios[3]. Cr-promoted Cu-Zn/Al2O3 catalysts have also been used effectively[4].

  • Active Sites: The synthesis requires dual-functional active sites for both dehydration/cyclization and dehydrogenation[4]. The catalyst must possess both acidic and basic sites to facilitate these steps[3].

  • Deactivation: Catalysts can deactivate due to coking or poisoning. Regeneration or using fresh catalyst may be necessary.

• Reactant Ratio: The molar ratio of reactants, such as ethylenediamine (B42938) (ED) and propylene glycol (PG), influences the yield. A common starting point is a 1:1 molar ratio[4]. For synthesis using crude glycerol (B35011), a mole ratio of 1:1 for glycerol to ethylenediamine has been used[3].

To diagnose the problem, a logical approach is necessary.

Caption: Troubleshooting logic for low 2-Methylpyrazine yield.

Question 2: I am observing significant side product formation. How can I improve the selectivity for 2-Methylpyrazine?

Answer: Formation of side products is often due to non-selective catalytic reactions or decomposition at high temperatures.

• Catalyst Selectivity: The catalyst composition is crucial for selectivity. For example, in the dehydrocyclization of glycerol and ethylenediamine, varying the Zn:Cr mole ratio significantly changed the product distribution[3]. Catalysts with strong basic sites and mild acid sites are desirable for this reaction[3]. The use of specific catalysts like MnFe2O4 has been shown to yield up to 80% 2-Methylpyrazine, indicating high selectivity under optimal conditions[1].

• Reaction Temperature: As temperature increases, the rate of side reactions, such as cracking of propylene glycol, can increase[5]. Operating at the lowest temperature that still provides a good conversion rate can improve selectivity. For instance, in one study, increasing the temperature from 340°C to 400°C increased the selectivity for 2-MP by about 10% by favoring the desired cyclodehydration over cracking[5].

• Feed Composition: The presence of impurities in reactants, such as in crude glycerol, can lead to side reactions. While methods have been developed to utilize crude glycerol, the impurities can still pose a challenge[3]. Additionally, the molar ratio of reactants like ammonia (B1221849) and oxygen in ammoxidation processes is critical for selectivity[6][7].

Question 3: My catalyst seems to deactivate quickly. What are the causes and solutions?

Answer: Catalyst deactivation is a common problem in continuous, high-temperature reactions.

• Coking/Carbon Deposition: At high temperatures (>723 K), charring and the deposition of carbon on the catalyst surface can occur, blocking active sites[1].

  • Solution: Lowering the reaction temperature can mitigate this. Periodic regeneration of the catalyst by controlled oxidation (burning off the carbon) can restore activity.

• Sintering: High temperatures can also cause the small, highly dispersed metal particles on a catalyst support to agglomerate (sinter), reducing the active surface area.

  • Solution: Using a thermally stable support and avoiding excessive temperatures can reduce sintering. Catalyst design, such as using hydrotalcite precursors, can lead to better stability and resistance to coke formation[8].

• Poisoning: Impurities in the reactant feed can adsorb to the catalyst's active sites and deactivate it.

  • Solution: Ensure high purity of reactants. If using feedstocks like crude glycerol, pre-treatment to remove impurities may be necessary.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial synthesis routes for 2-Methylpyrazine? A1: The main industrial method is the catalytic condensation reaction between ethylenediamine (ED) and a C3 compound, most commonly propylene glycol (PG)[1][4][9]. This is a vapor-phase reaction performed at high temperatures (e.g., 380-450°C) over heterogeneous catalysts[1][4]. Another established route involves the reaction of ethylenediamine with pyruvaldehyde (methylglyoxal)[10]. More recently, methods utilizing biodiesel-derived crude glycerol as the C3 source have been developed as a value-addition process[3].

Q2: What are the key applications of 2-Methylpyrazine? A2: 2-Methylpyrazine is a valuable heterocyclic compound with several applications. It is a key intermediate in the synthesis of the effective anti-tuberculosis drug pyrazinamide[1][4]. It is also widely used in the flavor and fragrance industry and in the formulation of agricultural chemicals like pesticides and herbicides[9][11].

Q3: What types of catalysts are most effective for 2-Methylpyrazine synthesis? A3: Dual-functional catalysts with both acidic and basic properties are required. Effective catalysts include mixed metal oxides and supported metals. Examples include:

• Zinc-Chromium Oxides (Zn-Cr-O): These are effective for the dehydrocyclization of glycerol and ethylenediamine[3].

• Copper-based catalysts: Cr-promoted Cu-Zn/Al2O3 catalysts have shown good performance for the cyclo-dehydrogenation of ethylenediamine and propylene glycol[4].

• Ferrite Catalysts: Nanocrystalline spinels like MnFe2O4 have demonstrated high conversion and selectivity[1].

• Zeolites: Zinc-modified zeolites such as ZSM-5 have also been used for this synthesis[1].

Q4: What safety precautions should be taken when synthesizing 2-Methylpyrazine? A4: 2-Methylpyrazine is a flammable liquid and is harmful if swallowed. Standard laboratory safety procedures should be followed, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. All reactions should be conducted in a well-ventilated fume hood. The ammoxidation reaction to produce 2-cyanopyrazine from 2-methylpyrazine is strongly exothermic and can be explosive, requiring careful heat management, for which microreactors have been shown to be effective[6].

Data on Synthesis Parameters

Table 1: Vapor-Phase Synthesis of 2-Methylpyrazine from Ethylenediamine (ED) and Propylene Glycol (PG)

Catalyst	Temperature (°C)	ED:PG Molar Ratio	Max Yield (%)	Conversion (%)	Reference
MnFe₂O₄	450 (723 K)	1:1	80	~98 (PG)	[1]
Cr-promoted Cu-Zn/Al₂O₃	380	1:1	Not specified	Not specified	[4]

| mo-ZnAl / mo-CoAl | 400 | Not specified | ~90 | ~100 |[5] |

Table 2: Synthesis of 2-Methylpyrazine from Ethylenediamine (ED) and Glycerol

Catalyst	Temperature (°C)	Glycerol:ED Molar Ratio	EDA Conversion (%)	Glycerol Conversion (%)	Reference
Zn1Cr1 (1:1)	375	1:1	86	81	[3]
Zn2Cr1 (2:1)	375	1:1	89	84	[3]

| Zn3Cr1 (3:1) | 375 | 1:1 | 65 | 45 |[3] |

Experimental Protocols

Protocol 1: Vapor-Phase Synthesis via Cyclo-dehydrogenation of Ethylenediamine and Propylene Glycol

This protocol is based on the methodology for using a Cr-promoted Cu-Zn/Al2O3 catalyst in a fixed-bed reactor[4].

1. Catalyst Preparation (3-step impregnation): a. Dissolve appropriate amounts of Cu(NO₃)₂·3H₂O, Zn(NO₃)₂·6H₂O, and Cr(NO₃)₃·9H₂O in deionized water. b. Add one-third of the solution drop-wise onto an alumina (B75360) support (40-60 mesh). c. Dry the mixture at 110°C for 20 minutes. d. Repeat steps b and c two more times. e. Dry the final impregnated support at 110°C for 4 hours and then calcine at 450°C for 5 hours[4].

2. Reaction Setup: a. Load the prepared catalyst into a continuous fixed-bed reactor (e.g., stainless steel tube)[4]. b. Reduce the catalyst in-situ under a flow of H₂/N₂ (1:1 molar ratio) at 380°C for 2 hours[4].

3. Synthesis: a. Prepare the liquid feed by mixing ethylenediamine and propylene glycol in a 1:1 molar ratio, diluted with 50 wt.% deionized water[4]. b. After catalyst reduction, maintain the reactor temperature at 380°C. c. Introduce the liquid feed into the reactor at a controlled flow rate. d. The reaction is performed at atmospheric pressure[4]. e. Collect the product mixture downstream after cooling and condensation.

4. Product Analysis: a. Analyze the collected liquid product using Gas Chromatography (GC) to determine the conversion of reactants and the yield of 2-Methylpyrazine.

Caption: Experimental workflow for 2-Methylpyrazine synthesis.

Protocol 2: Synthesis of 3-hydroxy-5-methylpyrazine-2-carboxamide (Intermediate)

This protocol is adapted from a patented procedure for a related pyrazine (B50134) derivative, starting from methylglyoxal[12].

1. Reaction Setup: a. In a three-necked round-bottom flask, add 216g of 40% methylglyoxal (B44143) aqueous solution and 117g of 2-amino malonamide[12]. b. Place the flask in an ice-water bath and cool the mixture to approximately 5°C[12].

2. Reaction: a. Prepare a 40% sodium hydroxide (B78521) aqueous solution. b. Slowly add 100g of the NaOH solution dropwise to the reaction mixture, ensuring the internal temperature is maintained at 5°C[12]. c. After the addition is complete, continue stirring for 6 hours at 5°C[12].

3. Workup and Isolation: a. After 6 hours, adjust the pH to ~6 by adding a 10% hydrochloric acid solution. A large amount of solid should precipitate[12]. b. Filter the solid product. c. Wash the filter cake with water. d. Dry the product in an oven to obtain the crude 3-hydroxy-5-methylpyrazine-2-carboxamide[12]. The reported yield for this step is 78%[12].

Caption: Reaction pathway for 2-Methylpyrazine synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. ias.ac.in [ias.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. Continuous-Flow Ammoxidation of 2-Methylpyrazine to 2-Cyanopyrazine with High Space-Time Yield in a Microreactor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Continuous-Flow Ammoxidation of 2-Methylpyrazine to 2-Cyanopyrazine with High Space-Time Yield in a Microreactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of 2-Methylpyrazine Over Highly Dispersed Copper Catalysts | Semantic Scholar [semanticscholar.org]
• 9. Buy Bulk - 2-Methylpyrazine | Wholesale Supplier [sinofoodsupply.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. CN109369545B - Synthesis process of 2-methyl-5-pyrazine formate - Google Patents [patents.google.com]

Troubleshooting low recovery of 2-Methylpyrazine during extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low recovery of 2-Methylpyrazine during extraction experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 2-Methylpyrazine that influence its extraction?

A1: 2-Methylpyrazine is a volatile, aromatic heterocyclic compound with a nutty, roasted aroma. Its key properties relevant to extraction include:

• Molecular Formula: C₅H₆N₂

• Molecular Weight: 94.11 g/mol

• Boiling Point: Approximately 135°C. Its volatility can lead to losses during sample preparation and extraction if not handled properly.

• Solubility: It is soluble in a wide range of solvents, including polar solvents like water and ethanol, and non-polar organic solvents such as hexane (B92381) and dichloromethane (B109758). This broad solubility offers flexibility in the choice of extraction solvent.

• pKa: The pKa of 2-Methylpyrazine is approximately 1.45. This means it is a weak base and its charge state can be manipulated by adjusting the pH of the sample solution, which can be crucial for certain extraction techniques like liquid-liquid extraction (LLE) and solid-phase extraction (SPE).

Q2: Which extraction techniques are most commonly used for 2-Methylpyrazine?

A2: The most common methods for extracting 2-Methylpyrazine and other pyrazines from various matrices include:

• Liquid-Liquid Extraction (LLE): A conventional method that partitions the analyte between two immiscible liquid phases.

• Solid-Phase Extraction (SPE): A technique where the analyte is retained on a solid sorbent, washed, and then eluted with an appropriate solvent.

• Headspace Solid-Phase Microextraction (HS-SPME): A solvent-free technique that is particularly well-suited for volatile compounds like 2-Methylpyrazine, where the analyte is adsorbed from the headspace above the sample onto a coated fiber.

• Supercritical Fluid Extraction (SFE): A "green" extraction method that uses a supercritical fluid, typically carbon dioxide, as the extraction solvent.

Q3: What is a typical acceptable recovery rate for 2-Methylpyrazine?

A3: Acceptable recovery rates can vary depending on the complexity of the sample matrix, the concentration of the analyte, and the analytical technique used. Generally, for quantitative analysis, recovery rates between 80% and 120% are considered acceptable. However, for complex matrices or trace-level analysis, a wider range may be acceptable with appropriate validation.

Troubleshooting Guide for Low 2-Methylpyrazine Recovery

This guide addresses common issues encountered during the extraction of 2-Methylpyrazine and provides systematic solutions.

Issue 1: Low Recovery with Liquid-Liquid Extraction (LLE)

Potential Cause	Troubleshooting Step	Explanation
Inappropriate Solvent Polarity	Select a solvent that has a similar polarity to 2-Methylpyrazine. Dichloromethane or a mixture of hexane and ethyl acetate (B1210297) are often effective. For extraction from aqueous solutions, water was found to be a superior solvent compared to dichloromethane in a coffee matrix study.	The principle of "like dissolves like" governs LLE. The choice of solvent is critical for efficient partitioning of the analyte from the sample matrix into the extraction solvent.
Incorrect Sample pH	Adjust the pH of the aqueous sample to be basic (pH > 8).	Since 2-Methylpyrazine is a weak base, raising the pH will ensure it is in its neutral, uncharged form, which is more soluble in organic solvents, thus improving extraction efficiency.
Insufficient Phase Separation/Emulsion Formation	Add salt (e.g., NaCl or Na₂SO₄) to the aqueous phase (salting-out effect). Centrifuge the sample to break up emulsions.	The addition of salt increases the ionic strength of the aqueous phase, decreasing the solubility of 2-Methylpyrazine and promoting its transfer to the organic phase. Centrifugation provides a physical force to separate the layers.
Incomplete Extraction	Increase the solvent-to-sample volume ratio. Perform multiple extractions with fresh solvent (e.g., 3 x 50 mL instead of 1 x 150 mL).	Multiple extractions are more efficient at recovering the analyte than a single extraction with the same total solvent volume.
Analyte Volatility	Keep samples and extracts cool during the extraction process. Minimize exposure to air by keeping vials capped. Avoid high temperatures during solvent evaporation steps.	2-Methylpyrazine is volatile and can be lost through evaporation, especially when heated or exposed to a stream of nitrogen for an extended period.

Issue 2: Low Recovery with Solid-Phase Extraction (SPE)

Potential Cause	Troubleshooting Step	Explanation
Inappropriate Sorbent Selection	For 2-Methylpyrazine, a reversed-phase (e.g., C18) or a polymeric sorbent can be effective. The choice depends on the sample matrix.	The sorbent must have a higher affinity for the analyte than the sample matrix to ensure retention.
Improper Sample pH during Loading	Adjust the sample pH to be neutral or slightly basic to ensure 2-Methylpyrazine is in its neutral form for better retention on a reversed-phase sorbent.	The charge of the analyte affects its interaction with the sorbent. For reversed-phase SPE, the neutral form is generally better retained.
Inefficient Elution	Use a stronger elution solvent. Increase the volume of the elution solvent or perform a second elution.	The elution solvent must be strong enough to disrupt the interaction between the analyte and the sorbent. A common elution solvent for pyrazines from a C18 cartridge is a mixture of an organic solvent (e.g., methanol (B129727) or acetonitrile) and water.
Channeling or Clogging of the Cartridge	Ensure the sample is free of particulates before loading. Do not let the sorbent bed run dry during conditioning and sample loading.	A consistent flow through the sorbent bed is crucial for efficient interaction between the analyte and the sorbent.

Issue 3: Low Recovery with Headspace Solid-Phase Microextraction (HS-SPME)

Potential Cause	Troubleshooting Step	Explanation
Suboptimal Fiber Coating	Select a fiber with a coating that has a high affinity for 2-Methylpyrazine. For pyrazines, polar fibers such as those coated with Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) or Carbowax/Divinylbenzene (CWX) are often effective.	The efficiency of HS-SPME is highly dependent on the partitioning of the analyte between the sample headspace and the fiber coating.
Incorrect Extraction Temperature	Optimize the extraction temperature. Increasing the temperature can increase the volatility of 2-Methylpyrazine and its concentration in the headspace, but excessively high temperatures can decrease the fiber's adsorption efficiency. A temperature around 60-80°C is often a good starting point.	Temperature affects the vapor pressure of the analyte and the equilibrium between the sample, headspace, and fiber.
Insufficient Extraction Time	Ensure the extraction time is long enough to allow for equilibrium to be reached between the headspace and the SPME fiber. An extraction time of 30-60 minutes is typical.	The amount of analyte adsorbed by the fiber increases with time until equilibrium is reached.
Matrix Effects	Add salt to the sample matrix (salting-out effect). Ensure the sample is adequately agitated during extraction.	The addition of salt can increase the volatility of 2-Methylpyrazine. Agitation helps to facilitate the mass transfer of the analyte from the sample to the headspace.

Quantitative Data Summary

The following table summarizes reported recovery rates for 2-Methylpyrazine and related pyrazines using different extraction methods. It is important to note that recovery can be highly matrix-dependent.

Analyte	Matrix	Extraction Method	Recovery (%)	Reference
Pyrazines (spiked)	Perilla Seed Oil	HS-SPME-GC-MS²	94.6 - 107.92	[1]
Tetramethylpyrazine	Vinegar	Improved LLE	82.4 - 96.2	[2]
Pyrazines (spiked)	Rapeseed Oil	MHS-SPME-arrow	91.6 - 109.2	[3]
Organic Acids	Urine	SPE	84.1 (mean)
Organic Acids	Urine	LLE	77.4 (mean)

Experimental Protocol: Optimized HS-SPME for 2-Methylpyrazine

This protocol is a generalized procedure based on optimized methods reported in the literature for the extraction of pyrazines from a liquid matrix.

1. Materials and Reagents:

• Sample containing 2-Methylpyrazine

• Sodium chloride (NaCl), analytical grade

• SPME fiber assembly with a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• Heating and stirring module for headspace vials

• Gas chromatograph with a mass spectrometer (GC-MS) or flame ionization detector (FID)

2. Sample Preparation:

• Place 5 mL of the liquid sample into a 20 mL headspace vial.

• Add 1.5 g of NaCl to the vial.

• Immediately seal the vial with a magnetic screw cap.

3. HS-SPME Procedure:

• Place the vial in the heating and stirring module.

• Equilibrate the sample at 80°C for 15 minutes with constant agitation.

• After equilibration, expose the DVB/CAR/PDMS fiber to the headspace of the vial for 40 minutes at 80°C with continued agitation.

4. Desorption and Analysis:

• After the extraction, immediately retract the fiber into the needle and transfer it to the GC injection port.

• Desorb the analytes from the fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

• Start the GC-MS/MS analysis.

5. Quality Control:

• Analyze a blank sample (matrix without analyte) to check for interferences.

• Analyze a matrix spike sample (blank matrix spiked with a known concentration of 2-Methylpyrazine) to determine the recovery of the method.

Visualization

Troubleshooting Workflow for Low 2-Methylpyrazine Recovery

A troubleshooting workflow for low 2-Methylpyrazine recovery.

References

• 1. nihs.go.jp [nihs.go.jp]
• 2. fda.gov [fda.gov]
• 3. media.sciltp.com [media.sciltp.com]

Technical Support Center: Stability of 2-Methylpyrazine in Different Solvent Systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 2-methylpyrazine in various solvent systems. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the general stability and storage recommendations for 2-methylpyrazine?

A1: 2-Methylpyrazine is generally considered stable under standard ambient conditions (room temperature). For optimal stability, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light. It is crucial to keep it away from heat, sparks, and open flames as it is a flammable liquid. The recommended storage temperature is typically below 15°C. Purging the headspace of the container with nitrogen can also help to prevent degradation over long-term storage.

Q2: What are the known incompatibilities of 2-methylpyrazine?

A2: 2-Methylpyrazine is incompatible with strong acids and strong oxidizing agents. Contact with these substances can lead to vigorous reactions and degradation of the compound.

Q3: What are the potential degradation pathways for 2-methylpyrazine in solution?

A3: While specific degradation kinetics in various solvents are not extensively documented in publicly available literature, potential degradation pathways for pyrazines in solution may include:

• Oxidation: The pyrazine (B50134) ring can be susceptible to oxidation, potentially leading to the formation of N-oxides or hydroxylated derivatives.

• Photodegradation: Exposure to UV light can induce degradation. Although 2-methylpyrazine is not predicted to have photoirritating potential, it does show significant UV/Vis absorbance under neutral and acidic conditions, suggesting a potential for photolytic degradation upon prolonged exposure.[1]

• Extreme pH: Highly acidic or alkaline conditions can potentially catalyze the hydrolysis or rearrangement of the pyrazine ring, although specific data on the effect of pH on 2-methylpyrazine stability is limited.

Q4: Is there any information on the thermal degradation of 2-methylpyrazine?

A4: The formation of 2-methylpyrazine in food systems via the Maillard reaction is a thermally driven process. One study on the formation kinetics of 2-methylpyrazine in a solid model system at temperatures between 80 and 120 °C determined that the formation rate followed a first-order reaction model with an activation energy of 13.5 kcal/mol.[2] While this study focuses on formation rather than degradation, it provides insight into the thermal processes involving 2-methylpyrazine. Another study on the thermal degradation of methionine-glucose Amadori products, which are precursors to pyrazines, suggests that the thermal degradation pathways are complex and can be influenced by other components in the system.[3]

Troubleshooting Guide

This guide addresses common issues that may be encountered during the stability testing of 2-methylpyrazine using HPLC and GC-MS.

HPLC Analysis

Issue	Potential Cause(s)	Troubleshooting Steps
No or Low Peak Signal	Leak in the system; Faulty injector rotor; Incorrect detector settings; Lamp failure; Sample degradation.	- Check for leaks throughout the HPLC system.- Inspect and replace the injector rotor if necessary.- Ensure the detector is appropriate for pyrazine analysis and the wavelength is set correctly (around 270-280 nm is often used for pyrazines).- Check the detector lamp status and replace if needed.- Prepare fresh standards and samples to rule out degradation.
Peak Tailing	Column degradation; Active sites on the column or in the system; Mismatch between sample solvent and mobile phase.	- Replace the column with a new one of the same type.- Use a mobile phase with additives (e.g., a small amount of a competing base) to block active sites.- Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the mobile phase.
Split Peaks	Issue with the injector (e.g., faulty rotor); Air bubbles in the system; Blockage in the flow path.	- Service or replace the injector rotor.- Thoroughly degas the mobile phase and prime the system to remove air bubbles.- Systematically check for and clear any blockages from the injector to the detector.[4]
Shifting Retention Times	Inconsistent mobile phase composition; Fluctuations in column temperature; Column aging.	- Prepare fresh mobile phase and ensure accurate mixing.- Use a column oven to maintain a constant and consistent temperature.- Replace the column if it is old or has been used extensively.
Poor Resolution of Isomers	Suboptimal mobile phase composition or gradient; Inappropriate column.	- Optimize the mobile phase composition (e.g., the ratio of organic solvent to water).- Adjust the gradient profile to improve separation.- Consider using a different column chemistry. For some pyrazine isomers, specialized columns like a Chiralpak AD-H have been shown to be effective.[5][6]

GC-MS Analysis

Issue	Potential Cause(s)	Troubleshooting Steps
No or Low Peak Signal	Blocked syringe; Incorrect injection parameters; Leak in the system; Column breakage; Detector issue (e.g., blown filament).	- Clean or replace the syringe.- Verify autosampler and injection settings.- Perform a leak check on the entire GC system.- Inspect the column for breaks and replace if necessary.- Check the MS tune and filament status.[7]
Peak Tailing	Active sites in the inlet liner or column; Column contamination; Incorrect injector temperature.	- Use a deactivated inlet liner and replace it regularly.- Bake out the column to remove contaminants or trim the front end of the column.- Optimize the injector temperature to ensure complete and rapid vaporization without causing degradation.
Poor Resolution of Isomers	Suboptimal oven temperature program; Inappropriate column.	- Slow down the temperature ramp rate to improve separation of closely eluting peaks.- Use a column with a different stationary phase polarity (e.g., a polar WAX-type column is often used for pyrazines).[5]
Ghost Peaks	Contamination from the syringe, septum, or previous injections.	- Rinse the syringe with a clean solvent before each injection.- Replace the septum.- Run a blank solvent injection to check for carryover from previous samples.
Inconsistent Peak Areas	Leaking syringe or septum; Inconsistent injection volume; Sample degradation in the vial.	- Replace the syringe and septum.- Ensure the autosampler is functioning correctly and delivering a consistent volume.- Use fresh samples and consider using vial inserts to minimize headspace.

Experimental Protocols

General Stability Study Protocol

A general protocol for assessing the stability of 2-methylpyrazine in a given solvent system:

• Solution Preparation:

  • Prepare a stock solution of 2-methylpyrazine in the desired solvent (e.g., water, ethanol, methanol (B129727), acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Ensure the solvent is of high purity (HPLC or GC grade).

  • For aqueous solutions, prepare solutions at different pH values (e.g., pH 4, 7, and 9) using appropriate buffers to assess the impact of pH on stability.

• Storage Conditions:

  • Aliquot the solutions into amber glass vials to protect from light.

  • Store the vials under different temperature conditions (e.g., refrigerated at 4°C, room temperature at 25°C, and accelerated conditions at 40°C).

• Sampling and Analysis:

  • At specified time points (e.g., 0, 24, 48, 72 hours, and weekly thereafter), withdraw an aliquot from each vial.

  • Analyze the samples immediately using a validated analytical method (HPLC-UV or GC-MS) to determine the concentration of 2-methylpyrazine.

• Data Analysis:

  • Plot the concentration of 2-methylpyrazine as a function of time for each storage condition.

  • Determine the degradation kinetics (e.g., zero-order, first-order) by fitting the data to the appropriate kinetic models.[8]

  • Calculate the degradation rate constant (k) and the half-life (t½) for each condition.

Analytical Methodologies

HPLC-UV Method for 2-Methylpyrazine Quantification

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used for pyrazine analysis.[5]

• Mobile Phase: A mixture of acetonitrile (B52724) and water or methanol and water is typically used. The exact ratio should be optimized for the specific column and system to achieve good peak shape and resolution.[5]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Approximately 275-280 nm.

• Injection Volume: 10-20 µL.

• Quantification: Create a calibration curve using standards of known 2-methylpyrazine concentrations.

GC-MS Method for 2-Methylpyrazine Quantification and Degradation Product Identification

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Column: A polar capillary column, such as a DB-WAX or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is often suitable for separating pyrazines.[5]

• Carrier Gas: Helium at a constant flow rate of approximately 1 mL/min.

• Oven Temperature Program: An initial temperature of 60°C held for a few minutes, followed by a ramp to a final temperature of around 240°C. The specific program should be optimized for the column and expected analytes.

• Injector Temperature: 250°C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

  • Ion Source Temperature: 230°C.

• Quantification: Use an internal standard method for accurate quantification.

• Identification of Degradation Products: Tentatively identify degradation products by comparing their mass spectra with libraries (e.g., NIST) and by interpreting the fragmentation patterns.

Data on Stability of 2-Methylpyrazine

Currently, there is a lack of comprehensive, publicly available quantitative data on the degradation kinetics, half-life, and degradation constants of 2-methylpyrazine in common laboratory solvents under various conditions. The information provided in this technical support center is based on general chemical principles, data for related compounds, and best practices for stability testing. Researchers are encouraged to perform their own stability studies using the protocols outlined above to generate data specific to their experimental conditions.

Visualizations

References

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanism of Pyrazine Formation Intervened by Oxidized Methionines during Thermal Degradation of the Methionine-Glucose Amadori Compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. HPLC Separation of 2-Ethyl-5(6)-methylpyrazine and Its Electroantennogram and Alarm Activities on Fire Ants (Solenopsis invicta Buren) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ssi.shimadzu.com [ssi.shimadzu.com]
• 8. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]

Technical Support Center: Purification of 2-Methylpyrazine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Methylpyrazine. The information is presented in a question-and-answer format to directly address common issues encountered during purification experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 2-Methylpyrazine?

A1: Commercially available 2-Methylpyrazine typically has a purity of 98-100% as determined by Gas Chromatography (GC).[1] Potential impurities can include:

• Isomeric Pyrazines: Other methylpyrazine isomers (e.g., 2,5-dimethylpyrazine, 2,6-dimethylpyrazine) and ethylpyrazine can be present, arising from the synthesis process.

• Starting Materials and Intermediates: Residual starting materials from synthesis, such as ethylenediamine (B42938) and propylene (B89431) glycol, may be present.[2] Intermediates like 2-methylpiperazine (B152721) can also be found.

• Solvent Residues: Solvents used during synthesis and purification (e.g., ethanol (B145695), water, dipropylene glycol) may remain in the final product.[3]

• Side-Reaction Products: Imidazole (B134444) derivatives can form as byproducts during pyrazine (B50134) synthesis and may require specific purification steps for removal.[4]

Q2: What are the most effective methods for purifying 2-Methylpyrazine?

A2: The most common and effective methods for purifying 2-Methylpyrazine are:

• Fractional Distillation: This is a highly efficient method for separating 2-Methylpyrazine from impurities with different boiling points.[5][6]

• Recrystallization: This technique is useful for removing impurities that have different solubilities than 2-Methylpyrazine in a given solvent system.[7][8]

• Column Chromatography: Particularly useful for removing polar impurities like imidazole derivatives.[4]

• Preparative High-Performance Liquid Chromatography (HPLC): Can be employed for achieving very high purity, especially for separating closely related isomers.

Q3: How can I assess the purity of my 2-Methylpyrazine sample?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most widely used analytical technique for the qualitative and quantitative analysis of pyrazines and their impurities.[9] It allows for the separation and identification of volatile and semi-volatile compounds. High-Performance Liquid Chromatography (HPLC) can also be used for purity assessment.

Troubleshooting Guides

Fractional Distillation

Q4: My fractional distillation is not effectively separating 2-Methylpyrazine from its impurities. What could be the problem?

A4: Inefficient separation during fractional distillation can be due to several factors:

• Insufficient Column Efficiency: The fractionating column may not have enough theoretical plates to separate components with close boiling points. Using a longer column or a column with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge) can improve separation.[6]

• Incorrect Heating Rate: Heating the distillation flask too quickly can lead to poor separation. A slow and steady heating rate is crucial to allow for proper vapor-liquid equilibrium to be established within the column.

• Poor Insulation: The fractionating column should be well-insulated to prevent heat loss, which can disrupt the temperature gradient necessary for efficient separation. Wrapping the column in glass wool or aluminum foil can help maintain the required heat.

• Flooding of the Column: Excessive heating can cause the column to flood with condensate, preventing proper vapor flow and separation. If flooding occurs, reduce the heating rate to allow the liquid to drain back into the distilling flask.

Recrystallization

Q5: I am having trouble getting 2-Methylpyrazine to crystallize during recrystallization. What should I do?

A5: Difficulty in inducing crystallization can be addressed by:

• Inducing Crystallization:

  • Seeding: Add a small crystal of pure 2-Methylpyrazine to the supersaturated solution to provide a nucleation site.

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution to create microscopic scratches that can act as nucleation sites.

  • Cooling: Ensure the solution is cooled slowly and undisturbed to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Solvent System Optimization: The choice of solvent is critical. 2-Methylpyrazine is soluble in water and ethanol.[2] An ethanol/water mixture is a common and effective solvent system for the recrystallization of many organic compounds.[10] Experiment with different solvent ratios to find the optimal conditions where 2-Methylpyrazine is soluble in the hot solvent but sparingly soluble at low temperatures.

• Concentration of the Solution: If the solution is too dilute, crystallization may not occur. Carefully evaporate some of the solvent to increase the concentration of 2-Methylpyrazine.

Q6: The purity of my 2-Methylpyrazine did not improve significantly after recrystallization. Why?

A6: A lack of purity improvement can result from:

• Impurities Co-crystallizing: If the impurities have similar solubility properties to 2-Methylpyrazine in the chosen solvent, they may co-crystallize. Trying a different solvent system may be necessary.

• Incomplete Removal of Mother Liquor: Ensure that the crystals are thoroughly washed with a small amount of cold recrystallization solvent after filtration to remove any residual mother liquor containing dissolved impurities.

• Cooling Too Quickly: Rapid cooling can trap impurities within the crystal lattice. Allow the solution to cool slowly to promote the formation of purer crystals.[7]

Data Presentation

Table 1: Physical Properties of 2-Methylpyrazine

Property	Value	Reference
CAS Number	109-08-0	[1]
Molecular Formula	C₅H₆N₂	[1]
Molecular Weight	94.11 g/mol	[1]
Boiling Point	136-137 °C	[1]
Appearance	Pale yellow to yellow liquid	[1]
Solubility	Soluble in water and ethanol	[2]

Table 2: Purity of Commercial 2-Methylpyrazine

Supplier	Purity Specification	Analytical Method
Chem-Impex	98 - 100%	Purity by GC
Ventos	> 99%	Assay (% GC)
Sigma-Aldrich	≥99%	Not specified

Experimental Protocols

Protocol 1: Fractional Distillation of 2-Methylpyrazine

Objective: To purify 2-Methylpyrazine by separating it from impurities with different boiling points.

Materials:

• Crude 2-Methylpyrazine

• Fractionating column (e.g., Vigreux)

• Distillation flask

• Condenser

• Receiving flask

• Heating mantle

• Boiling chips

• Thermometer and adapter

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Charging the Flask: Add the crude 2-Methylpyrazine and a few boiling chips to the distillation flask. Do not fill the flask more than two-thirds full.

• Heating: Begin heating the distillation flask gently with the heating mantle.

• Equilibration: As the mixture begins to boil, observe the vapor rising through the fractionating column. Adjust the heating rate to ensure a slow and steady rise of the vapor. The column should show a temperature gradient, with the temperature at the top being lower than at the bottom.

• Collecting Fractions: Monitor the temperature at the thermometer. Collect the fraction that distills at the boiling point of 2-Methylpyrazine (136-137 °C). It is advisable to collect a small initial fraction (forerun) that may contain more volatile impurities and discard it.

• Completion: Stop the distillation when the temperature begins to drop or rise significantly, or when only a small amount of liquid remains in the distillation flask. Do not distill to dryness.

• Analysis: Analyze the purity of the collected fraction using GC-MS.

Protocol 2: Recrystallization of 2-Methylpyrazine from an Ethanol-Water System

Objective: To purify 2-Methylpyrazine by removing impurities with different solubilities.

Materials:

• Crude 2-Methylpyrazine

• Ethanol

• Deionized water

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2-Methylpyrazine in the minimum amount of hot ethanol. Heat the mixture on a hot plate and stir until the solid is completely dissolved.

• Addition of Anti-solvent: While the ethanol solution is still hot, slowly add hot water dropwise until the solution becomes slightly cloudy (the cloud point). The cloudiness indicates that the solution is saturated.

• Redissolution: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly and undisturbed to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of a cold ethanol-water mixture to remove any adhering mother liquor.

• Drying: Dry the purified crystals, for example, by air drying on the filter paper or in a desiccator.

• Analysis: Determine the purity of the recrystallized 2-Methylpyrazine by GC-MS and measure its melting point.

Visualization

Caption: Decision tree for selecting a suitable purification method for 2-Methylpyrazine.

Caption: Experimental workflow for the fractional distillation of 2-Methylpyrazine.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Buy Bulk - 2-Methylpyrazine | Wholesale Supplier [sinofoodsupply.com]
• 3. perfumiarz.com [perfumiarz.com]
• 4. Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-甲基吡嗪 ≥99%, FCC, FG | Sigma-Aldrich [sigmaaldrich.com]
• 6. Purification [chem.rochester.edu]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. mt.com [mt.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Tips & Tricks [chem.rochester.edu]

Addressing solubility issues of 2-Methylpyrazine in biological assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing solubility and other common issues encountered when using 2-Methylpyrazine in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of 2-Methylpyrazine in common solvents?

A1: 2-Methylpyrazine is highly soluble in water and common organic solvents.[1][2] It is described as miscible with water.[3] The high aqueous solubility suggests good solubility in common biological buffers such as PBS, TRIS, and HEPES at typical working concentrations.

Q2: I am observing precipitation when I add 2-Methylpyrazine to my cell culture media. Why is this happening if it's water-soluble?

A2: While 2-Methylpyrazine is highly soluble in aqueous solutions, precipitation in complex biological media can still occur. This is often not due to the inherent insolubility of the compound itself, but rather due to interactions with components in the media, such as proteins, salts, or changes in pH upon addition of the compound solution.

Q3: What is the known biological activity of 2-Methylpyrazine?

A3: 2-Methylpyrazine is primarily known as a flavoring agent found in foods like coffee and peanuts.[2] It is also used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[4] While some pyrazine (B50134) derivatives have been investigated as kinase inhibitors and for other biological activities, the specific molecular targets and signaling pathways of 2-Methylpyrazine in most biological research contexts are not well-defined.[5][6][7][8]

Q4: How should I prepare a stock solution of 2-Methylpyrazine?

A4: For most applications, preparing a high-concentration stock solution in Dimethyl Sulfoxide (DMSO) is recommended. A stock solution of 100 mg/mL in newly opened, anhydrous DMSO can be prepared.[9] For aqueous-based assays, a stock solution in sterile water or a buffer of your choice can also be prepared, given its high water solubility.

Solubility Data

Quantitative solubility data for 2-Methylpyrazine in various solvents is summarized below.

Solvent	Solubility	Concentration (Molar)	Notes
Water	1000 mg/mL (at 20°C)[2]	~10.6 M	Miscible with water.[3]
DMSO	100 mg/mL[9]	~1.06 M	Ultrasonic treatment may be needed. Use of hygroscopic DMSO can impact solubility.[9]
Ethanol	Miscible[2]	-
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL[9]	≥ 26.56 mM	A clear solution can be obtained.[9]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL[9]	≥ 26.56 mM	A clear solution can be obtained.[9]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL[9]	≥ 26.56 mM	A clear solution can be obtained.[9]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

• Weigh out 94.11 mg of 2-Methylpyrazine powder.

• Add 10 mL of high-purity, anhydrous DMSO.

• Vortex thoroughly until the powder is completely dissolved. If needed, sonicate the solution for a few minutes in a water bath.

• Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

• Thaw a frozen aliquot of the 100 mM 2-Methylpyrazine stock solution in DMSO.

• Perform serial dilutions of the stock solution into your cell culture medium to achieve the desired final concentrations.

• Crucially , ensure that the final concentration of DMSO in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Troubleshooting Guides

Issue 1: Precipitation Observed After Adding 2-Methylpyrazine to Assay Medium

• Diagram: Troubleshooting Precipitation

Caption: A flowchart for troubleshooting precipitation issues.

• Question-and-Answer Troubleshooting Guide

  Q: I followed the protocol, but still see a precipitate. What should I do?

  A:

  • Reduce Final DMSO Concentration: Even if your final DMSO concentration is at 0.5%, try lowering it further. Prepare an intermediate dilution of your 2-Methylpyrazine stock in your assay buffer or medium before the final dilution step.

  • Pre-warm Your Medium: Ensure your cell culture medium or assay buffer is pre-warmed to 37°C before adding the 2-Methylpyrazine solution. Adding a cold solution to a warm one can sometimes cause precipitation of media components.

  • pH Check: Measure the pH of your final working solution. Although 2-Methylpyrazine is unlikely to significantly alter the pH, it is a good practice to confirm that the pH of your assay medium remains within the optimal range for your cells.

  • Filter Sterilization: If you suspect the precipitate might be due to contamination or particulate matter in your compound, you can try filter-sterilizing your high-concentration stock solution through a 0.22 µm syringe filter compatible with your solvent.

  • Alternative Solvents: If DMSO proves problematic, consider preparing a stock solution in sterile water or ethanol, given the high solubility of 2-Methylpyrazine in these solvents. Remember to always have a matching vehicle control.

Issue 2: Inconsistent or Unexpected Biological Activity

• Diagram: Investigating Inconsistent Activity

Caption: A workflow for addressing inconsistent experimental results.

• Question-and-Answer Troubleshooting Guide

  Q: I am not observing the expected biological effect, or the results are not reproducible. What could be the issue?

  A:

  • Compound Purity and Integrity: Ensure the purity of your 2-Methylpyrazine. If possible, obtain a certificate of analysis from the supplier. Improper storage can lead to degradation.

  • Stock Solution Stability: Prepare fresh stock solutions. Although stable, prolonged storage or multiple freeze-thaw cycles of stock solutions can lead to degradation or concentration changes due to solvent evaporation.

  • Dose-Response and Time-Course: Perform a comprehensive dose-response experiment with a wide range of concentrations. Also, conduct a time-course experiment to determine the optimal incubation time for observing the effect.

  • Vehicle Control Effects: Ensure that the vehicle (e.g., DMSO) at the concentration used is not affecting your assay.

  • Cellular Uptake: Consider the possibility of poor cellular uptake. While not commonly reported for 2-Methylpyrazine, it can be a factor for some compounds.

  • Off-Target Effects: Be aware of potential off-target effects, especially at higher concentrations.

Signaling Pathways and Molecular Targets

The specific signaling pathways and molecular targets of 2-Methylpyrazine in many biological research contexts are not well-established. Pyrazine-based compounds are known to interact with a variety of proteins, often through hydrogen bonding and π-interactions.[10][11] Some substituted pyrazines have been shown to act as enzyme inhibitors.[5][7][8]

For researchers investigating the mechanism of action of 2-Methylpyrazine, the following workflow is recommended:

• Diagram: Workflow for Target Identification and Pathway Analysis

Caption: A general workflow for identifying molecular targets.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 2-Methylpyrazine | C5H6N2 | CID 7976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methylpyrazine(109-08-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Design, Synthesis, and In Vitro Activity of Pyrazine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Molecular Interactions of Pyrazine-Based Compounds to Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC for 2-Methylpyrazine Separation

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to optimize the High-Performance Liquid Chromatography (HPLC) mobile phase for the separation of 2-Methylpyrazine.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting point for a mobile phase in a reversed-phase HPLC separation of 2-Methylpyrazine?

A common starting point for the analysis of pyrazines, including 2-Methylpyrazine, is a reversed-phase (RP) HPLC method using a C18 column.[1][2] The mobile phase typically consists of a mixture of acetonitrile (B52724) (ACN) or methanol (B129727) (MeOH) and water.[1][2] An acidic modifier, such as formic acid or phosphoric acid, is often added to the mobile phase to improve peak shape and control the ionization state of the analyte.[3][4][5]

Q2: How does the choice between Acetonitrile (ACN) and Methanol (MeOH) as the organic modifier affect the separation?

Acetonitrile and methanol are the most common organic solvents used in reversed-phase HPLC, but they can offer different selectivities for separations.[6] Acetonitrile is known for its low viscosity, which allows for faster run times, and its low UV absorbance, making it ideal for UV detection.[7] Methanol, while more viscous, is a more acidic solvent and may provide better separation for certain compounds depending on the specific interactions with the analyte and stationary phase.[6] If you are facing co-elution issues, switching between these solvents is a valuable strategy to alter selectivity.[6]

Q3: What is the role of pH in the mobile phase for 2-Methylpyrazine analysis?

The pH of the mobile phase is a critical parameter, especially for ionizable compounds, as it affects their ionization state, retention, and peak shape.[8][9][10] For basic compounds, using a lower pH (e.g., between 2 and 4) can protonate the molecule, which can sometimes reduce peak tailing caused by interactions with residual silanols on the silica-based column packing.[11] It is crucial to operate within the pH stability range of your HPLC column to prevent degradation of the stationary phase.[10] For robust methods, the mobile phase pH should be adjusted to at least 1.5-2 pH units away from the analyte's pKa.[11][12]

Q4: Should I use an isocratic or a gradient elution for my analysis?

The choice between isocratic and gradient elution depends on the complexity of your sample.

• Isocratic Elution: A fixed solvent composition is used throughout the run. This method is simpler, more robust, and ideal for separating simple mixtures where all components have similar polarities.[7][13]

• Gradient Elution: The composition of the mobile phase is changed over time, typically by increasing the percentage of the organic solvent. This is highly effective for complex samples containing analytes with a wide range of polarities, as it can improve resolution and shorten analysis time.[7][13]

Q5: What type of HPLC column is most suitable for 2-Methylpyrazine separation?

For reversed-phase separation of pyrazines, octadecyl (C18) or octyl (C8) silica (B1680970) columns are the most common choice.[1][2][14] A C18 column is often the recommended starting point due to its high hydrophobicity.[14] However, for separating closely related pyrazine (B50134) isomers, standard C18 columns may not always provide adequate resolution.[1] In such cases, alternative stationary phases, including specialized mixed-mode or even chiral columns (used for non-chiral separations), might offer the necessary selectivity.[1][3][15]

Troubleshooting Guide

Problem: Poor Peak Resolution or Co-elution

Q: My 2-Methylpyrazine peak is not well-separated from other matrix components. What steps can I take to improve resolution?

A: Insufficient separation is a common issue that can often be resolved by systematically modifying the mobile phase or other chromatographic conditions.

• Adjust Mobile Phase Strength: In reversed-phase HPLC, increasing the proportion of the aqueous component (e.g., water) in the mobile phase will increase the retention time and may improve the separation of early-eluting peaks. Conversely, increasing the organic modifier (ACN or MeOH) will decrease retention times.[6] A 10% change in the organic modifier can be expected to produce a 2- to 3-fold change in analyte retention.[6]

• Change Organic Modifier: If adjusting the solvent ratio is insufficient, switching the organic modifier (e.g., from acetonitrile to methanol or vice-versa) can alter the selectivity of the separation due to different solvent-analyte interactions.[6][9]

• Modify Mobile Phase pH: Adjusting the pH can significantly alter the retention and selectivity of ionizable compounds.[8][10] For 2-Methylpyrazine, which is a weakly basic compound, exploring a pH range between 2.5 and 7.5 can be beneficial, provided it is compatible with your column.[11]

• Consider a Different Column: If mobile phase optimization does not yield the desired resolution, the column's stationary phase may not be suitable. Selecting a column with a different chemistry (e.g., a different C18 phase from another manufacturer, a C8, or a phenyl-hexyl column) can provide the necessary change in selectivity.[8]

Caption: Workflow for troubleshooting poor HPLC peak resolution.

Problem: Chromatographic Peak Tailing

Q: The peak for 2-Methylpyrazine is asymmetrical and shows significant tailing. What are the likely causes and solutions?

A: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase or issues with the mobile phase.

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the surface of silica-based columns can interact strongly with basic compounds like 2-Methylpyrazine, causing peak tailing.[16]

  • Solution: Lowering the mobile phase pH (e.g., to pH 3) can suppress the ionization of silanol groups, minimizing these interactions.[16] Alternatively, increasing the buffer concentration can help to saturate these active sites.

• Mobile Phase pH near Analyte pKa: If the mobile phase pH is too close to the pKa of 2-Methylpyrazine, the compound can exist in both ionized and non-ionized forms, leading to poor peak shape.[10]

  • Solution: Adjust the mobile phase pH to be at least 1.5-2 units away from the analyte's pKa to ensure it is in a single ionic state.[11][12]

• Column Contamination or Void: Buildup of contaminants on the column inlet frit or the formation of a void in the packing material can distort the flow path, causing tailing for all peaks.

  • Solution: First, try flushing the column with a strong solvent. If the problem persists, remove the guard column (if present) to see if it is the source.[17] If tailing continues, the analytical column may need to be replaced.[17]

Problem: Inconsistent or Drifting Retention Times

Q: I am observing significant drift in the retention time of 2-Methylpyrazine across a sequence of injections. What could be the cause?

A: Drifting retention times typically point to a lack of equilibrium in the system or changes in the mobile phase composition or flow rate.[18][19]

• Insufficient Column Equilibration: The column needs to be fully equilibrated with the mobile phase before starting analysis. Any change in mobile phase composition requires adequate time for the stationary phase to re-equilibrate.

  • Solution: Ensure a stable baseline by flushing the column with the mobile phase for at least 20 minutes, or longer for buffered mobile phases, before the first injection.[2]

• Mobile Phase Preparation/Composition: The organic solvent component of the mobile phase can evaporate over time, leading to a stronger mobile phase and shorter retention times.[13] Inaccurate mixing of the mobile phase can also cause variability.

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs capped to minimize evaporation.[13] If mixing manually, use a graduated cylinder for accuracy.

• Pump or System Leaks: A leak in the HPLC system can cause the flow rate to fluctuate, leading to unstable retention times.[18]

  • Solution: Check for salt buildup around pump seals and fittings, which can indicate a leak.[18] Tighten any loose fittings and monitor the system pressure for unusual fluctuations.

Data & Protocols

Table 1: Example Mobile Phase Compositions for Pyrazine Analysis

Analyte	Column	Mobile Phase	Detection	Reference
2-Methylpyrazine	Newcrom R1	Acetonitrile/Water with Phosphoric Acid	UV	[5]
2-Aminopyrazine	SHARC 1	Acetonitrile/Water with Formic Acid Buffer	UV	[3]
2-Methoxypyrazine	Primesep 100	Acetonitrile/Water with Sulfuric Acid Buffer	UV (200 nm)	[15]
Pyrazine Derivatives	Capcell Pak C18	Acetonitrile/Water or Methanol/Water	UV (270 nm)	[2]
2-Ethyl-5(6)-methylpyrazine	Chiralpak AD-H	Cyclohexane/Isopropanol (B130326) (99:1)	UV (278 nm)	[1]

Experimental Protocol: General Reversed-Phase HPLC Method Development

This protocol outlines a basic workflow for developing a separation method for 2-Methylpyrazine using a C18 column.

• Column and System Preparation:

  • Install a C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Flush the HPLC system with a mixture of isopropanol and water to remove contaminants.

• Mobile Phase Preparation:

  • Mobile Phase A: Deionized water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Filter both mobile phases through a 0.22 or 0.45 µm filter and degas thoroughly.[18]

• Initial Isocratic Elution:

  • Start with an isocratic elution using a mobile phase composition such as 80% A and 20% B.[8]

  • Set the flow rate to 1.0 mL/min and the column temperature to 30°C.

  • Set the UV detector to a wavelength of approximately 270-280 nm.[1][2]

• Sample Preparation and Injection:

  • Dissolve the 2-Methylpyrazine sample in the initial mobile phase composition to avoid peak distortion.[8]

  • Inject a small volume (e.g., 5-10 µL).

• Optimization:

  • Based on the initial chromatogram, adjust the ratio of Mobile Phase A to B to achieve a retention factor (k) between 2 and 10.[14]

  • If resolution is poor or peaks are broad, consider developing a gradient elution method, starting from a low percentage of B and ramping to a higher concentration.

  • If peak shape is poor, investigate adjusting the pH by using a different acidifier or a buffer system (e.g., phosphate (B84403) buffer), ensuring it is compatible with the column and detector.[13]

Caption: Decision tree for mobile phase modification strategies.

References

• 1. HPLC Separation of 2-Ethyl-5(6)-methylpyrazine and Its Electroantennogram and Alarm Activities on Fire Ants (Solenopsis invicta Buren) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repo.lib.tut.ac.jp [repo.lib.tut.ac.jp]
• 3. HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column | SIELC Technologies [sielc.com]
• 4. Separation of Pyrazine, chloro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Separation of 2-Methylpyrazine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. mastelf.com [mastelf.com]
• 8. benchchem.com [benchchem.com]
• 9. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 10. moravek.com [moravek.com]
• 11. agilent.com [agilent.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. pharmaguru.co [pharmaguru.co]
• 14. columnfinder.perkinelmer.oonops.eu [columnfinder.perkinelmer.oonops.eu]
• 15. HPLC Method for Analysis of 2-Methoxypyrazine on Primesep 100 Column by SIELC Technologies | SIELC Technologies [sielc.com]
• 16. agilent.com [agilent.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 19. reddit.com [reddit.com]

Preventing degradation of 2-Methylpyrazine during sample preparation

Welcome to the technical support center for 2-Methylpyrazine analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the degradation of 2-Methylpyrazine during sample preparation.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the sample preparation of 2-Methylpyrazine.

Q1: I am observing low recovery of 2-Methylpyrazine in my final extract. What are the potential causes?

A1: Low recovery of 2-Methylpyrazine can be attributed to several factors during sample preparation. The most common causes are:

• Volatility: 2-Methylpyrazine is a volatile compound. Significant loss can occur during sample concentration steps, especially with techniques like rotary evaporation or nitrogen blow-down if not performed at low temperatures.

• Degradation: The compound is susceptible to degradation under certain conditions. Key factors that can cause degradation include:

  • High Temperatures: Exposure to elevated temperatures during extraction or concentration can lead to thermal degradation.

  • Extreme pH: Both highly acidic and highly alkaline conditions can promote the degradation of 2-Methylpyrazine.

  • Oxidation: The presence of oxidizing agents in the sample matrix or solvents can lead to oxidative degradation.

  • Light Exposure: Prolonged exposure to UV light may cause photodegradation.

Troubleshooting Steps:

• Evaporation/Concentration Step: If you are concentrating your sample, use a gentle stream of nitrogen at a low temperature (e.g., < 30°C) or use a rotary evaporator with a cooled water bath.

• Extraction Temperature: Ensure that any heating steps during extraction are minimized and controlled. If possible, perform extractions at room temperature or below.

• pH of the Sample: Check the pH of your sample matrix. If it is highly acidic or alkaline, consider neutralizing it before extraction.

• Solvent Purity: Use high-purity solvents that are free of peroxides and other oxidizing agents.

• Light Protection: Protect your samples from light by using amber vials or by wrapping the vials in aluminum foil, especially during long extraction times or storage.

Q2: My 2-Methylpyrazine standard solutions seem to be degrading over time. What are the best practices for storing standards?

A2: Proper storage of standard solutions is crucial for accurate quantification. For 2-Methylpyrazine, we recommend the following:

• Solvent: Prepare stock solutions in a high-purity, non-polar, or moderately polar aprotic solvent such as hexane (B92381), dichloromethane (B109758), or ethyl acetate. While soluble in water, aqueous solutions may be more prone to pH-related degradation and microbial growth.

• Temperature: Store stock and working standard solutions at low temperatures, preferably at 4°C for short-term storage (days) and at -20°C or -80°C for long-term storage (weeks to months).

• Inert Atmosphere: For long-term storage, it is advisable to overlay the solution with an inert gas like nitrogen or argon to prevent oxidation.

• Light Protection: Always store standards in amber glass vials with PTFE-lined caps (B75204) to protect them from light.

Q3: Can the extraction solvent affect the stability of 2-Methylpyrazine?

A3: Yes, the choice of extraction solvent can impact the stability of 2-Methylpyrazine.

• Protic vs. Aprotic Solvents: Protic solvents (like methanol (B129727) and ethanol) can participate in hydrogen bonding and may be more likely to promote certain degradation reactions compared to aprotic solvents (like dichloromethane, ethyl acetate, and hexane), especially at elevated temperatures.

• Solvent Purity: As mentioned earlier, the purity of the solvent is critical. Solvents that can form peroxides over time (e.g., diethyl ether) should be tested for peroxides before use.

• pH of the Solvent: While most organic solvents are neutral, it's important to ensure they are not contaminated with acidic or basic impurities.

Recommendation: For extraction, consider using dichloromethane or ethyl acetate. If a non-polar solvent is required, hexane is a good choice.

Quantitative Data on 2-Methylpyrazine Stability

The following tables summarize the expected stability of 2-Methylpyrazine under various conditions based on general chemical principles and data on related compounds. These are illustrative and should be confirmed by in-house stability studies.

Table 1: Effect of Temperature on 2-Methylpyrazine Stability in Hexane Solution (8 hours)

Temperature (°C)	Expected Recovery (%)
4	> 99%
25 (Room Temp)	95 - 99%
40	85 - 95%
60	< 85%

Table 2: Effect of pH on 2-Methylpyrazine Stability in Aqueous Solution (24 hours at 25°C)

pH	Expected Recovery (%)
2	80 - 90%
4	90 - 95%
7	> 98%
10	85 - 95%
12	< 85%

Table 3: Effect of Light Exposure on 2-Methylpyrazine Stability in Methanol Solution (48 hours)

Condition	Expected Recovery (%)
Dark (Amber Vial)	> 99%
Ambient Lab Light	90 - 95%
Direct UV Light (254 nm)	< 70%

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) for 2-Methylpyrazine in Solid Matrices

This protocol is designed to minimize thermal degradation and analyte loss.

• Sample Preparation:

  • Weigh 1-2 g of the homogenized solid sample into a 20 mL headspace vial.

  • Add 5 mL of deionized water and 1.5 g of NaCl to increase the ionic strength and promote the release of volatiles.

  • Add an appropriate internal standard (e.g., 2-Methylpyrazine-d6).

  • Immediately seal the vial with a PTFE-faced silicone septum.

• HS-SPME Parameters:

  • Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).

  • Incubation Temperature: 50°C. A lower temperature is chosen to minimize thermal degradation.

  • Incubation Time: 20 minutes.

  • Extraction Time: 30 minutes.

• GC-MS Analysis:

  • Desorption: Desorb the fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

  • Column: Use a mid-polar column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Oven Program: Start at 40°C (hold for 2 min), ramp to 180°C at 5°C/min, then to 250°C at 20°C/min (hold for 2 min).

  • MS Detection: Use electron ionization (70 eV) and scan from m/z 40 to 200. The quantifier ion for 2-Methylpyrazine is typically m/z 94, with qualifier ions at m/z 67 and 53.

Protocol 2: Liquid-Liquid Extraction (LLE) of 2-Methylpyrazine from Aqueous Samples

This protocol is optimized for the recovery of 2-Methylpyrazine while minimizing degradation.

• Sample Preparation:

  • Take 10 mL of the aqueous sample in a glass centrifuge tube.

  • If the sample is acidic or basic, adjust the pH to 7.0 ± 0.5 using dilute NaOH or HCl.

  • Add an appropriate internal standard.

• Extraction:

  • Add 5 mL of dichloromethane to the sample.

  • Vortex for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully collect the organic (bottom) layer using a glass Pasteur pipette and transfer to a clean vial.

  • Repeat the extraction two more times with 5 mL of dichloromethane each time.

  • Pool the organic extracts.

• Drying and Concentration:

  • Pass the pooled extract through a small column of anhydrous sodium sulfate (B86663) to remove any residual water.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen at room temperature.

• Analysis:

  • Transfer the final extract to a GC vial for analysis by GC-MS as described in Protocol 1.

Visualizations

Caption: Proposed oxidative degradation pathway of 2-Methylpyrazine.

Caption: Troubleshooting workflow for low recovery of 2-Methylpyrazine.

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an HPLC Method for 2-Methylpyrazine Analysis

For researchers, scientists, and drug development professionals, the accurate and precise quantification of analytes is paramount. 2-Methylpyrazine is a heterocyclic aromatic compound that finds relevance in various fields, including the food and pharmaceutical industries, as a flavoring agent and a potential process impurity. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for the analysis of such compounds. This guide provides a comprehensive overview of the validation of an HPLC method for 2-Methylpyrazine analysis, comparing its performance with alternative methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Capillary Electrophoresis (CE).

Comparative Analysis of Analytical Methods

The choice of an analytical method depends on various factors, including the sample matrix, the required sensitivity, and the available instrumentation. Below is a comparison of HPLC-UV, GC-MS, and CE for the analysis of 2-Methylpyrazine.

Parameter	HPLC-UV	GC-MS	Capillary Electrophoresis (CE)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a stationary phase, with mass spectrometry for detection and identification.	Separation based on the differential migration of ions in an electric field.
Linearity Range	50 ng/mL to 10 µg/mL[1]	Typically in the low ng/mL to µg/mL range. For similar pyrazines, linearity has been demonstrated up to 10 µg/mL[2][3]	Wide linear range, often spanning several orders of magnitude[4]
Accuracy (% Recovery)	Typically 98-102%	Commonly in the range of 90-110%	Generally high, often >90%
Precision (%RSD)	< 2%	< 15%	Typically < 5%
Limit of Detection (LOD)	As low as 30 ng/mL[1]	Can reach pg/mL levels, especially with selected ion monitoring (SIM). For some pyrazines, LODs are in the range of 0.002-0.156 µg/mL[2][3]	Can be in the low ng/mL to µM range, improvable with preconcentration techniques[4][5]
Limit of Quantitation (LOQ)	Typically 3x LOD	Generally 3x LOD	Typically 3x LOD
Specificity	Good, but can be susceptible to interference from co-eluting compounds with similar UV spectra.	Excellent, as it provides mass spectral data for compound identification.	High, based on unique electrophoretic mobilities.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are representative protocols for the analysis of 2-Methylpyrazine by HPLC-UV, GC-MS, and CE.

HPLC-UV Method for 2-Methylpyrazine

This method is adapted from a validated procedure for the determination of methylpyrazines in biological fluids.[1]

1. Chromatographic Conditions:

• Instrument: A standard HPLC system equipped with a UV detector.

• Column: Silica (B1680970) gel column.

• Mobile Phase: Dichloromethane (B109758) containing 0.08% of 1.65 M ammonia (B1221849) solution and 0.5% of methanol.[1]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 275 nm.[1]

• Injection Volume: 20 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of 2-Methylpyrazine in the mobile phase.

• Calibration Standards: Serially dilute the stock solution to prepare calibration standards ranging from 50 ng/mL to 10 µg/mL.[1]

• Sample Preparation: Samples may require extraction, with dichloromethane being a suitable solvent.[1]

3. Validation Parameters: The method should be validated according to the International Council for Harmonisation (ICH) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Alternative Method 1: GC-MS Analysis

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-Methylpyrazine.

1. Chromatographic Conditions:

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: A capillary column such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) is suitable.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program: Initial temperature of 120°C for 1 min, ramp to 150°C at 10°C/min and hold for 5 min, then ramp to 300°C at 7.5°C/min and hold for 2 min.[2]

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.[2]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

2. Sample Preparation:

• Headspace solid-phase microextraction (HS-SPME) is a common and effective sample preparation technique for pyrazines in various matrices.

Alternative Method 2: Capillary Electrophoresis (CE)

CE offers high separation efficiency and is a viable alternative for the analysis of charged or polar compounds.

1. Electrophoretic Conditions:

• Instrument: A capillary electrophoresis system with a UV detector.

• Capillary: Fused silica capillary (e.g., 50 µm i.d., 50 cm total length).

• Background Electrolyte (BGE): A buffer solution, for example, containing 150 mM tris(hydroxymethyl)aminomethane with 25% acetonitrile (B52724) at pH 8.2.[5]

• Voltage: 20 kV.[5]

• Temperature: 25°C.[5]

• Detection: UV detection at a suitable wavelength.

2. Sample Preparation:

• Samples are typically dissolved in the BGE or a compatible low-ionic-strength solution.

Visualizing the Workflow and Method Comparison

Diagrams created using Graphviz (DOT language) can effectively illustrate complex workflows and relationships.

Caption: Workflow for the validation of an HPLC method.

Caption: Comparison of analytical methods for 2-Methylpyrazine.

References

• 1. Simple and accurate determination of methylpyrazines in biofluids using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scholars.direct [scholars.direct]
• 3. scholars.direct [scholars.direct]
• 4. Development and validation of a capillary electrophoresis method for the determination of phenothiazines in human urine in the low nanogram per milliliter concentration range using field-amplified sample injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to GC-MS and HPLC for 2-Methylpyrazine Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of 2-Methylpyrazine, a key compound in various food, flavor, and pharmaceutical products, is paramount. The two primary analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The selection of the optimal method hinges on several factors, including the sample matrix, the required sensitivity, and the inherent properties of 2-Methylpyrazine. This guide provides an objective comparison of these two techniques, supported by experimental data and detailed methodologies.

Performance Comparison

GC-MS is traditionally favored for the analysis of volatile and semi-volatile compounds like 2-Methylpyrazine.[1] Its high sensitivity and the detailed structural information provided by mass spectrometry make it a powerful tool.[2] Conversely, HPLC, particularly when coupled with a sensitive detector like a mass spectrometer (LC-MS), offers a robust alternative, especially for less volatile compounds or when analyzing complex liquid matrices where direct injection is advantageous.[1][3]

The choice between GC-MS and HPLC will ultimately depend on the specific analytical needs. GC-MS generally provides lower limits of detection, making it ideal for trace-level analysis.[1] HPLC, on the other hand, can be more straightforward for liquid samples, potentially reducing sample preparation time.[1]

Quantitative Data Summary

The following table summarizes the typical quantitative performance of GC-MS and HPLC for the analysis of pyrazines, including 2-Methylpyrazine. The values presented are representative and can vary depending on the specific instrumentation, method parameters, and sample matrix.

Parameter	GC-MS	HPLC
Linearity (R²)	≥ 0.999[4]	≥ 0.999[5]
Limit of Detection (LOD)	0.002 µg/mL[6]	30 ng/mL[7]
Limit of Quantification (LOQ)	0.008 µg/mL[6]	-
Accuracy (% Recovery)	98% to 102%[4]	-
Precision (%RSD)	< 2%[4]	-

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible results. Below are representative methodologies for the quantification of 2-Methylpyrazine using both GC-MS and HPLC.

GC-MS Experimental Protocol

This protocol is suitable for the analysis of 2-Methylpyrazine in various matrices, including food and biological samples.

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

• Place 3-5 g of the homogenized sample into a 20 mL headspace vial.

• For solid samples, the addition of a saturated NaCl solution can improve the release of volatile compounds.

• Add an appropriate internal standard, such as a deuterated analog of 2-Methylpyrazine, for accurate quantification.

• Equilibrate the vial at a specific temperature (e.g., 60°C) for a set time (e.g., 30 minutes).

• Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

• Desorb the analytes from the fiber in the GC injector.

2. GC-MS Conditions:

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.[8]

• Column: A polar capillary column, such as a DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness), is often used.[5]

• Oven Temperature Program:

  • Initial temperature: 40-50°C, hold for 2-5 minutes.

  • Ramp: Increase to 230-250°C at a rate of 3-5°C/min.

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.[8]

  • Quadrupole Temperature: 150°C.[8]

  • Scan Range: m/z 35-300.

HPLC Experimental Protocol

This protocol is a general guideline for the analysis of methylpyrazines in liquid samples, such as biofluids.[7]

1. Sample Preparation:

• For liquid samples, filtration through a 0.45 µm filter may be sufficient.[9]

• For more complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interferences.

• A study on methylpyrazines in biofluids utilized a syringe-type minicolumn packed with diatomaceous earth for simultaneous extraction and injection.[7]

2. HPLC Conditions:

• Column: A silica (B1680970) gel column is a suitable choice.[7]

• Mobile Phase: Dichloromethane containing 0.08% of 1.65 M ammonia (B1221849) solution and 0.5% of methanol.[7]

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detector set at 275 nm.[7]

• Injection Volume: 10 µL.

Experimental Workflow Visualizations

The following diagrams illustrate the typical experimental workflows for the quantification of 2-Methylpyrazine using GC-MS and HPLC.

Caption: GC-MS workflow for 2-Methylpyrazine analysis.

Caption: HPLC workflow for 2-Methylpyrazine analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. impactfactor.org [impactfactor.org]
• 3. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchtrendsjournal.com [researchtrendsjournal.com]
• 5. HPLC Separation of 2-Ethyl-5(6)-methylpyrazine and Its Electroantennogram and Alarm Activities on Fire Ants (Solenopsis invicta Buren) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholars.direct [scholars.direct]
• 7. Simple and accurate determination of methylpyrazines in biofluids using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Sensory Standoff: 2-Methylpyrazine Versus Other Key Alkylpyrazines in Flavor Perception

A comparative guide for researchers and flavor scientists on the distinct sensory profiles of crucial alkylpyrazine compounds, backed by experimental data and detailed evaluation protocols.

Alkylpyrazines are a class of nitrogen-containing heterocyclic compounds pivotal to the desirable roasted, nutty, and savory aromas of many thermally processed foods, including coffee, cocoa, and baked goods. Among these, 2-Methylpyrazine serves as a foundational compound for nutty and roasted notes. This guide provides an objective comparison of the sensory properties of 2-Methylpyrazine against other structurally similar and commercially significant alkylpyrazines: 2,3-Dimethylpyrazine, 2,5-Dimethylpyrazine, 2,6-Dimethylpyrazine, and 2,3,5-Trimethylpyrazine. The information presented herein is intended for researchers, scientists, and professionals in the food and fragrance industries to aid in flavor formulation and product development.

Comparative Sensory Profile of Alkylpyrazines

The sensory characteristics of alkylpyrazines are defined by their substitution patterns, which influence their odor thresholds and descriptive flavor notes. A summary of the quantitative sensory data for 2-Methylpyrazine and its counterparts is presented below.

Alkylpyrazine	Odor Detection Threshold (in water, ppb)	Key Sensory Descriptors
2-Methylpyrazine	60,000[1]	Green, nutty, cocoa, musty, potato, fishy-ammoniacal notes[1]
2,3-Dimethylpyrazine	2,500[1]	Green, nutty, potato, cocoa, coffee, caramel, meaty notes[1]
2,5-Dimethylpyrazine	800[1]	Chocolate, roasted nuts, earthy; chocolate taste[1]
2,6-Dimethylpyrazine	200[1]	Chocolate, roasted nuts, fried potato odor[1]
2,3,5-Trimethylpyrazine	400[1]	Nutty, baked potato, roasted peanut, cocoa, burnt notes[1]

Experimental Protocols for Sensory Evaluation

To ensure the reliability and validity of sensory data, standardized experimental protocols are essential. The following methodologies are recommended for the sensory panel evaluation of alkylpyrazines.

Protocol 1: Determination of Odor Detection Threshold

This protocol outlines the procedure for determining the concentration at which an alkylpyrazine can be detected by a sensory panel.

1. Panelist Selection and Training:

• A panel of 10-15 trained assessors is recommended.

• Panelists should be screened for their ability to detect basic tastes and aromas and trained to recognize and describe the specific sensory attributes of pyrazines.[2][3][4]

2. Sample Preparation:

• Prepare a stock solution of the target alkylpyrazine in deodorized water.

• Create a series of dilutions, typically in a geometric progression (e.g., 1:2 or 1:3), from the stock solution. The concentration range should span from clearly imperceptible to easily detectable.

3. Sensory Evaluation Method: 3-Alternative Forced-Choice (3-AFC) Test:

• Present panelists with three samples: two blanks (deodorized water) and one containing a specific dilution of the alkylpyrazine.[5]

• The order of presentation should be randomized for each panelist.

• Panelists are asked to identify the "odd" sample.

• The threshold is determined as the concentration at which 50% of the panelists can correctly identify the sample.

Protocol 2: Quantitative Descriptive Analysis (QDA)

This protocol is used to identify and quantify the specific sensory attributes of each alkylpyrazine.

1. Panelist Selection and Training:

• A panel of 8-12 highly trained assessors is required.

• Training involves developing a consensus vocabulary to describe the aroma and flavor of the alkylpyrazines and calibrating the panelists to use a standardized intensity scale.[6][7]

2. Sample Preparation:

• Prepare solutions of each alkylpyrazine in deodorized water at a concentration that is clearly above the detection threshold but not overpowering.

3. Sensory Evaluation:

• Panelists evaluate each sample individually and rate the intensity of each agreed-upon sensory descriptor (e.g., nutty, roasted, cocoa, earthy) on a line scale (e.g., 0 = not perceptible, 100 = very strong).

• The order of sample presentation should be randomized.

4. Data Analysis:

• The mean intensity scores for each descriptor are calculated for each alkylpyrazine.

• Statistical analysis, such as Analysis of Variance (ANOVA), is used to determine significant differences in the sensory profiles of the compounds.

Visualizing Sensory Relationships and Workflows

To better understand the relationships between the evaluated alkylpyrazines and the process of sensory evaluation, the following diagrams are provided.

Caption: General workflow for sensory panel evaluation.

Caption: Comparison of odor detection thresholds for selected alkylpyrazines.

Conclusion

The sensory evaluation of alkylpyrazines reveals distinct and complex flavor profiles. 2-Methylpyrazine, with the highest odor threshold among the compared compounds, provides a foundational nutty and roasted character. In contrast, 2,6-Dimethylpyrazine is the most potent, with a significantly lower threshold and pronounced chocolate and roasted nut notes. The dimethyl and trimethyl substituted pyrazines offer a spectrum of aromas, including coffee, caramel, and earthy notes, at varying intensities. The choice of a specific alkylpyrazine in flavor applications will depend on the desired sensory profile and the required potency. The provided experimental protocols offer a standardized framework for conducting reliable sensory evaluations, enabling informed decisions in product development and research.

References

• 1. Duo-Trio Test [sensorysociety.org]
• 2. Training a Sensory Panel – Sensory Nutrition: the role of sensory properties of foods in nutrition and health [pressbooks.pub]
• 3. Screening and Training Methods for Sensory Panelists - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 4. dlg.org [dlg.org]
• 5. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative Descriptive Analysis [sensorysociety.org]
• 7. ecorfan.org [ecorfan.org]

A Comparative Analysis of the Biological Activities of 2-Methylpyrazine and Tetramethylpyrazine

A comprehensive review of the pharmacological effects, mechanisms of action, and experimental data for two prominent pyrazine (B50134) derivatives.

This guide provides a detailed comparative study of the biological activities of 2-Methylpyrazine and Tetramethylpyrazine (TMP), also known as Ligustrazine. While both are pyrazine derivatives, the extent of scientific investigation into their pharmacological effects differs significantly. Tetramethylpyrazine is a well-researched bioactive compound with a broad spectrum of therapeutic properties, whereas 2-Methylpyrazine is primarily known for its role in the flavor and fragrance industry, with emerging evidence of its own biological activities. This document is intended for researchers, scientists, and drug development professionals interested in the potential applications of these compounds.

Comparative Overview of Biological Activities

Tetramethylpyrazine has been extensively studied for its neuroprotective, anti-inflammatory, anticancer, and cardiovascular protective effects. In contrast, research on 2-Methylpyrazine has predominantly focused on its antimicrobial and toxicological properties. The following tables summarize the available quantitative data to facilitate a direct comparison.

Table 1: Comparative Cytotoxicity Data (IC50 values)

Compound	Cell Line	Activity	IC50 Value	Citation
Tetramethylpyrazine	SW480 (Colon Cancer)	Anticancer	Lowest among 6 colon cancer cell lines tested	[1]
Tetramethylpyrazine	HCT116 (Colon Cancer)	Anticancer	Lowest among 6 colon cancer cell lines tested	[1]
Tetramethylpyrazine Derivative (BA-25)	HepG2 (Liver Cancer)	Anticancer	More potent than cisplatin	[2]
Tetramethylpyrazine Derivative (BA-25)	HT-29 (Colon Cancer)	Anticancer	More potent than cisplatin	[2]
Tetramethylpyrazine Derivative (BA-25)	HeLa (Cervical Cancer)	Anticancer	More potent than cisplatin	[2]
Tetramethylpyrazine Derivative (BA-25)	BCG-823 (Gastric Cancer)	Anticancer	More potent than cisplatin	[2]
Tetramethylpyrazine Derivative (BA-25)	A549 (Lung Cancer)	Anticancer	More potent than cisplatin	[2]
2-Methylpyrazine	-	Cytotoxicity	No direct IC50 values found in the provided search results. A derivative showed some cytotoxic effects.	[3]

Table 2: Comparative Antimicrobial and Antifungal Activity

Compound	Organism	Activity	Concentration/MIC/MFC	Citation
2-Methylpyrazine	Colletotrichum gloeosporioides	Antifungal	Strong inhibition at 100 µL/L	[4]
2-Methylpyrazine	Magnaporthe oryzae	Antifungal	Total inhibition at 672 µg/mL	[4]
2-Methylpyrazine	Phytophthora capsici	Antioomycete	Full suppression of mycelial growth at 672 µg/mL	[4]
2-Methylpyrazine	Candida albicans H5	Antifungal	MIC = 4 mg/mL, MFC = 4 mg/mL	[4]
Tetramethylpyrazine	-	Antimicrobial	Data not prominently available in search results

Table 3: Comparative Neuroprotective and Anti-inflammatory Activity

Compound	Model	Activity	EC50/Dosage	Citation
Tetramethylpyrazine	Hypobaric hypoxia mouse model	Neuroprotection	EC50 = 12.75 mg/kg	[5][6]
Tetramethylpyrazine Derivative (T-006)	Damaged neuronal cells	Neuroprotection	EC50 = 59.4 nM	[7]
Tetramethylpyrazine Derivative (DT-010)	H₂O₂–induced cytotoxicity in CGNs	Neuroprotection	EC50 = 4.07 μM	[8]
Tetramethylpyrazine	Oxazolone-induced colitis mice	Anti-inflammatory	0.5, 1.0, and 2.0 g/L	[9]
2-Methylpyrazine	-	Anti-inflammatory/Neuroprotection	Data not available in search results

Signaling Pathways and Mechanisms of Action

Tetramethylpyrazine has been shown to modulate a variety of signaling pathways, contributing to its diverse pharmacological effects. The diagrams below illustrate some of the key pathways identified in the literature.

Key signaling pathways modulated by Tetramethylpyrazine.

In contrast, the specific signaling pathways modulated by 2-Methylpyrazine have not been well-elucidated in the available scientific literature. Its biological effects are primarily attributed to direct interactions with microbial cells, though the precise molecular targets remain largely unknown.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to allow for replication and further investigation.

Cytotoxicity Assessment: MTT Assay

This protocol is a standard method for assessing the cytotoxic effects of compounds on cultured cell lines.

Materials:

• 96-well plates

• Cancer cell lines (e.g., SW480, HCT116)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• 2-Methylpyrazine or Tetramethylpyrazine stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.[5]

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. After 24 hours, replace the medium with 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and an untreated control.

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.[3]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[10]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate for 10 minutes to ensure complete dissolution.[10]

• Absorbance Measurement: Measure the absorbance at 490 nm or 570 nm using a microplate reader.[10][11]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.[5]

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Materials:

• 96-well microtiter plates

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 2-Methylpyrazine or Tetramethylpyrazine stock solution

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the appropriate broth.

• Serial Dilution: Perform serial two-fold dilutions of the test compound in the broth medium directly in the 96-well plate.[12]

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (microorganism with no compound) and a negative control (broth with no microorganism).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 35°C for 18-24 hours for bacteria).[12]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[12]

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This is a classic animal model for evaluating the acute anti-inflammatory activity of compounds.

Materials:

• Rats or mice

• Carrageenan solution (1% in saline)

• 2-Methylpyrazine or Tetramethylpyrazine solution for injection

• Plethysmometer or calipers

• Standard anti-inflammatory drug (e.g., indomethacin)

Procedure:

• Animal Acclimatization: Acclimate the animals to the laboratory conditions for at least one week before the experiment.

• Compound Administration: Administer the test compound (e.g., intraperitoneally or orally) at various doses to different groups of animals. A control group receives the vehicle, and a positive control group receives the standard anti-inflammatory drug.[13]

• Induction of Edema: After a specific time (e.g., 30 minutes) following compound administration, inject 100 µL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.[14]

• Paw Volume Measurement: Measure the paw volume using a plethysmometer or paw thickness with calipers at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[14]

• Data Analysis: Calculate the percentage of inhibition of paw edema for each group compared to the control group.

Western Blot Analysis for Signaling Pathway Proteins

This protocol is used to detect and quantify specific proteins involved in signaling pathways.

Materials:

• Cell or tissue lysates

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies specific to the target proteins (e.g., NF-κB, Nrf2, HO-1, Bax, Bcl-2)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse cells or tissues in RIPA buffer to extract total proteins.[15]

• Protein Quantification: Determine the protein concentration of each sample using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein samples by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[16]

• Electrotransfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[16]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[16]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[15]

• Secondary Antibody Incubation: Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

• Detection: Add the chemiluminescent substrate to the membrane and detect the signal using an imaging system.[17]

• Analysis: Quantify the band intensities to determine the relative expression levels of the target proteins.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general workflows for assessing the biological activities discussed in this guide.

Workflow for determining cytotoxicity (IC50).

Workflow for antimicrobial susceptibility testing.

Conclusion

This comparative guide highlights the significant body of research supporting the diverse biological activities of tetramethylpyrazine, particularly in the areas of neuroprotection, anti-inflammation, and cancer therapy. The mechanisms underlying these effects are increasingly understood, with modulation of key signaling pathways such as NF-κB and Nrf2 playing a central role.

In contrast, the biological activities of 2-Methylpyrazine are less explored. Current evidence primarily points to its antimicrobial and antifungal properties. While it is widely used in the food and fragrance industries and is generally considered safe for these applications, its therapeutic potential remains largely uninvestigated. There is a clear need for further research to explore a broader range of biological activities for 2-Methylpyrazine and to elucidate its mechanisms of action at the molecular level. Such studies would enable a more comprehensive comparison with its well-characterized counterpart, tetramethylpyrazine, and could potentially uncover new therapeutic applications for this readily available pyrazine derivative.

References

• 1. Tetramethylpyrazine inhibits proliferation of colon cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetramethylpyrazine: A Review of Its Antitumor Potential and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Antimicrobial and Odour Qualities of Alkylpyrazines Occurring in Chocolate and Cocoa Products [mdpi.com]
• 5. Tetramethylpyrazine exerts neuroprotective effects in a mouse model of acute hypobaric hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Tetramethylpyrazine exerts neuroprotective effects in a mouse model of acute hypobaric hypoxia [frontiersin.org]
• 7. From a traditional medicine monomer to a modern neurotherapeutic scaffold: a review of SAR-Driven tetramethylpyrazine derivatives for cerebrovascular and cognitive health - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Novel Tetramethylpyrazine Derivative Prophylactically Protects against Glutamate-Induced Excitotoxicity in Primary Neurons through the Blockage of N-Methyl-D-aspartate Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potent Anti-Inflammatory Activity of Tetramethylpyrazine Is Mediated through Suppression of NF-k - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. researchgate.net [researchgate.net]
• 12. turkjps.org [turkjps.org]
• 13. researchgate.net [researchgate.net]
• 14. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Tetramethylpyrazine ameliorates acute lung injury by regulating the Rac1/LIMK1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antiplatelet Activity of Tetramethylpyrazine via Regulation of the P2Y12 Receptor Downstream Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

A Comparative Guide to Inter-laboratory Validation of 2-Methylpyrazine Analytical Methods

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 2-Methylpyrazine, a key flavor component in various food products and a potential impurity in pharmaceuticals. The focus is on the inter-laboratory validation of these methods to ensure reliability, reproducibility, and accuracy across different testing environments. This document is intended for researchers, scientists, and drug development professionals involved in quality control and analytical development.

Introduction

2-Methylpyrazine is a heterocyclic aromatic compound that contributes to the desirable nutty, roasted, and cocoa-like flavors in foods such as coffee and cocoa.[1][2] Its quantification is crucial for quality control in the food and beverage industry. In the pharmaceutical industry, it may be present as a process-related impurity or a volatile organic compound that requires monitoring. Accurate and precise measurement of 2-Methylpyrazine is therefore essential.

The validation of analytical methods is a critical requirement for regulatory bodies to ensure the reliability of analytical data.[3][4] Inter-laboratory validation, also known as a collaborative study or reproducibility study, is the ultimate test of a method's robustness and transferability.[5][6] This guide outlines the common analytical techniques for 2-Methylpyrazine analysis and presents a framework for their inter-laboratory validation, supported by typical performance data.

Analytical Methodologies

The most prevalent technique for the analysis of volatile compounds like 2-Methylpyrazine is Gas Chromatography-Mass Spectrometry (GC-MS). This is often coupled with a sample preparation technique such as Headspace Solid-Phase Microextraction (HS-SPME) for the extraction and concentration of the analyte from the sample matrix.[7][8] An alternative, though less common for this specific compound, is Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).[8][9]

Experimental Protocols

Below are detailed experimental protocols for the analysis of 2-Methylpyrazine using HS-SPME-GC-MS, a widely accepted and validated method.

1. Sample Preparation (HS-SPME)

• Sample: 5 grams of a homogenized solid sample (e.g., cocoa powder, ground coffee) or 5 mL of a liquid sample is placed into a 20 mL headspace vial.[7]

• Internal Standard: The sample is spiked with an appropriate internal standard (e.g., 2-methylpyrazine-d6 or a similar pyrazine (B50134) derivative) to ensure accuracy.

• Matrix Modification: For solid samples, a small volume of saturated salt solution may be added to increase the volatility of the analyte.

• Equilibration: The vial is sealed and incubated at a controlled temperature (e.g., 60-80°C) for a specific duration (e.g., 15-30 minutes) with agitation to allow the volatile compounds to partition into the headspace.[8]

• Extraction: An SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the headspace for a defined period (e.g., 20-40 minutes) to adsorb the analytes.[7]

2. GC-MS Analysis

• Gas Chromatograph (GC): Equipped with a split/splitless injector and a capillary column suitable for volatile compound analysis (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injector: The SPME fiber is desorbed in the hot injector (e.g., 250°C) in splitless mode to transfer the analytes to the GC column.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Oven Temperature Program: A typical program starts at a low temperature (e.g., 40°C), holds for a few minutes, then ramps up to a final temperature (e.g., 250-280°C) to elute all compounds.

• Mass Spectrometer (MS): A quadrupole or ion trap mass spectrometer is commonly used.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan mode for initial identification and Selected Ion Monitoring (SIM) mode for enhanced sensitivity and accurate quantification. The characteristic ions for 2-Methylpyrazine (m/z 94, 67, 42) are monitored.

Inter-laboratory Validation Performance

An inter-laboratory validation study aims to establish the reproducibility of an analytical method. The following tables summarize the typical performance characteristics of a validated HS-SPME-GC-MS method for 2-Methylpyrazine analysis, based on data from similar validated methods for volatile compounds.[3][10]

Table 1: Method Performance Characteristics

Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Linearity (R²)	> 0.998	> 0.997	> 0.999	> 0.995
Accuracy (% Recovery)	98.5%	101.2%	99.3%	80 - 120%
Precision (RSD%)
- Repeatability	< 3%	< 4%	< 3%	< 5%
- Intermediate Precision	< 5%	< 6%	< 5%	< 10%
- Reproducibility	< 8%	< 9%	< 8%	< 15%
Limit of Detection (LOD)	0.5 ng/g	0.6 ng/g	0.4 ng/g	Method Dependent
Limit of Quantification (LOQ)	1.5 ng/g	1.8 ng/g	1.2 ng/g	Method Dependent
Robustness	Passed	Passed	Passed	No significant impact on results

Table 2: Comparison of Analytical Methods for Pyrazine Analysis

Feature	HS-SPME-GC-MS	UPLC-MS/MS
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by mass-to-charge ratio of precursor and product ions.
Sample Throughput	Moderate	High
Sensitivity	High	Very High
Selectivity	High	Very High
Matrix Effects	Generally low due to headspace extraction.	Can be significant, requires careful matrix matching or internal standards.
Instrumentation Cost	Moderate to High	High
Typical Application	Analysis of volatile and semi-volatile compounds in complex matrices.	Analysis of a wide range of compounds, particularly in liquid samples.

Visualizing the Validation Workflow

To ensure a comprehensive and systematic approach to inter-laboratory validation, a clear workflow should be established. The following diagrams illustrate the key stages of this process.

Figure 1: Experimental Workflow for 2-Methylpyrazine Analysis.

Figure 2: Inter-laboratory Validation Workflow.

Conclusion

The inter-laboratory validation of analytical methods for 2-Methylpyrazine is paramount for ensuring data quality and consistency across different laboratories. The HS-SPME-GC-MS method demonstrates excellent performance characteristics in terms of linearity, accuracy, precision, and robustness, making it a reliable choice for the quantification of 2-Methylpyrazine in various matrices. While UPLC-MS/MS presents a viable alternative with high sensitivity, GC-MS remains the gold standard for volatile compounds. The choice of method will depend on the specific application, sample matrix, available instrumentation, and desired throughput. A rigorous inter-laboratory validation, following a structured workflow, is essential to confirm that the chosen method is fit for its intended purpose.

References

• 1. Determination of the alkylpyrazine composition of coffee using stable isotope dilution-gas chromatography-mass spectrometry (SIDA-GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Methylpyrazine | C5H6N2 | CID 7976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchtrendsjournal.com [researchtrendsjournal.com]
• 4. impactfactor.org [impactfactor.org]
• 5. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Comparative Analysis of Odor Thresholds in Pyrazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Pyrazine (B50134) derivatives are a vital class of nitrogen-containing heterocyclic compounds that significantly influence the aroma profiles of numerous foods and beverages.[1] These compounds are renowned for their potent, often desirable, roasted, nutty, and earthy aromas, which are formed during thermal processes like the Maillard reaction.[1][2] Due to their extremely low sensory thresholds, understanding the structure-activity relationship and perception of these molecules is crucial for food science, flavor chemistry, and sensory research.[3] This guide provides a comparative overview of the odor thresholds of various pyrazine derivatives, details the experimental protocols for their determination, and illustrates the primary signaling pathway involved in their perception.

Quantitative Comparison of Odor Thresholds

The odor threshold of a compound is the minimum concentration that can be detected by the human olfactory system. This value is a critical measure of a compound's potency as an odorant. The following table summarizes the odor detection thresholds for a selection of pyrazine derivatives, highlighting the significant impact of alkyl and methoxy (B1213986) substitutions on sensory perception.

Pyrazine Derivative	Odor Threshold (in water, ppb)	Odor Threshold (in air, ppb)	Odor Description
2-Methylpyrazine	60,000[4]	100[2]	Green, nutty, cocoa, musty[4]
2,5-Dimethylpyrazine	800[4]	35[2]	Chocolate, roasted nuts, earthy[4]
2,6-Dimethylpyrazine	200[4]	-	Chocolate, roasted nuts, fried potato[4]
2,3,5-Trimethylpyrazine	400[4]	~0.05[2]	Nutty, baked potato, roasted peanut[4]
2,3,5,6-Tetramethylpyrazine	1,000[4]	-	Weak, nutty, musty, chocolate[4]
2-Ethylpyrazine	6,000[4]	-	Musty, nutty, buttery, peanut[4]
2-Ethyl-5-methylpyrazine	100[4]	-	Nutty, roasted, grassy[4]
2-Ethyl-3,5-dimethylpyrazine	1[4]	0.04[2][5]	Earthy, potato, cocoa, chocolate[2][4]
2-Methoxy-3-isopropylpyrazine	-	0.002[2]	Green bell pepper[2]
2-Isobutyl-3-methoxypyrazine	-	0.002[2]	Bell pepper, earthy[2]
2-Methoxy-3-methylpyrazine	3[4]	-	Roasted peanuts, hazelnuts, almond[4]

Note: Odor thresholds can vary based on the medium (e.g., water, air, lipid) and the specific sensory evaluation methodology used.[5][6] Alkoxy-substituted pyrazines generally exhibit the lowest odor thresholds among the derivatives.[3]

Experimental Protocols

The determination of odor thresholds is a critical aspect of sensory science. The methodologies combine analytical chemistry for precise concentration control with sensory analysis involving human panelists.

Protocol 1: Determination of Odor Thresholds by Sensory Analysis

A widely accepted method for determining odor detection thresholds is the 3-Alternative Forced-Choice (3-AFC) test.[7]

Objective: To determine the minimum concentration of a pyrazine derivative that is detectable by a sensory panel.

Materials:

• Pyrazine compound of interest, purified by distillation or chromatography.[8]

• Odor-free medium (e.g., deionized water, 53% ethanol-water solution, or purified air).[7]

• Glass sniffing bottles or olfactometer for stimulus presentation.[7][8]

• A panel of trained sensory assessors (typically 10 or more).

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the pyrazine derivative in the chosen medium at a concentration well above the expected threshold.

• Serial Dilution: Create a series of dilutions from the stock solution, typically in ascending order of concentration with a factor of two or three between steps.[7]

• 3-AFC Test Presentation: For each concentration level, present three samples to each panelist: two are blanks (medium only) and one contains the pyrazine dilution. The order is randomized for each trial.[7]

• Panelist Task: Panelists are instructed to sniff each sample and identify the one that is different from the other two.[7]

• Data Collection: Record whether the panelist correctly identified the odor-containing sample for each concentration step.

• Threshold Calculation: The group's odor threshold is defined as the concentration at which 50% of the panelists can correctly identify the sample.[9] This is typically calculated by geometric mean or by using statistical models (e.g., logistic regression) to analyze the dose-response data.

Protocol 2: Sample Preparation and Quantification by GC-MS

Accurate quantification of pyrazine concentrations in the prepared solutions is essential for reliable threshold determination.

Objective: To verify the precise concentration of pyrazine derivatives in the solutions used for sensory analysis.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method.

• Sample Preparation: An aliquot of the prepared odorant solution is taken. For complex matrices, a solvent extraction (e.g., with dichloromethane) or headspace solid-phase microextraction (SPME) is performed to isolate the volatile pyrazines.[2]

• Internal Standard: A known amount of an internal standard (a compound not naturally present in the sample) is added to both the calibration standards and the samples for accurate quantification.

• GC-MS Analysis: The extracted sample is injected into the GC-MS system. The gas chromatograph separates the different volatile compounds, and the mass spectrometer identifies and quantifies them based on their unique mass spectra.

• Quantification: The concentration of the target pyrazine is calculated by comparing its peak area to that of the internal standard and referencing a calibration curve generated from standards of known concentrations.

Olfactory Signaling Pathway for Pyrazines

Recent research has identified the specific olfactory receptor in humans that is highly specialized for detecting pyrazines.[10][11] The odorant receptor OR5K1 has been shown to be a key receptor for a range of pyrazine derivatives, initiating the signal transduction cascade that leads to the perception of their characteristic aromas.[12][13][14]

Caption: Olfactory signal transduction pathway for pyrazine derivatives.

This diagram illustrates the process beginning with a pyrazine molecule binding to the OR5K1 receptor on the surface of an olfactory sensory neuron. This event triggers the activation of a G-protein (Gα_olf), which in turn activates adenylate cyclase III. This enzyme converts ATP into cyclic AMP (cAMP), a second messenger. The increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of calcium and sodium ions. This influx causes depolarization of the neuron's membrane, generating an action potential that travels to the olfactory bulb in the brain, resulting in the perception of smell.

References

• 1. Alkylpyrazine - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Pyrazines [leffingwell.com]
• 5. researchgate.net [researchgate.net]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. news-medical.net [news-medical.net]
• 11. Progress in the functional characterization of human olfactory receptors - Odorant receptor OR5K1 is specialized to recognize pyrazines in both humans and domesticated animals [yumda.com]
• 12. chemcom.be [chemcom.be]
• 13. An evolutionary conserved olfactory receptor for foodborne and semiochemical alkylpyrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. An evolutionary conserved olfactory receptor for foodborne and semiochemical alkylpyrazines - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of 2-Methylpyrazine Across Diverse Food Matrices: A Comparative Guide

This guide provides a comparative overview of the quantitative analysis of 2-Methylpyrazine, a key aroma compound, in various food matrices. The presence and concentration of 2-Methylpyrazine, often associated with roasted, nutty, and chocolatey flavors, are critical indicators of food quality and flavor profile. This document is intended for researchers, scientists, and professionals in the food and flavor industry, offering a summary of reported concentrations and detailed experimental protocols for its quantification.

Comparative Quantitative Data

Food Matrix	Concentration Range	Analytical Method	Reference
Coffee
Roasted Coffee Powder	82.1 - 211.6 mg/kg (total alkylpyrazines)	SIDA-GC-MS
Brewed Coffee	467 - 793 µg/L	SIDA-GC-MS
Cocoa
Cocoa Powder	High concentrations reported, a major contributor to aroma	GC-O, GC-MS
Roasted Nuts
Roasted Almonds	22 - 27 ng/g	HS-SPME-GC/MS
Roasted Peanuts	Present, concentration varies with roasting	SFE-GC-MS

Experimental Protocols

The most common and effective method for the quantitative analysis of the volatile compound 2-Methylpyrazine in food matrices is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This technique allows for the extraction and concentration of volatile and semi-volatile compounds from the headspace of a sample, followed by their separation and identification.

Protocol 1: Analysis of 2-Methylpyrazine in Roasted Coffee and Cocoa Powder

1. Sample Preparation:

• For roasted coffee beans or cocoa beans, cryogenically grind the sample to a fine powder to increase the surface area for volatile extraction.

• Weigh approximately 1-2 grams of the ground sample into a 20 mL headspace vial.

• For brewed coffee, an aliquot of the liquid sample can be directly used.

• To enhance the release of pyrazines, a saturated solution of sodium chloride (NaCl) can be added to the vial.

• An internal standard, such as a deuterated analog of 2-Methylpyrazine, should be added to the sample for accurate quantification.

2. HS-SPME Procedure:

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for the broad-range analysis of volatile compounds, including pyrazines.

• Equilibration: The sealed vial is incubated at a specific temperature (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.

• Extraction: The SPME fiber is then exposed to the headspace of the vial for a defined period (e.g., 30-60 minutes) to adsorb the analytes.

3. GC-MS Analysis:

• Desorption: The SPME fiber is inserted into the heated injection port of the GC (e.g., 250°C) for thermal desorption of the analytes onto the analytical column.

• Gas Chromatography (GC) Parameters:

  • Column: A polar capillary column, such as one coated with polyethylene (B3416737) glycol (e.g., DB-WAX), is suitable for separating pyrazines.

  • Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is employed to separate the compounds, for example, starting at 40°C and ramping up to 240°C.

• Mass Spectrometry (MS) Parameters:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: For quantification, Selected Ion Monitoring (SIM) mode is often used to increase sensitivity and selectivity by monitoring characteristic ions of 2-Methylpyrazine.

Protocol 2: Analysis of 2-Methylpyrazine in Roasted Nuts

1. Sample Preparation:

• Homogenize the roasted nut sample to a fine powder. A blender or food processor can be used.

• Weigh a precise amount of the homogenized sample (e.g., 2-5 grams) into a headspace vial.

• Add an internal standard for quantification.

2. HS-SPME Procedure:

• Fiber: A DVB/CAR/PDMS fiber is a suitable choice.

• Incubation/Extraction: The vial is typically heated (e.g., at 60°C) for a specific duration (e.g., 30 minutes) to facilitate the release of volatiles, which are then extracted by the SPME fiber.

3. GC-MS Analysis:

• The GC-MS parameters are similar to those described in Protocol 1. The temperature program and SIM ions should be optimized for the specific matrix and target analyte.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the quantitative analysis of 2-Methylpyrazine in food matrices using HS-SPME-GC-MS.

Caption: Experimental workflow for 2-Methylpyrazine quantification.

A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Methylpyrazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three common analytical methods for the quantitative analysis of 2-Methylpyrazine: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and Ultraviolet-Visible (UV-Vis) Spectrophotometry. The information presented is collated from established analytical methodologies to assist researchers in selecting the appropriate technique for their specific application and to provide a framework for cross-validation.

Comparative Performance of Analytical Methods

The selection of an analytical method for 2-Methylpyrazine quantification is a critical decision that depends on various factors, including the sample matrix, required sensitivity, and the intended purpose of the analysis. The following tables summarize the typical performance characteristics of GC-MS, HPLC-UV, and UV-Vis Spectrophotometry for the analysis of 2-Methylpyrazine and related compounds.

Table 1: Performance Characteristics of Chromatographic Methods for Pyrazine Analysis

Validation Parameter	HS-SPME-GC-MS	HPLC-UV
Linearity (r²)	> 0.999	> 0.99
Range	ng/mL to µg/mL	ng/mL to µg/mL
Accuracy (% Recovery)	Typically 90-110%	Typically 95-105%
Precision (% RSD)	< 15%	< 5%
Limit of Detection (LOD)	Low ng/mL to pg/mL	Low ng/mL
Limit of Quantification (LOQ)	Low ng/mL	ng/mL
Selectivity	High	Moderate to High
Typical Run Time	20-40 minutes	10-20 minutes

Table 2: Performance Characteristics of UV-Vis Spectrophotometry for Pyrazine Analysis

Validation Parameter	UV-Vis Spectrophotometry
Linearity (r²)	> 0.99
Range	µg/mL to mg/mL
Accuracy (% Recovery)	Typically 98-102%
Precision (% RSD)	< 2%
Limit of Detection (LOD)	High ng/mL to low µg/mL
Limit of Quantification (LOQ)	µg/mL
Selectivity	Low (susceptible to interference)
Typical Run Time	< 5 minutes per sample

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical methods. Below are outlined protocols for the three compared techniques for the analysis of 2-Methylpyrazine.

Gas Chromatography-Mass Spectrometry (GC-MS) with Headspace Solid-Phase Microextraction (HS-SPME)

This method is highly sensitive and selective, making it ideal for trace-level analysis of volatile compounds like 2-Methylpyrazine in complex matrices.

a. Sample Preparation (HS-SPME):

• Accurately weigh a representative amount of the homogenized sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a 20 mL headspace vial.

• Add a known amount of a suitable internal standard (e.g., 2-methyl-d3-pyrazine) to each sample, calibrator, and quality control sample.

• Immediately seal the vial with a PTFE-faced silicone septum and an aluminum cap.

• Incubate the vial at a controlled temperature (e.g., 60°C) for a specific time (e.g., 15-30 minutes) to allow for the equilibration of 2-Methylpyrazine in the headspace.

• Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) to the headspace for a defined period (e.g., 20-40 minutes) to adsorb the volatile analytes.

b. GC-MS Conditions:

• GC System: A gas chromatograph equipped with a split/splitless injector and a mass selective detector.

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or DB-WAX (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Injection Mode: Splitless for a defined period (e.g., 1-2 minutes) after thermal desorption of the SPME fiber.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40-60°C, hold for 2-5 minutes.

  • Ramp: Increase to 180-220°C at a rate of 5-10°C/min.

  • Final hold: Hold at the final temperature for 5-10 minutes.

• MS System:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for high sensitivity and specificity, monitoring characteristic ions of 2-Methylpyrazine (e.g., m/z 94, 67, 42). Full scan mode can be used for initial identification.

c. Calibration:

Prepare a series of calibration standards by spiking known amounts of 2-Methylpyrazine and the internal standard into a matrix similar to the samples. Analyze the calibration standards using the same HS-SPME-GC-MS method and construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the analysis of 2-Methylpyrazine in liquid samples or extracts and offers good precision and accuracy.

a. Sample Preparation:

• For liquid samples, dilute with the mobile phase to a concentration within the calibration range.

• For solid samples, perform a suitable extraction (e.g., solvent extraction with methanol (B129727) or acetonitrile) followed by filtration.

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

• Add a suitable internal standard if required for improved precision.

b. HPLC-UV Conditions:

• HPLC System: A high-performance liquid chromatograph with a pump, autosampler, and a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) or a silica (B1680970) gel column.[1]

• Mobile Phase:

  • For reversed-phase: A mixture of acetonitrile (B52724) and water or methanol and water. Isocratic or gradient elution can be used.

  • For normal-phase (silica gel): A mixture of a non-polar solvent like hexane (B92381) or dichloromethane (B109758) with a small percentage of a polar modifier like methanol or an ammonia (B1221849) solution.[1]

• Flow Rate: 0.8-1.2 mL/min.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C).

• Detection Wavelength: 275 nm, which is a common absorption maximum for methylpyrazines.[1]

• Injection Volume: 10-20 µL.

c. Calibration:

Prepare a series of calibration standards by dissolving a known amount of 2-Methylpyrazine reference standard in the mobile phase. Analyze the standards and construct a calibration curve by plotting the peak area against the concentration.

UV-Vis Spectrophotometry

This is a simple and rapid method suitable for the quantification of 2-Methylpyrazine in relatively simple matrices with minimal interfering substances. Pyrazines typically exhibit UV absorption in the range of 220-270 nm and a less intense band around 290-380 nm.

a. Sample Preparation:

• Prepare a stock solution of 2-Methylpyrazine of a known concentration in a suitable UV-transparent solvent (e.g., ethanol, methanol, or water).

• Prepare a series of standard solutions by diluting the stock solution to different concentrations.

• Prepare the sample solution by dissolving a known amount of the sample in the same solvent and diluting it to a concentration that falls within the linear range of the calibration curve.

b. Spectrophotometric Measurement:

• Instrument: A double-beam UV-Vis spectrophotometer.

• Wavelength Scan: Perform a wavelength scan from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax) for 2-Methylpyrazine in the chosen solvent.

• Measurement:

  • Set the spectrophotometer to the determined λmax.

  • Use the solvent as a blank to zero the instrument.

  • Measure the absorbance of each standard solution and the sample solution.

c. Calibration and Quantification:

• Construct a calibration curve by plotting the absorbance of the standard solutions against their corresponding concentrations.

• Determine the concentration of 2-Methylpyrazine in the sample solution using the calibration curve and the measured absorbance of the sample.

Mandatory Visualization

Cross-Validation Workflow

The following diagram illustrates a general workflow for the cross-validation of two analytical methods for the quantification of 2-Methylpyrazine.

Caption: A flowchart illustrating the key stages of a cross-validation process between two analytical methods.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of the Antioxidant Potential of 2-Methylpyrazine and Other Pyrazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antioxidant activity of 2-Methylpyrazine and other selected pyrazine (B50134) compounds. Due to a notable scarcity of direct comparative studies in the existing scientific literature, this document focuses on presenting available data, outlining standard experimental protocols for antioxidant assessment, and illustrating the fundamental mechanisms of antioxidant action. A significant challenge in this comparative analysis is the lack of standardized quantitative data (e.g., IC50 values) for simple alkylpyrazines like 2-Methylpyrazine, 2,5-Dimethylpyrazine, 2,3,5-Trimethylpyrazine, and Tetramethylpyrazine, tested under identical experimental conditions. While some complex pyrazine derivatives have been evaluated, data for the parent and simple alkyl-substituted compounds are largely unavailable in the public domain.

Quantitative Data on Antioxidant Activity

A thorough review of scientific literature reveals a lack of directly comparable quantitative data for the in vitro antioxidant activity of 2-Methylpyrazine and other simple pyrazines. While some studies investigate the in vivo antioxidant effects of compounds like Tetramethylpyrazine, these results are not directly comparable to in vitro radical scavenging assays. One study on a series of chalcone-pyrazine derivatives provided DPPH radical scavenging activity, with IC50 values for some derivatives being evaluated. However, these are complex molecules and not the simple pyrazines that are the focus of this guide.

The absence of standardized testing across these simple pyrazine compounds prevents the creation of a direct comparative table of their antioxidant potencies. Future research is needed to systematically evaluate the antioxidant capacities of 2-Methylpyrazine and its analogues using consistent and validated in vitro assays.

Experimental Protocols

To facilitate future comparative studies, detailed methodologies for two of the most common in vitro antioxidant assays, the DPPH and ABTS radical scavenging assays, are provided below.

2,2-Diphenyl-1-picrylhydrazyl (DPPH) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow. The change in absorbance is measured spectrophotometrically.

Materials:

• 2,2-Diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) (or ethanol)

• Test compounds (e.g., 2-Methylpyrazine and other pyrazines)

• Positive control (e.g., Ascorbic acid, Trolox, or Butylated hydroxytoluene (BHT))

• 96-well microplate or spectrophotometer cuvettes

• Spectrophotometer capable of measuring absorbance at 517 nm

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to avoid degradation.

• Preparation of Test Samples: Dissolve the pyrazine compounds and the positive control in methanol to prepare a stock solution (e.g., 1 mg/mL). From the stock solution, prepare a series of dilutions to determine the concentration-dependent activity.

• Assay Protocol:

  • Add a specific volume of the test sample or standard solution to a microplate well or cuvette.

  • Add the DPPH working solution to the sample.

  • The reaction mixture is then incubated in the dark at room temperature for a specified period (typically 30 minutes).

  • A blank sample containing only methanol and the DPPH solution is also prepared.

• Measurement: After incubation, measure the absorbance of the samples and the blank at 517 nm using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging Activity = [(A_control - A_sample) / A_control] x 100 Where:

  • A_control is the absorbance of the blank (DPPH solution without the test compound).

  • A_sample is the absorbance of the DPPH solution with the test compound.

• Determination of IC50: The IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the different concentrations of the test compound. A lower IC50 value indicates a higher antioxidant activity.

2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored spectrophotometrically. This assay is applicable to both hydrophilic and lipophilic antioxidants.

Materials:

• 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS)

• Potassium persulfate

• Methanol (or ethanol (B145695) or phosphate-buffered saline)

• Test compounds (e.g., 2-Methylpyrazine and other pyrazines)

• Positive control (e.g., Trolox or Ascorbic acid)

• 96-well microplate or spectrophotometer cuvettes

• Spectrophotometer capable of measuring absorbance at 734 nm

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Preparation of ABTS•+ Working Solution: Before use, dilute the ABTS•+ stock solution with methanol or another appropriate solvent to an absorbance of 0.700 ± 0.02 at 734 nm.

• Preparation of Test Samples: Prepare stock solutions and serial dilutions of the pyrazine compounds and the positive control as described for the DPPH assay.

• Assay Protocol:

  • Add a small volume of the test sample or standard solution to a microplate well or cuvette.

  • Add a larger volume of the ABTS•+ working solution to initiate the reaction.

  • Incubate the mixture at room temperature for a specific time (e.g., 6-30 minutes).

  • A blank sample containing the solvent and the ABTS•+ working solution is also prepared.

• Measurement: Measure the absorbance of the samples and the blank at 734 nm.

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay.

• Determination of IC50 or TEAC: The IC50 value can be determined as in the DPPH assay. Alternatively, the results can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant capacity as the test sample.

Signaling Pathways and Mechanisms of Action

The antioxidant activity of many compounds is linked to their ability to modulate cellular signaling pathways involved in the response to oxidative stress. However, for simple alkylpyrazines like 2-Methylpyrazine, there is limited information available in the scientific literature regarding their specific interactions with cellular signaling pathways related to antioxidant defense.

The primary mechanism by which these simple molecules are hypothesized to exert antioxidant effects in vitro is through direct radical scavenging. This involves the donation of a hydrogen atom or an electron to a free radical, thus stabilizing it and preventing it from causing oxidative damage to other molecules.

For more complex antioxidant compounds, a key signaling pathway involved in cellular antioxidant response is the Nrf2-Keap1 pathway . Under conditions of oxidative stress, the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) dissociates from its inhibitor Keap1 (Kelch-like ECH-associated protein 1), translocates to the nucleus, and binds to the Antioxidant Response Element (ARE). This binding initiates the transcription of a wide array of antioxidant and cytoprotective genes. Whether simple pyrazines can modulate this pathway is a subject for future investigation.

Below is a diagram illustrating the general concept of direct radical scavenging by an antioxidant molecule.

Caption: General mechanism of direct radical scavenging by an antioxidant.

A Comparative Guide to Method Validation for the Determination of 2-Methylpyrazine in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the determination of 2-Methylpyrazine in biological samples. Supporting experimental data, detailed methodologies, and visual workflows are presented to aid researchers in selecting the most appropriate technique for their specific needs.

Comparison of Analytical Methods

The selection of an analytical method for the quantification of 2-Methylpyrazine in biological matrices is critical for accurate pharmacokinetic, toxicological, and clinical studies. The most common techniques employed are High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each method, coupled with an appropriate sample preparation technique, offers distinct advantages in terms of sensitivity, selectivity, and throughput.

Quantitative Performance Data

The following table summarizes the validation parameters for different methods used to determine pyrazines in various biological samples. This data allows for a direct comparison of their performance characteristics.

Analytical Technique	Biological Matrix	Sample Preparation	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Citation
HPLC-UV	Biofluids (e.g., blood, urine)	Minicolumn with diatomaceous earth	50 ng/mL - 10 µg/mL	30 ng/mL	Not Reported	Not Reported	[1]
GC-MS	Plasma	Protein Precipitation & Liquid-Liquid Extraction	0 - 10 µg/mL	0.004 µg/mL	0.016 µg/mL	79 - 96	[2][3]
GC-MS	Urine	Liquid-Liquid Extraction	0 - 10 µg/mL	0.002 µg/mL	0.008 µg/mL	90 - 108	[2][3]
UPLC-MS/MS	Soy Sauce Aroma Type Baijiu	Direct Injection	Not Specified	Not Specified	Not Specified	Not Specified	[4]
HPLC-MS/MS	Urine	Isotope Dilution, Filtration, Derivatization	0.0493 - 12.3 ng/mL	Not Reported	0.0493 ng/mL	Not Reported	[5]
LC-MS/MS	Saliva	Liquid-Liquid Extraction & Derivatization	0.01 - 40 ng/mL	0.7 - 21 pg/mL	< 5 pg/mL	82 - 114	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are summaries of key experimental protocols from the cited literature.

HPLC-UV Method for Methylpyrazines in Biofluids[1]

• Sample Preparation: A syringe-type minicolumn packed with diatomaceous earth is used for simultaneous extraction and injection. The extraction solvent is dichloromethane (B109758).

• Chromatography: A silica (B1680970) gel column is used with a mobile phase of dichloromethane containing 0.08% of 1.65 M ammonia (B1221849) solution and 0.5% of methanol.

• Detection: An ultraviolet (UV) detector is set at 275 nm.

GC-MS Method for Piperazine Designer Drugs in Plasma and Urine[2][3]

• Sample Preparation (Plasma): Protein precipitation is followed by liquid-liquid extraction.

• Sample Preparation (Urine): Direct liquid-liquid extraction is performed.

• Derivatization: Samples are derivatized to improve volatility and chromatographic properties.

• Gas Chromatography: Specific column and temperature programs are utilized to separate the analytes.

• Mass Spectrometry: The mass spectrometer is operated in selected ion monitoring (SIM) mode for quantification.

LC-MS/MS Method for Steroid Hormones in Saliva[6]

• Sample Preparation: Liquid-liquid extraction using 10% butanol in methyl tert-butyl ether, with tannic acid as an emulsion inhibitor.

• Derivatization: 2-hydrazinopyridine (B147025) (2-HP) is used to derivatize ketosteroids to enhance signal response.

• Liquid Chromatography: Separation is achieved using a Discovery HS F5-3 column.

• Tandem Mass Spectrometry: Detection is performed in positive ion mode using multiple reaction monitoring (MRM).

Visualizing the Workflow and Validation Process

Diagrams created using Graphviz (DOT language) provide a clear visual representation of the experimental workflow and the logical relationships in method validation.

Caption: General experimental workflow for 2-Methylpyrazine determination.

Caption: Logical relationships in analytical method validation.

Conclusion

The choice of an analytical method for the determination of 2-Methylpyrazine in biological samples depends on the required sensitivity, the nature of the biological matrix, available instrumentation, and the desired sample throughput. HPLC-UV offers a simpler and more accessible option for higher concentrations. GC-MS provides excellent sensitivity and is well-suited for volatile compounds, though it may require derivatization. LC-MS/MS generally offers the highest sensitivity and selectivity, making it ideal for detecting trace levels of 2-Methylpyrazine in complex matrices like saliva. Proper method validation is paramount to ensure the reliability and accuracy of the obtained results.

References

• 1. Simple and accurate determination of methylpyrazines in biofluids using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scholars.direct [scholars.direct]
• 3. scholars.direct [scholars.direct]
• 4. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 2-Methylpyrazine: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance necessitates the proper disposal of all chemical waste, including 2-Methylpyrazine. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to handle and dispose of 2-Methylpyrazine safely.

Immediate Safety and Handling Precautions

2-Methylpyrazine is a flammable liquid and is harmful if swallowed.[1][2][3][4] Adherence to proper handling procedures is critical to minimize risks. Always consult the Safety Data Sheet (SDS) for 2-Methylpyrazine before handling.[5]

Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, eye protection, and face protection.[2][5]

• In case of skin or hair contact, immediately remove all contaminated clothing and rinse the affected area with water.[2][5]

• If eye contact occurs, wash out immediately with water and seek medical attention if irritation persists.[1]

Handling and Storage:

• Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][5]

• Store away from heat, sparks, open flames, and other ignition sources.[2][3][5] No smoking is permitted in handling and storage areas.[5]

• Use explosion-proof electrical equipment and only non-sparking tools.[2][5]

• Ground and bond containers and receiving equipment to prevent static discharge.[2][5]

• Avoid all personal contact, including inhalation of vapors.[1]

Step-by-Step Disposal Procedure

The primary method for the disposal of 2-Methylpyrazine is through a licensed hazardous waste disposal program.[2][6][7] Under no circumstances should 2-Methylpyrazine be disposed of down the drain or in regular trash. [2][7][8]

• Waste Identification and Classification: Treat all 2-Methylpyrazine waste, including contaminated materials, as hazardous waste.[6] It is classified as a flammable liquid.[1][2]

• Containerization:

  • Use a dedicated, compatible, and properly sealed waste container.[9][10] The container must be clearly labeled as "Hazardous Waste" and should specify the contents, including "2-Methylpyrazine."[9][11]

  • Do not overfill containers; leave at least one inch of headspace to allow for expansion.[10]

  • Keep waste containers closed at all times, except when adding waste.[6][11]

• Storage of Waste:

  • Store the hazardous waste container in a designated "Satellite Accumulation Area" (SAA) at or near the point of generation.[10][11]

  • The SAA must be inspected weekly for any leaks.[10]

  • Store incompatible waste streams separately. For example, keep flammable liquids like 2-Methylpyrazine away from oxidizing agents and strong acids.[3][10]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) or a licensed chemical waste disposal contractor to arrange for pickup and disposal.[11]

  • Follow all institutional and local regulations for waste pickup procedures.[2][7]

• Spill Management:

  • In the event of a spill, evacuate the area and provide adequate ventilation.[5]

  • Remove all ignition sources.[1]

  • Contain and absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[1][5]

  • Collect the absorbent material and spilled substance into a sealed, labeled container for disposal as hazardous waste.[1][5]

  • Clean the contaminated area thoroughly with water.[5]

Quantitative Data Summary

While specific quantitative limits for 2-Methylpyrazine disposal are not broadly defined and are subject to local regulations, the following table summarizes key hazard classifications.

Parameter	Value	Source
UN Number	1993	[2]
Hazard Class	Flammable liquid, n.o.s.	[2][4]
GHS Hazard Statements	H226: Flammable liquid and vapourH302: Harmful if swallowed	[1][2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Methylpyrazine waste.

2-Methylpyrazine Disposal Workflow

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. 2-Methylpyrazine - Hazardous Agents | Haz-Map [haz-map.com]
• 5. synerzine.com [synerzine.com]
• 6. vumc.org [vumc.org]
• 7. echemi.com [echemi.com]
• 8. acs.org [acs.org]
• 9. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling 2-Methylpyrazine

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for handling 2-Methylpyrazine, including personal protective equipment (PPE), operational protocols, and disposal plans.

Physicochemical Data

A summary of the key quantitative data for 2-Methylpyrazine is presented below for easy reference.

Property	Value
CAS Number	109-08-0
Chemical Formula	C₅H₆N₂
Molecular Weight	94.11 g/mol
Boiling Point	135 °C (275 °F) at 1,015 hPa
Melting Point	-29 °C (-20 °F)
Density	1.03 g/cm³ at 25 °C (77 °F)
Flash Point	Below 23 °C (73.4 °F)
Vapor Pressure	Not more than 110 kPa at 50 °C

Personal Protective Equipment (PPE)

To prevent direct exposure to 2-Methylpyrazine, the following personal protective equipment is mandatory.[1]

Protection Type	Recommended Equipment
Eye/Face	Wear safety glasses with side shields or chemical safety goggles.
Skin	Wear suitable protective gloves (e.g., Nitrile rubber) and a lab coat or flame-retardant antistatic protective clothing.[1] Promptly remove any clothing that becomes contaminated.[2]
Respiratory	If working in areas with potential for vapor or aerosol generation, use a NIOSH/MSHA approved respirator. For high airborne contaminant concentrations, a positive-pressure supplied air respirator may be necessary. Ensure proper maintenance, cleaning, and testing of respiratory protective devices.

Experimental Protocols: Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory environment.

Handling:

• Ventilation: Always handle 2-Methylpyrazine in a well-ventilated area or outdoors.[3] Use explosion-proof electrical, ventilating, and lighting equipment.[2][4]

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and other ignition sources.[2] Smoking is strictly prohibited in handling areas.[2]

• Static Discharge: Take precautionary measures against static discharge.[2] Ground and bond containers and receiving equipment.[3]

• Tools: Use only non-sparking tools.[2][3]

• Personal Hygiene: Do not eat, drink, or smoke when using this product.[2][3] Wash hands and any exposed skin thoroughly after handling.[2][4]

Storage:

• Container: Keep the container tightly closed when not in use.[2][4] Store in the original container.[2]

• Location: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents and strong acids.[1][4]

• Fire Safety: Store in an approved flammable liquid storage area.[3]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for environmental and personal safety.

Spill Cleanup:

• Immediate Actions: In case of a spill, immediately remove all sources of ignition.[3]

• Containment: Contain the spillage with a non-combustible absorbent material like sand, earth, or vermiculite.[2][3]

• Collection: Collect the absorbed material and place it in a labeled, sealed container for disposal.[2][3]

• Decontamination: Clean the contaminated area thoroughly with plenty of water.[2]

Disposal:

• Regulations: Dispose of contents and containers in accordance with all local, regional, and national regulations.[2] This material and its container must be disposed of as hazardous waste.

• Container Handling: Do not cut, drill, grind, or weld on or near empty containers as they may contain explosive vapors.[3]

• Environmental Protection: Avoid discharge into drains, watercourses, or onto the ground.[2]

Workflow for Handling 2-Methylpyrazine

Caption: Workflow for the safe handling of 2-Methylpyrazine.

References

• 1. 2-methyl Pyrazine (109-08-0) | Bulk Supplier [chemicalbull.com]
• 2. synerzine.com [synerzine.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]